1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Core Science & Biosynthesis

What is 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol?

An In-Depth Technical Guide to 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Introduction

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a symmetrical triacylglycerol, a lipid molecule where all three hydroxyl groups of a glycerol backbone are esterified with 13(Z),16(Z)-docosadienoic acid.[1][2] As a specific molecular species, its identity is defined by the precise structure of its constituent fatty acid. According to the LIPID MAPS shorthand nomenclature, this triglyceride is denoted as TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)).[3] The significance of this molecule lies in the pronounced biological activity of its sole fatty acid component, 13(Z),16(Z)-docosadienoic acid, a relatively understudied omega-6 very long-chain polyunsaturated fatty acid (VLC-PUFA).[4][5][6][7] This guide provides a comprehensive technical overview of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, intended for researchers and professionals in lipidomics, pharmacology, and drug development.

Physicochemical Properties

The fundamental chemical and physical characteristics of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol are foundational to its handling, formulation, and analysis. These properties are summarized in the table below.

Property	Value	Source
CAS Number	958760-53-7	[1][2][8]
Molecular Formula	C₆₉H₁₂₂O₆	[1][8]
Molecular Weight	1047.7 g/mol	[1][8]
Synonyms	Glycerol Tri-13(Z),16(Z)-Docosadienoate, Tri-13(Z),16(Z)-Docosadienoin	[1]
Physical Form	Liquid	[1]
Density	0.9 ± 0.1 g/cm³	[8]
Boiling Point	913.5 ± 45.0 °C at 760 mmHg	[8]
Solubility	Soluble in DMF and ethanol	[1]

The Biologically Active Constituent: 13(Z),16(Z)-Docosadienoic Acid

The properties and potential applications of the parent triglyceride are inextricably linked to its constituent fatty acid, 13(Z),16(Z)-docosadienoic acid (DDA). This 22-carbon omega-6 PUFA is emerging as a potent signaling molecule with diverse physiological effects.[4][7][9]

Key Biological Activities:

• FFAR4/GPR120 Agonism: DDA is a known agonist of the Free Fatty Acid Receptor 4 (FFAR4), also called GPR120.[5][7][9][10] This receptor is a key sensor for medium and long-chain fatty acids and plays a critical role in metabolic and inflammatory regulation.

• Anti-Inflammatory Effects: Through its activation of GPR120, DDA can initiate signaling cascades that inhibit pro-inflammatory pathways, such as NF-κB.[5] Studies have demonstrated that DDA exerts strong anti-inflammatory effects in human macrophages, significantly reducing the expression of pro-inflammatory cytokines including IL-1β, IL-6, IFN-γ, MCP-1, and TNF-α.[4][11]

• Metabolic Regulation: A notable effect of DDA is its potent inhibition of ghrelin secretion from gastric cells.[5][7] Ghrelin is a primary appetite-stimulating hormone, suggesting a role for DDA in satiety and energy homeostasis.

• Antitumor and Antioxidant Properties: Research has shown that DDA exhibits significant antitumor and antioxidant effects, with activity against human breast cancer cell lines that is comparable or superior to that of docosahexaenoic acid (DHA).[11] Cis-13,16-docosadienoic acid has also been reported to have direct antioxidant activity.[4][12]

Caption: GPR120-mediated anti-inflammatory signaling pathway activated by DDA.

Synthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

The synthesis of a symmetrical, polyunsaturated triglyceride requires a methodology that ensures high purity while preserving the delicate cis-double bond geometry of the fatty acid chains. Chemical synthesis can be harsh, leading to isomerization or degradation. Therefore, enzymatic synthesis using lipases is the preferred method due to its high specificity, mild reaction conditions, and minimal byproduct formation.[13][14]

The rationale is to use a lipase that can efficiently catalyze the esterification of glycerol with 13(Z),16(Z)-docosadienoic acid in a solvent-free or minimal-solvent system. This one-pot approach is efficient and simplifies downstream purification.

Experimental Protocol: Lipase-Catalyzed Synthesis

• Reactant Preparation: Combine glycerol and 13(Z),16(Z)-docosadienoic acid in a 1:3.3 molar ratio in a reaction vessel. The slight excess of fatty acid drives the reaction to completion.

• Enzyme Addition: Add an immobilized lipase, such as Novozym 435, at a concentration of 5-10% (w/w) of the total reactants. Immobilization prevents enzyme contamination of the final product and allows for easy recovery and reuse.

• Reaction Conditions: Heat the mixture to 40-60°C under continuous stirring and a vacuum (to remove the water byproduct). The temperature is a critical parameter: it must be high enough for a reasonable reaction rate but low enough to prevent thermal degradation and isomerization of the PUFA.

• Monitoring: Monitor the reaction progress over 24-72 hours by taking aliquots and analyzing the composition using Thin Layer Chromatography (TLC) or HPLC. The goal is to maximize the conversion of di- and mono-glycerides into the target triglyceride.

• Enzyme Removal: Once the reaction reaches completion, cool the mixture and remove the immobilized lipase by simple filtration.

• Purification: The crude product is purified using silica gel column chromatography.

  • A non-polar solvent like hexane is used to elute any unreacted fatty acid.

  • The solvent polarity is gradually increased (e.g., with diethyl ether or ethyl acetate) to elute the final triglyceride product, separating it from any remaining mono- and diglycerides.

• Solvent Removal & Verification: The solvent from the collected fractions is removed under reduced pressure (rotary evaporation) to yield the pure 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. The final product's purity and identity are confirmed using the analytical methods described in Section 4.

Caption: Workflow for the enzymatic synthesis of the target triglyceride.

Analytical Characterization

Rigorous analytical chemistry is required to confirm the identity, structure, and purity of the synthesized triglyceride. A multi-platform approach, combining liquid and gas chromatography with mass spectrometry, provides a comprehensive characterization.

Protocol 4.1: Intact Analysis by HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the gold standard for analyzing intact triglycerides.[15] It allows for the separation of different lipid species and provides definitive mass information for structural confirmation.

• Methodological Choice: Reversed-phase (RP) HPLC is chosen as it separates triglycerides based on their equivalent carbon number (ECN), which accounts for both acyl chain length and degree of unsaturation.[16][17] For a pure symmetrical triglyceride, a single, sharp peak is expected. Electrospray ionization (ESI) is a soft ionization technique well-suited for generating intact molecular ions of triglycerides, often as adducts ([M+NH₄]⁺ or [M+Na]⁺), which aids in unambiguous identification.[18]

• Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh ~1 mg of the synthesized triglyceride and dissolve it in 1 mL of a suitable solvent mixture, such as chloroform/methanol (2:1, v/v). Vortex thoroughly.

  • Filtration: Filter the sample through a 0.2 µm PTFE syringe filter into an autosampler vial to remove any particulates.[15]

  • Chromatographic Separation:

    • Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 2.7 µm particle size).

    • Mobile Phase: A binary gradient system, for example:

      • Mobile Phase A: Acetonitrile/Water (60:40)

      • Mobile Phase B: Isopropanol/Acetonitrile (90:10)

    • Gradient: A typical gradient would run from ~30% B to 100% B over 20-30 minutes to elute the highly non-polar triglyceride.

    • Flow Rate: 0.2-0.4 mL/min.

    • Column Temperature: 40°C.

  • Mass Spectrometry Detection:

    • Ionization Source: ESI in positive ion mode.

    • Scan Range: m/z 300-1200.

    • Data Analysis: Extract the ion chromatogram for the expected adducts of the triglyceride (e.g., [C₆₉H₁₂₂O₆+NH₄]⁺ at m/z 1065.7). Confirm the presence of a single chromatographic peak corresponding to this mass.

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A Technical Guide to Triacylglycerols Containing 13(Z),16(Z)-Docosadienoic Acid: From Synthesis to Biological Significance

This guide provides an in-depth exploration of triacylglycerols (TAGs) featuring the polyunsaturated fatty acid, 13(Z),16(Z)-docosadienoic acid. Tailored for researchers, scientists, and professionals in drug development, this document navigates the synthesis, structural elucidation, and potential biological implications of these specific lipid molecules. We will delve into the nuanced causality behind experimental choices, ensuring each described protocol is a self-validating system grounded in authoritative scientific principles.

Part 1: The Core Moiety - 13(Z),16(Z)-Docosadienoic Acid

13(Z),16(Z)-docosadienoic acid is a polyunsaturated very long-chain fatty acid (VLCFA) characterized by a 22-carbon backbone and two cis double bonds.[1][2] While not as extensively studied as other fatty acids, emerging research highlights its potential biological activities, including anti-inflammatory and antioxidant effects.[3] It is found in modest concentrations in the seed oils of various plants, particularly those from the Cruciferae and Ranunculaceae families.[1]

Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₂H₄₀O₂
Molar Mass	336.560 g·mol⁻¹[1]
Solubility	Insoluble in water; Soluble in chloroform, hexane, and ethanol[1]
IUPAC Name	(13Z, 16Z)-docosa-13,16-dienoic acid[2]

Biological Significance: A GPR120 Agonist

A significant aspect of 13(Z),16(Z)-docosadienoic acid's biological activity lies in its role as an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[4][5][6] GPR120 is recognized as a receptor for medium and long-chain fatty acids and its activation is linked to potent anti-inflammatory and insulin-sensitizing effects.[7][8] The activation of GPR120 by ligands like 13(Z),16(Z)-docosadienoic acid can initiate downstream signaling cascades that modulate inflammatory responses.[2][9] This interaction underscores the therapeutic potential of this fatty acid and, by extension, the triacylglycerols that contain it.

Part 2: Synthesis and Structuring of Triacylglycerols

The true potential of 13(Z),16(Z)-docosadienoic acid can be harnessed by incorporating it into a triacylglycerol backbone. The specific positioning of this fatty acid on the glycerol molecule (sn-1, sn-2, or sn-3) can significantly influence the TAG's metabolic fate and biological activity. "Structured lipids" are TAGs that have been modified to alter the fatty acid composition and/or their positional distribution.[10]

Enzymatic Synthesis: A Regiospecific Approach

Enzymatic synthesis, particularly using lipases, offers a high degree of control and specificity for creating structured TAGs.[10][11] Lipases can be regiospecific, meaning they selectively catalyze reactions at specific positions on the glycerol backbone. For instance, sn-1,3-specific lipases are commonly used to incorporate new fatty acids at the outer positions, leaving the sn-2 position intact.[11][12]

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An In-depth Technical Guide to the Physical and Chemical Properties of TG(22:2/22:2/22:2)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of the triglyceride TG(22:2/22:2/22:2), scientifically known as tridocosahexaenoin or 1,2,3-tri-(all-Z-4,7,10,13,16,19-docosahexaenoyl)glycerol. As a homogenous triglyceride composed of three docosahexaenoic acid (DHA) moieties, this molecule is of significant interest in pharmaceutical and nutraceutical research due to the well-established physiological benefits of DHA. This document delves into the core physicochemical characteristics, stability considerations, and analytical methodologies pertinent to the handling, characterization, and formulation of this highly unsaturated lipid.

Introduction: The Significance of Tridocosahexaenoin

Docosahexaenoic acid (DHA), a 22-carbon omega-3 polyunsaturated fatty acid (PUFA) with six cis double bonds, is a critical component of cell membranes, particularly in the brain and retina.[1] Its triglyceride form, TG(22:2/22:2/22:2), serves as a stable, concentrated source of DHA, offering potential advantages in terms of bioavailability and oxidative stability compared to free fatty acids or ethyl esters.[2] Understanding the fundamental physical and chemical properties of tridocosahexaenoin is paramount for researchers and drug development professionals aiming to harness its therapeutic potential. This guide provides a detailed exploration of these properties, underpinned by established scientific principles and analytical techniques.

Chemical Properties and Molecular Structure

Tridocosahexaenoin is a triacylglycerol with the molecular formula C₆₉H₉₈O₆ and a molecular weight of approximately 1023.51 g/mol .[1][3] Its structure consists of a glycerol backbone esterified with three DHA molecules.

Caption: Molecular structure of TG(22:2/22:2/22:2).

The most significant chemical characteristic of tridocosahexaenoin is its high degree of unsaturation. The presence of 18 double bonds (six in each DHA chain) makes the molecule highly susceptible to oxidation .[4] Oxidative degradation can lead to the formation of various byproducts, including hydroperoxides, aldehydes, and ketones, which can compromise the quality, efficacy, and safety of the compound. Therefore, stringent control of storage conditions and the use of antioxidants are crucial.

Physical Properties

Property	Estimated Value/Characteristic	Rationale and Supporting Data
Melting Point	Low; likely a liquid at room temperature	The melting point of DHA is -44 °C.[5][6] Triglycerides generally have melting points influenced by their constituent fatty acids. The high degree of unsaturation in DHA introduces kinks in the fatty acid chains, preventing them from packing tightly and thus lowering the melting point.
Boiling Point	High; susceptible to decomposition at high temperatures	The predicted boiling point of DHA is approximately 446.7 °C.[6] Triglycerides have significantly higher boiling points than their constituent fatty acids due to their much larger molecular weight. However, the high unsaturation makes tridocosahexaenoin prone to thermal degradation and polymerization before a true boiling point can be reached under atmospheric pressure.
Density	Approximately 0.943 g/cm³	The density of DHA is reported to be around 0.943 g/cm³.[5] The density of the triglyceride is expected to be in a similar range.
Solubility	Miscible with nonpolar organic solvents (e.g., chloroform, hexane, diethyl ether). Limited solubility in polar solvents.	Tridocosahexaenoin is a large, nonpolar molecule. Its solubility will be highest in solvents with similar polarity. Fatty acids are generally soluble in organic solvents like chloroform and ethanol.[7][8]

Experimental Protocols for Synthesis, Purification, and Analysis

Enzymatic Synthesis of Tridocosahexaenoin

Enzymatic synthesis is often preferred over chemical methods as it proceeds under milder conditions, reducing the risk of isomerization and oxidation of the polyunsaturated fatty acid chains.[9]

Protocol: Lipase-Catalyzed Transesterification

• Reactants: High-purity DHA ethyl ester and glycerol.

• Enzyme: Immobilized lipase, such as Candida antarctica lipase B (Novozym 435).[9][10]

• Reaction Setup:

  • Combine DHA ethyl ester and glycerol in a molar ratio of approximately 3:1 in a round-bottom flask.

  • Add the immobilized lipase (typically 5-10% by weight of the reactants).

  • Conduct the reaction under a vacuum (to remove the ethanol byproduct and drive the reaction forward) at a controlled temperature (e.g., 50-60 °C) with gentle agitation.[9]

• Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Termination: Once the reaction has reached the desired conversion, terminate it by filtering off the immobilized enzyme.

Caption: Enzymatic synthesis workflow for TG(22:2/22:2/22:2).

Purification of Tridocosahexaenoin

Purification is essential to remove unreacted starting materials, mono- and diglycerides, and any degradation products.

Protocol: Column Chromatography

• Stationary Phase: Silica gel is a common choice for the separation of lipids.

• Mobile Phase: A gradient of nonpolar to slightly more polar solvents is typically used. For example, a gradient of hexane and diethyl ether.

• Procedure:

  • Dissolve the crude reaction mixture in a minimal amount of the initial mobile phase (e.g., hexane).

  • Load the sample onto a pre-equilibrated silica gel column.

  • Elute the column with a stepwise or linear gradient of increasing polarity (e.g., increasing the percentage of diethyl ether in hexane).

  • Collect fractions and analyze them by TLC to identify the fractions containing the pure triglyceride.

  • Pool the pure fractions and evaporate the solvent under reduced pressure.

Analytical Characterization

A combination of analytical techniques should be employed to confirm the identity, purity, and integrity of the synthesized TG(22:2/22:2/22:2).

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the triglyceride and quantify the presence of mono- and diglycerides. A reversed-phase C18 column with a mobile phase gradient of acetonitrile and isopropanol is a common system.[11][12]

• Gas Chromatography-Mass Spectrometry (GC-MS): Primarily used to determine the fatty acid composition. The triglyceride is first transesterified to its fatty acid methyl esters (FAMEs), which are then analyzed by GC-MS.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment and can be used to confirm the structure of the triglyceride and assess the degree of unsaturation.[7][13]

  • ¹³C NMR: Provides detailed information on the carbon skeleton and can be used to identify the different carbon atoms in the glycerol backbone and the DHA chains.[6][14][15]

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful technique for the direct analysis of the intact triglyceride, providing molecular weight information and fragmentation patterns that can confirm the identity of the fatty acid constituents.[16][17]

Stability and Storage

The high degree of unsaturation in TG(22:2/22:2/22:2) makes it highly prone to oxidation. Therefore, a thorough stability testing program is essential.

Protocol: Stability Study Design (based on ICH Guidelines) [2][18]

• Storage Conditions:

  • Long-term: 5 °C ± 3 °C (refrigerated)

  • Accelerated: 25 °C ± 2 °C / 60% RH ± 5% RH

• Packaging: The product should be stored in an inert atmosphere (e.g., under nitrogen or argon) in light-resistant containers.

• Testing Frequency:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 3, and 6 months.

• Analytical Tests:

  • Appearance: Visual inspection for color and clarity.

  • Purity (HPLC): To monitor for the formation of degradation products.

  • Peroxide Value: A measure of the initial stages of oxidation.

  • Anisidine Value: A measure of secondary oxidation products (aldehydes).

  • Fatty Acid Profile (GC-MS): To ensure the integrity of the DHA chains.

Caption: Stability testing workflow for TG(22:2/22:2/22:2).

Conclusion

Tridocosahexaenoin (TG(22:2/22:2/22:2)) is a molecule of considerable scientific and therapeutic interest. A thorough understanding of its physical and chemical properties is fundamental to its successful application. This guide has provided a detailed overview of its key characteristics, from its molecular structure and high susceptibility to oxidation to its synthesis, purification, and analytical characterization. The provided protocols offer a practical framework for researchers and drug development professionals working with this important polyunsaturated triglyceride. Adherence to rigorous analytical and stability testing protocols is paramount to ensuring the quality, safety, and efficacy of any formulation containing tridocosahexaenoin.

References

• Wikipedia. (n.d.). Docosahexaenoic acid. Retrieved from [Link]

• Holte, L. L., & Gawrisch, K. (2003). 1H and 13C NMR of multilamellar dispersions of polyunsaturated (22:6) phospholipids. Journal of Lipid Research, 44(7), 1356-1365.
• Fariña, J. B., Herrera, C., & Cerdán, L. E. (2015). Enzymatic synthesis of triacylglycerols of docosahexaenoic acid: Transesterification of its ethyl esters with glycerol.
• Broadhurst, C. L., Schmidt, W. F., Crawford, M. A., Wang, Y., & Li, R. (2004). 13C nuclear magnetic resonance spectra of natural undiluted lipids: docosahexaenoic-rich phospholipid and triacylglycerol from fish. Journal of Agricultural and Food Chemistry, 52(13), 4250–4255.
• MDPI. (2019). Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma. Metabolites, 9(1), 14.
• Sasaki, R., et al. (2004). Docosahexaenoic acid and eicosapentaenoic acid induce changes in the physical properties of a lipid bilayer model membrane. Biological & Pharmaceutical Bulletin, 27(11), 1776-1781.
• National Institutes of Health. (2013). The Development of a Specific and Sensitive LC-MS-Based Method for the Detection and Quantification of Hydroperoxy- and Hydroxydocosahexaenoic Acids as a Tool for Lipidomic Analysis. PLoS ONE, 8(10), e77561.

• National Center for Biotechnology Information. (n.d.). Glyceryl tridocosahexaenoate. PubChem Compound Database. Retrieved from [Link]

• Iwasaki, Y., & Yamane, T. (2001). Two-step enzymatic synthesis of docosahexaenoic acid-rich symmetrically structured triacylglycerols via 2-monoacylglycerols. Journal of the American Oil Chemists' Society, 78(7), 743-748.

• Topbatt Chemical Co., Ltd. (n.d.). Tridocosahexaenoin - CAS:11094-59-0. Retrieved from [Link]

• Viswanathan, S., Verma, P. R. P., Ganesan, M., & Manivannan, J. (2017). A novel liquid chromatography/tandem mass spectrometry (LC-MS/MS) based bioanalytical method for quantification of ethyl esters of Eicosapentaenoic acid (EPA) and Docosahexaenoic acid (DHA) and its application in pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis, 141, 250-261.
• Guillén, M. D., & Ruiz, A. (2013). 1H NMR as a tool for the qualitative and quantitative analysis of edible oils and fats. Food Chemistry, 138(2-3), 1827-1840.

• AOCS. (2019). Quantification by 1H-NMR. Retrieved from [Link]

• iris@unitn. (n.d.). A rapid LC–MS/MS method for quantitative profiling of fatty acids, sterols, glycerolipids. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). Retrieved from [Link]

• European Medicines Agency. (1995). ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• European Medicines Agency. (2023). ICH Q1 guideline on stability testing of drug substances and drug products. Retrieved from [Link]

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Preamble: Situating a Specific Triglyceride in Modern Research

An In-Depth Technical Guide to 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

In the intricate landscape of lipidomics, the focus often gravitates towards classes of lipids rather than individual molecular species. However, a deep understanding of a single, defined molecule can provide unparalleled insight into broader biological mechanisms. This guide focuses on 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol (TAG). As a homogenous triglyceride, it is composed of a glycerol backbone esterified to three identical fatty acid chains: 13(Z),16(Z)-docosadienoic acid.[1][2]

Triglycerides are primarily known as the main constituents of body fat and serve as a vital energy storage depot.[3][4][5][6] However, the specific biological activity of a TAG is often dictated by its constituent fatty acids. The fatty acid in this molecule, 13(Z),16(Z)-docosadienoic acid, is a polyunsaturated fatty acid (PUFA) that has been identified as a potent agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120.[7][8][9] This receptor is a key player in metabolic regulation, inflammation, and gut hormone secretion.[9]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, from its fundamental structure and synthesis to its analytical characterization and potential biological applications. The methodologies described herein are designed to be self-validating, ensuring scientific rigor and reproducibility.

Section 1: Molecular Structure and Physicochemical Properties

A thorough understanding of the molecule's structure is the foundation for all subsequent experimental design and data interpretation.

Chemical Structure

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triester formed from the condensation of one glycerol molecule and three molecules of 13(Z),16(Z)-docosadienoic acid.[6][10] The fatty acids are attached to the sn-1, sn-2, and sn-3 positions of the glycerol backbone. The "(Z)" designation in the fatty acid name indicates a cis configuration for the double bonds at carbons 13 and 16, which introduces kinks in the acyl chains and influences the molecule's physical properties.

Caption: Structure of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Physicochemical Data

Quantitative data provides the necessary parameters for experimental planning, such as calculating molar concentrations and choosing appropriate solvents.

Property	Value	Source
IUPAC Name	(13Z,16Z)-13,16-docosadienoic acid, 2,3-bis[[(13Z,16Z)-1-oxo-13,16-docosadien-1-yl]oxy]propyl ester	[11]
Synonyms	Glycerol Tri-13(Z),16(Z)-Docosadienoate; TG(20:2/20:2/20:2)	[2][12]
CAS Number	958760-53-7	[1][2][11][13]
Molecular Formula	C₆₉H₁₂₂O₆	[2]
Molecular Weight	1047.7 g/mol	[2]
Physical State	Liquid	[2]
Solubility	Soluble in ethanol, DMF	[2]

Section 2: Chemical Synthesis and Purification

The synthesis of a high-purity, single-species triglyceride is essential for accurate biological and analytical studies. The following section outlines a robust methodology for its preparation.

Synthesis Rationale

The synthesis of a triglyceride involves the esterification of the three hydroxyl groups of glycerol with fatty acids.[14][15] For a homogenous triglyceride like the topic molecule, this is simplified by using a single fatty acid species. The core challenge is to drive the reaction to completion while minimizing side products. This is typically achieved by activating the carboxylic acid of the fatty acid, for example, by converting it to an acyl chloride or using a coupling agent, to make it more reactive towards the glycerol hydroxyl groups.

Caption: General workflow for the chemical synthesis of the target triglyceride.

Detailed Synthesis Protocol

This protocol is a representative method. Researchers should always perform reactions in a fume hood with appropriate personal protective equipment.

• Fatty Acid Activation (Acyl Chloride Formation):

  • Dissolve 3.3 equivalents of 13(Z),16(Z)-docosadienoic acid (MW: 336.56 g/mol ) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., Argon).

  • Cool the solution to 0°C in an ice bath.

  • Slowly add 3.5 equivalents of oxalyl chloride. The slow addition is critical to control the exothermic reaction and gas evolution.

  • Add a catalytic amount of anhydrous N,N-Dimethylformamide (DMF) to initiate the reaction.

  • Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 2 hours.

  • Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude fatty acyl chloride.

• Esterification:

  • Dissolve 1.0 equivalent of glycerol in anhydrous pyridine. Pyridine acts as both a solvent and an acid scavenger.

  • Cool the glycerol solution to 0°C.

  • Dissolve the crude acyl chloride from the previous step in a minimal amount of anhydrous DCM and add it dropwise to the glycerol solution. This slow addition prevents polymerization and controls the reaction temperature.

  • Allow the reaction to stir at room temperature overnight (16-18 hours) to ensure complete esterification at all three positions.

• Workup and Purification:

  • Quench the reaction by slowly adding cold water.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).

  • Wash the combined organic layers sequentially with 1M HCl (to remove pyridine), saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product using silica gel column chromatography, eluting with a hexane/ethyl acetate gradient. The nonpolar nature of the triglyceride means it will elute with a low percentage of the more polar ethyl acetate.

  • Combine fractions containing the pure product (as determined by TLC) and remove the solvent to yield the final product.

Section 3: Analytical Characterization and Structural Elucidation

Confirming the identity and purity of the synthesized molecule is a non-negotiable step. A multi-modal analytical approach provides the highest level of confidence.

Caption: A multi-technique workflow for structural validation.

Mass Spectrometry (MS)

Mass spectrometry is the gold standard for lipid identification and quantification.[3][16][17]

• Rationale: For triglycerides, electrospray ionization (ESI) in positive ion mode is preferred. The use of lithium adducts ([M+Li]⁺) is particularly advantageous as it yields stable parent ions and highly informative fragmentation patterns upon collision-induced dissociation (CID).[16]

• Protocol: LC-MS/MS Analysis

  • Prepare a 1 mg/mL stock solution of the triglyceride in ethanol.

  • Dilute to a final concentration of 10 µg/mL in mobile phase containing 1mM lithium acetate.

  • Inject onto a C18 reversed-phase column.

  • Perform MS analysis in positive ion mode, scanning for the predicted [M+Li]⁺ ion (m/z ≈ 1054.7).

  • Perform tandem MS (MS/MS) on the parent ion. The expected fragmentation is the neutral loss of one of the fatty acid chains (C₂₂H₄₀O₂), resulting in a characteristic fragment ion.

Expected Ion	m/z (approx.)	Annotation
[M+Li]⁺	1054.7	Parent lithiated adduct
[M+Li - C₂₂H₄₀O₂]⁺	718.1	Diacylglycerol-like fragment after neutral loss of one fatty acid

Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS confirms mass and composition, NMR provides definitive structural information, including the location and stereochemistry of double bonds.[18][19][20]

• Rationale: ¹H NMR allows for the identification and integration of key protons, confirming the ratio of the glycerol backbone to the acyl chains and identifying the olefinic and allylic protons of the unsaturated fatty acids.[20][21] ¹³C NMR complements this by identifying the unique carbon environments.

• Expected ¹H NMR Chemical Shifts (in CDCl₃):

  • δ 5.30-5.45 ppm: Olefinic protons (-CH=CH-). The integration of this region should correspond to 12 protons (2 per double bond x 2 double bonds per chain x 3 chains).

  • δ 5.26 ppm: sn-2 proton of the glycerol backbone (CH).

  • δ 4.10-4.35 ppm: sn-1 and sn-3 protons of the glycerol backbone (CH₂).

  • δ 2.77 ppm: Bis-allylic protons (=CH-CH₂-CH=).

  • δ 2.05 ppm: Allylic protons (-CH₂-CH=).

  • δ 0.88 ppm: Terminal methyl protons (-CH₃).

Section 4: Biological Significance and Potential Applications

The function of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is intrinsically linked to its constituent fatty acid.

Role as an FFAR4 (GPR120) Agonist

The most significant known activity of the constituent fatty acid, 13(Z),16(Z)-docosadienoic acid, is its role as an agonist for FFAR4/GPR120.[7][8][9] This G-protein coupled receptor is highly expressed in adipose tissue, macrophages, and enteroendocrine cells. Its activation by long-chain fatty acids leads to several beneficial metabolic effects:

• Anti-Inflammatory Action: FFAR4 activation in macrophages inhibits inflammatory signaling pathways.

• Insulin Sensitization: It enhances glucose uptake in adipocytes.

• Gut Hormone Release: It stimulates the secretion of glucagon-like peptide-1 (GLP-1), a key incretin hormone that regulates blood sugar.[9]

As a stable, pure triglyceride, 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol can serve as a valuable research tool to study these pathways, potentially acting as a pro-drug that releases the active fatty acid upon hydrolysis by lipases.

Caption: Proposed mechanism of action via hydrolysis and FFAR4 activation.

Application in Drug Discovery and Diagnostics

Given its link to FFAR4, this molecule is a valuable tool for:

• Target Validation: Studying the physiological roles of FFAR4 in metabolic diseases.

• Screening Assays: Serving as a positive control in high-throughput screens for novel FFAR4 modulators.

• Biomarker Research: A patent has suggested related metabolites as potential biomarkers for the diagnosis of pancreatic cancer, indicating a possible role in disease-related lipidomic shifts.[1]

Section 5: Key Experimental Protocols

The following protocols provide a starting point for researchers wishing to utilize this molecule in their studies.

Protocol: In Vitro Calcium Flux Assay for FFAR4 Activation

• Rationale: FFAR4 primarily signals through the Gq/11 pathway, which results in the release of intracellular calcium (Ca²⁺). This change can be measured using a calcium-sensitive fluorescent dye.

• Methodology:

  • Cell Culture: Culture HEK293 cells stably expressing the human FFAR4 receptor.

  • Dye Loading: Plate cells in a 96-well black, clear-bottom plate. Once confluent, load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This step is critical for visualizing the calcium response.

  • Compound Preparation: Prepare a 10 mM stock solution of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in ethanol. Create a serial dilution in assay buffer containing 0.1% BSA. The BSA is essential to maintain the lipid's solubility in the aqueous buffer.

  • Assay Execution: Use a fluorescence plate reader (e.g., FLIPR, FlexStation) to measure baseline fluorescence.

  • Add the compound dilutions to the cells and immediately begin kinetic reading of fluorescence intensity for 2-3 minutes.

  • Data Analysis: The increase in fluorescence corresponds to an increase in intracellular Ca²⁺. Plot the peak fluorescence response against the compound concentration and fit to a four-parameter logistic equation to determine the EC₅₀.

Conclusion and Future Outlook

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol represents more than just a storage molecule; it is a specific chemical tool for probing the complex biology of fatty acid signaling. Its utility stems from the well-defined structure and the potent biological activity of its constituent fatty acid as an agonist of the FFAR4 receptor. By providing a stable, high-purity source of this specific lipid, researchers can confidently investigate its effects on metabolic and inflammatory pathways. Future research may focus on its pharmacokinetic profile, its efficacy in preclinical models of metabolic disease, and further exploration of its potential as a diagnostic biomarker. The rigorous synthesis and analytical characterization outlined in this guide are the essential first steps in unlocking the full potential of this fascinating molecule.

References

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• Han, X., & Gross, R. W. (2005). Shotgun lipidomics: electrospray ionization mass spectrometric analysis and quantitation of the full spectrum of lipid molecular species. Mass spectrometry reviews, 24(3), 367–412.
• Yang, K., & Han, X. (2021). Overview of lipidomic analysis of triglyceride molecular species in biological lipid extracts. Analytical and bioanalytical chemistry, 413(9), 2375–2388.
• Yang, K., & Han, X. (2021). An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. Journal of the American Society for Mass Spectrometry, 32(3), 609-624.
• Yang, K., & Han, X. (2021). Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. Journal of the American Society for Mass Spectrometry, 32(3), 609-624.

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• Guillén, M. D., & Ruiz, A. (2003). 1H-Nuclear Magnetic Resonance Analysis of the Triacylglyceride Composition of Cold-Pressed Oil from Camellia japonica. Journal of the American Oil Chemists' Society, 80(8), 755-761. [Link]

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An In-depth Technical Guide on the Biological Role of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive exploration of the biological significance of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol. While the direct biological activities of the intact triglyceride are not extensively documented, its primary role is understood as a metabolic precursor to the bioactive fatty acid, 13(Z),16(Z)-docosadienoic acid. This document will dissect the metabolic pathway that liberates this fatty acid and delve into its subsequent, well-characterized role as a signaling molecule, particularly as an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4). We will examine the downstream signaling cascades, physiological consequences, and provide detailed experimental protocols for researchers in cellular metabolism and drug development.

Introduction: The Structure and Metabolic Fate of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol, a class of lipids that serve as a primary form of energy storage in organisms.[[“]][2] Its structure consists of a glycerol backbone esterified with three molecules of the long-chain omega-6 polyunsaturated fatty acid, 13(Z),16(Z)-docosadienoic acid, at the sn-1, sn-2, and sn-3 positions.[3][4][5] The biological activity of this triglyceride is intrinsically linked to its metabolism. Through the action of lipases, the ester bonds are hydrolyzed, releasing free 13(Z),16(Z)-docosadienoic acid and glycerol into the cellular environment or bloodstream.[6][7] This enzymatic cleavage is the critical step that transforms an inert storage molecule into a potent signaling effector.

Core Physical and Chemical Properties of the Constituent Fatty Acid

Property	Value	Source
IUPAC Name	(13Z,16Z)-docosa-13,16-dienoic acid	[8]
Molecular Formula	C22H40O2	[8][9]
Molecular Weight	336.55 g/mol	[8]
CAS Number	17735-98-7	[8][10]
Solubility	Soluble in DMF, DMSO, and ethanol. Insoluble in water.	[8]

The Key Effector: 13(Z),16Z-Docosadienoic Acid as a Signaling Molecule

The released 13(Z),16Z-docosadienoic acid is a potent agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[8][10][11][12] GPR120 is a key regulator of various physiological processes, including metabolism and inflammation.[8] This receptor is expressed in various tissues, including the gastrointestinal tract and adipose tissue, positioning it as a critical sensor of dietary fats.

GPR120/FFAR4 Signaling Pathways

The activation of GPR120 by 13(Z),16Z-docosadienoic acid initiates two primary downstream signaling cascades: the Gαq/11-mediated pathway and the β-arrestin-2-mediated pathway.[8]

• Gαq/11 Pathway: Upon ligand binding, GPR120 activates the Gαq/11 protein. This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a ubiquitous second messenger.[8]

• β-arrestin-2 Pathway: This pathway is crucial for the anti-inflammatory effects of GPR120 activation. Ligand-bound GPR120 recruits β-arrestin-2, which mediates the internalization of the receptor and also acts as a scaffold for other signaling proteins.

Caption: GPR120/FFAR4 Signaling Pathways initiated by 13(Z),16Z-docosadienoic acid.

Physiological Consequences of GPR120/FFAR4 Activation

The most well-documented physiological effect of 13(Z),16Z-docosadienoic acid-mediated GPR120 activation is the regulation of appetite through the inhibition of ghrelin secretion.[9] Ghrelin, often termed the "hunger hormone," is a peptide hormone produced by ghrelinergic cells in the gastrointestinal tract.

Inhibition of Ghrelin Secretion

Studies using isolated murine gastric ghrelin cells have demonstrated that long-chain fatty acids, including 13(Z),16Z-docosadienoic acid, potently inhibit ghrelin secretion.[9] This effect is mediated through the GPR120 receptor. The postprandial increase in circulating triglycerides and their subsequent hydrolysis to free fatty acids in the vicinity of ghrelin-producing cells is a key physiological mechanism for appetite suppression after a meal.

Quantitative Data on Ghrelin Inhibition

Cell Type	Concentration of 13(Z),16Z-Docosadienoic Acid	Percentage of Baseline Ghrelin Release	Reference
Isolated pure gastric ghrelin-expressing GFP (Ghr-GFP) cells	2 µM	31.5 ± 2.9%	[11]

Experimental Protocols

To facilitate further research in this area, we provide the following detailed experimental protocols.

Protocol for In Vitro Ghrelin Secretion Assay

This protocol is designed to assess the effect of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol and its constituent fatty acid on ghrelin secretion from primary gastric mucosal cells.

Materials:

• Freshly isolated murine gastric mucosal cells

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

• 13(Z),16Z-docosadienoic acid

• Lipase from Candida rugosa

• Bovine Serum Albumin (BSA, fatty acid-free)

• Ghrelin ELISA kit

Procedure:

• Cell Culture: Plate isolated gastric mucosal cells in 24-well plates at a density of 5 x 10^5 cells/well in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Incubate at 37°C in a 5% CO2 atmosphere for 24 hours.

• Preparation of Test Compounds:

  • Prepare a stock solution of 13(Z),16Z-docosadienoic acid in ethanol.

  • Prepare a stock solution of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in ethanol.

  • For experiments involving the triglyceride, pre-incubate the compound with lipase (100 U/mL) in serum-free DMEM for 1 hour at 37°C to facilitate hydrolysis.

• Treatment:

  • Wash the cells twice with serum-free DMEM.

  • Add fresh serum-free DMEM containing 0.1% fatty acid-free BSA.

  • Add the test compounds (final concentrations ranging from 0.1 to 10 µM) or vehicle control (ethanol) to the wells.

  • Incubate for 2 hours at 37°C.

• Sample Collection and Analysis:

  • Collect the supernatant from each well.

  • Centrifuge at 1000 x g for 10 minutes to remove any cellular debris.

  • Measure the concentration of ghrelin in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Express ghrelin secretion as a percentage of the vehicle-treated control.

Caption: Workflow for the in vitro ghrelin secretion assay.

Concluding Remarks and Future Directions

The biological role of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is primarily as a carrier and precursor for the bioactive fatty acid, 13(Z),16Z-docosadienoic acid. The liberation of this fatty acid and its subsequent activation of the GPR120/FFAR4 receptor represents a key mechanism in metabolic regulation, particularly in the postprandial control of appetite via ghrelin suppression. Further research is warranted to explore the full spectrum of physiological effects mediated by this signaling pathway, including its potential role in inflammation and insulin sensitivity. The development of specific agonists and antagonists for GPR120 will be instrumental in elucidating its therapeutic potential for metabolic disorders.

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An In-Depth Technical Guide on 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in Lipid Metabolism

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a specific triacylglycerol composed of a glycerol backbone esterified with three molecules of the omega-6 very-long-chain polyunsaturated fatty acid (VLCPUFA), 13(Z),16(Z)-docosadienoic acid. While direct research on this triglyceride is limited, its metabolic significance can be inferred from the biological activities of its constituent fatty acid. 13(Z),16(Z)-docosadienoic acid is a known agonist of the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4), a key regulator of metabolism and inflammation. This guide provides a comprehensive overview of the inferred metabolic fate of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, the downstream signaling pathways activated by its constituent fatty acid, and detailed experimental protocols for its study. This document serves as a foundational resource for researchers investigating the therapeutic potential of specific triglycerides in metabolic diseases.

Introduction: Unveiling a Complex Lipid Mediator

Triacylglycerols (triglycerides) are the primary form of energy storage in eukaryotes. Beyond their role as an energy reserve, specific triglyceride species can release bioactive fatty acids that act as signaling molecules. 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol of particular interest due to its composition of 13(Z),16(Z)-docosadienoic acid, an omega-6 very-long-chain polyunsaturated fatty acid (VLCPUFA)[1][2][3]. While the direct biological functions of this specific triglyceride are yet to be extensively studied, the known roles of its constituent fatty acid provide a strong basis for its potential involvement in critical metabolic and inflammatory pathways.

The constituent fatty acid, 13(Z),16(Z)-docosadienoic acid, is a natural omega-6 PUFA that has been identified as a potent agonist for the G-protein coupled receptor 120 (GPR120/FFAR4)[4][5]. GPR120 is highly expressed in adipocytes and macrophages and plays a crucial role in sensing dietary fats, regulating glucose homeostasis, and modulating inflammatory responses[6][7][8]. Therefore, it is hypothesized that the metabolic effects of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol are primarily mediated through the enzymatic release of 13(Z),16(Z)-docosadienoic acid and its subsequent activation of GPR120.

This guide will explore the hypothetical metabolic journey of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, from its synthesis and breakdown to the downstream signaling cascades it is likely to influence. Furthermore, we provide detailed, adaptable experimental protocols to empower researchers to investigate this and other specific triglycerides.

Physicochemical Properties

A foundational understanding of the physical and chemical characteristics of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is essential for its experimental investigation.

Property	Value	Source
Molecular Formula	C69H122O6	[1][2]
Molecular Weight	1047.7 g/mol	[1][2]
IUPAC Name	(13Z,16Z)-docosa-13,16-dienoic acid, 1,2,3-propanetriyl ester	[2]
CAS Number	958760-53-7	[1][2]
Predicted Density	0.9±0.1 g/cm³	[8]
Predicted Boiling Point	913.5±45.0 °C at 760 mmHg	[8]
Solubility	Soluble in DMF and ethanol.	[2]

Inferred Metabolic Pathways

The metabolic fate of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is intricately linked to the broader pathways of triglyceride and VLCPUFA metabolism.

Biosynthesis

The synthesis of this triglyceride involves two key stages: the biosynthesis of its constituent fatty acid and the esterification of this fatty acid to a glycerol backbone.

• Synthesis of 13(Z),16(Z)-docosadienoic acid: This VLCPUFA is synthesized from shorter-chain fatty acid precursors through a series of elongation and desaturation reactions primarily in the endoplasmic reticulum[9][10]. The key enzyme responsible for the elongation of very-long-chain fatty acids is ELOVL4, which is highly expressed in specific tissues like the retina, brain, and testes[9][11].

• Esterification to Triglyceride: The final step in triglyceride synthesis is catalyzed by diacylglycerol acyltransferases (DGATs), which esterify a fatty acyl-CoA to a diacylglycerol molecule[12]. There are two main isoforms, DGAT1 and DGAT2, with differing substrate specificities. DGAT1 exhibits broader substrate specificity and may be involved in the synthesis of triglycerides containing diverse fatty acids[12]. It is plausible that DGAT enzymes are responsible for incorporating 13(Z),16(Z)-docosadienoyl-CoA into the glycerol backbone to form 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. Studies in the marine protist Thraustochytrium suggest that VLCPUFAs in triglycerides are primarily channeled from phosphatidylcholine, with diacylglycerol as an intermediate[12].

Biosynthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Lipolysis

The breakdown of stored triglycerides, or lipolysis, is a highly regulated process involving multiple enzymes[13].

• Adipose Triglyceride Lipase (ATGL): This is the rate-limiting enzyme in lipolysis, responsible for the initial hydrolysis of triglycerides to diacylglycerols and a free fatty acid[14][15]. ATGL shows a preference for hydrolyzing long-chain fatty acid esters[8][14].

• Hormone-Sensitive Lipase (HSL): HSL further hydrolyzes diacylglycerols to monoacylglycerols and a free fatty acid.

• Monoglyceride Lipase (MGL): MGL completes the process by breaking down monoacylglycerols into glycerol and a free fatty acid.

It is through this enzymatic cascade that 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol would release its constituent 13(Z),16(Z)-docosadienoic acid molecules, making them available for signaling and other metabolic processes.

Lipolysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

GPR120/FFAR4 Signaling Pathway

The biological effects of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol are likely mediated by its constituent fatty acid, 13(Z),16(Z)-docosadienoic acid, acting as a ligand for GPR120. GPR120 activation initiates downstream signaling cascades that have profound effects on inflammation and metabolism.

Anti-Inflammatory Effects

In macrophages, GPR120 activation by omega-3 and omega-6 fatty acids leads to the recruitment of β-arrestin-2. The GPR120/β-arrestin-2 complex then interacts with TAB1, inhibiting the activation of TAK1 and subsequently blocking the pro-inflammatory NF-κB and JNK signaling pathways[6]. This results in a potent anti-inflammatory effect.

Metabolic Regulation

In adipocytes, GPR120 activation is coupled to Gαq/11, leading to an increase in intracellular calcium and the activation of the ERK1/2 pathway[11]. This signaling cascade is involved in adipogenesis and can enhance glucose uptake[7][11]. GPR120 signaling also plays a role in the secretion of incretin hormones like GLP-1 from enteroendocrine cells, contributing to improved glucose tolerance[5].

GPR120 signaling pathways in macrophages and adipocytes.

Experimental Protocols

Investigating the metabolic fate and biological activity of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol requires robust and validated experimental methodologies.

Quantification of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the specific quantification of individual triglyceride species.

Objective: To quantify the concentration of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in biological samples.

Materials:

• Biological sample (plasma, tissue homogenate, cell lysate)

• Internal standard (e.g., a commercially available triglyceride with an odd-chain fatty acid)

• Solvents: isopropanol, acetonitrile, methanol, chloroform (HPLC grade)

• Ammonium formate

• UPLC system coupled to a triple quadrupole mass spectrometer

Procedure:

• Lipid Extraction:

  • To 100 µL of sample, add 1 mL of a 2:1 (v/v) chloroform:methanol solution containing the internal standard.

  • Vortex vigorously for 1 minute.

  • Add 200 µL of water and vortex again.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipids in 100 µL of isopropanol.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Use a C18 reversed-phase column.

    • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

    • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

    • Run a gradient from 60% B to 100% B over 15 minutes.

  • Mass Spectrometry Detection:

    • Use electrospray ionization (ESI) in positive mode.

    • Set up a Multiple Reaction Monitoring (MRM) method.

    • The precursor ion will be the ammonium adduct of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol ([M+NH4]+).

    • The product ions will correspond to the neutral loss of one of the 13(Z),16(Z)-docosadienoic acid chains.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Generate a standard curve using a purified standard of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

  • Calculate the concentration of the triglyceride in the original sample.

Workflow for LC-MS/MS quantification of triglycerides.

In Vitro Lipolysis Assay

This assay measures the release of free fatty acids from triglycerides in a controlled in vitro system, providing insights into the susceptibility of a specific triglyceride to enzymatic hydrolysis.

Objective: To determine the rate of lipolysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol by lipases.

Materials:

• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

• Purified lipases (e.g., recombinant human ATGL, HSL)

• Lipolysis buffer (e.g., Krebs-Ringer bicarbonate buffer with 2% BSA)

• Free Fatty Acid Assay Kit (commercially available)

• 96-well microplate

• Plate reader

Procedure:

• Prepare Substrate Emulsion:

  • Dissolve 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in a minimal amount of ethanol.

  • Disperse the lipid solution into the lipolysis buffer with vigorous vortexing or sonication to form a stable emulsion.

• Enzyme Reaction:

  • Add the substrate emulsion to the wells of a 96-well plate.

  • Initiate the reaction by adding the purified lipase(s) to the wells.

  • Include control wells with no enzyme.

  • Incubate the plate at 37°C with gentle shaking.

• Sample Collection and Analysis:

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), collect aliquots from each well.

  • Stop the enzymatic reaction by adding a lipase inhibitor or by heat inactivation.

  • Measure the concentration of free fatty acids in each aliquot using a commercial assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Plot the concentration of free fatty acids released over time.

  • Calculate the initial rate of lipolysis from the linear portion of the curve.

Conclusion and Future Directions

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol represents a fascinating, yet understudied, lipid molecule. Based on the known biological activities of its constituent fatty acid, it is poised to be a significant player in the regulation of lipid metabolism and inflammation through the GPR120/FFAR4 signaling pathway. The inferential framework and detailed experimental protocols provided in this guide offer a solid foundation for researchers to begin to unravel the specific roles of this complex triglyceride.

Future research should focus on:

• Directly investigating the metabolic fate of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol using stable isotope tracing.

• Determining the substrate specificity of DGAT and ATGL enzymes for this particular triglyceride.

• Quantifying the in vivo effects of dietary supplementation with this triglyceride on metabolic and inflammatory markers.

• Screening for its presence in natural sources to understand its dietary relevance.

By systematically addressing these knowledge gaps, the scientific community can fully elucidate the therapeutic potential of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol and other specific triglycerides in the management of metabolic diseases.

References

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• 13Z,16Z-Docosadienoic acid | CAS#:17735-98-7 | Chemsrc. (2025-08-25) ()
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natural sources of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

An In-depth Technical Guide to the Production of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol: A Biotechnological Approach in the Absence of Abundant Natural Sources

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a specific triacylglycerol composed of a glycerol backbone esterified with three molecules of 13(Z),16(Z)-docosadienoic acid. While its constituent fatty acid is found in trace amounts in some plant and animal sources, extensive literature review reveals a notable absence of documented natural sources for the complete triglyceride molecule. This guide addresses this scarcity by proposing a comprehensive biotechnological workflow for its de novo synthesis. We delve into the rationale for selecting a microbial chassis, specifically the oleaginous yeast Yarrowia lipolytica, and provide a detailed roadmap for its metabolic engineering. This includes enhancing precursor supply, heterologous expression of key enzymes, and optimization of triglyceride assembly. Furthermore, we present a robust analytical pipeline for the extraction, purification, and structural verification of the target molecule. This guide is intended to serve as a foundational resource for researchers seeking to produce and investigate this rare triglyceride for potential applications in drug development and other scientific endeavors.

The Enigma of Scarcity: The Case for a Biotechnological Approach

The quest for novel bioactive lipids often begins with the exploration of natural sources. However, in the case of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, nature appears to be reticent. While its fatty acid constituent, 13(Z),16(Z)-docosadienoic acid, has been identified in minute quantities (typically not exceeding 3%) in certain vegetable oils such as avocado, olive, and sesame oil, as well as in various other biological matrices including spices, herbs, dairy, and animal fats, the triglyceride itself remains elusive[1][2]. This profound scarcity necessitates a paradigm shift from traditional extraction and isolation methodologies to a more strategic and controlled production platform.

Metabolic engineering of microbial systems presents a powerful and rational alternative for the synthesis of rare or non-natural lipids.[1][3][4] Oleaginous microorganisms, capable of accumulating high levels of lipids, can be genetically programmed to produce specific fatty acids and assemble them into desired triglycerides. Among these, the non-conventional yeast Yarrowia lipolytica has emerged as a particularly attractive chassis due to its well-characterized genetics, robust growth, and high capacity for lipid production.[3][4]

This guide, therefore, pivots from a survey of non-existent natural sources to a detailed exposition of a feasible biotechnological production strategy, offering a blueprint for the synthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

De Novo Biosynthesis of 13(Z),16(Z)-Docosadienoic Acid: The Precursor Fatty Acid

The synthesis of the target triglyceride is contingent upon the production of its constituent fatty acid, 13(Z),16(Z)-docosadienoic acid. This very-long-chain polyunsaturated fatty acid (VLCPUFA) is not a common product of endogenous fatty acid synthesis in most microorganisms. Its production requires the coordinated action of specific elongases and desaturases that extend and introduce double bonds into a precursor fatty acid.[5][6][7] The biosynthetic pathway is a multi-step process, as illustrated below.

Figure 1: Generalized biosynthetic pathway for ω-6 very-long-chain polyunsaturated fatty acids. The synthesis of 13(Z),16(Z)-docosadienoic acid would require a specific set of elongases and desaturases.

A Blueprint for Production: Metabolic Engineering of Yarrowia lipolytica

The engineering of Yarrowia lipolytica for the production of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol involves a multi-pronged strategy aimed at redirecting carbon flux towards the synthesis of the target molecule.[1][3][4][8][9]

Enhancing the Precursor Pool

The foundation of efficient lipid synthesis is a robust supply of the primary building block, acetyl-CoA, and its carboxylated form, malonyl-CoA. Overexpression of endogenous genes such as ATP-citrate lyase (ACL) and acetyl-CoA carboxylase (ACC1) can significantly boost the intracellular concentrations of these precursors, thereby driving the flux towards fatty acid synthesis.[3]

Heterologous Expression of Elongases and Desaturases

To produce 13(Z),16(Z)-docosadienoic acid, a specific set of elongase and desaturase enzymes must be introduced into Y. lipolytica. The selection of these enzymes is critical and would likely involve sourcing genes from organisms known to produce similar VLCPUFAs. The heterologous genes, codon-optimized for expression in yeast, would be integrated into the host genome under the control of strong, constitutive promoters.[10][11][12][13]

Tailoring Triglyceride Assembly

The final and crucial step is the esterification of the newly synthesized 13(Z),16(Z)-docosadienoic acid to the glycerol backbone. This is catalyzed by a series of acyltransferases, with diacylglycerol acyltransferase (DGAT) being a key enzyme in the final acylation of diacylglycerol to form a triacylglycerol.[3] Overexpression of a DGAT with a high affinity for VLCPUFAs would be essential to ensure the specific incorporation of 13(Z),16(Z)-docosadienoyl-CoA into the triglyceride.

Minimizing Loss: Blocking Competing Pathways

To maximize the yield of the target triglyceride, it is imperative to block or downregulate competing metabolic pathways that would otherwise consume the precursor fatty acids or the final product. A primary target for disruption is the β-oxidation pathway, which is responsible for the degradation of fatty acids. Deletion of key genes in this pathway, such as those encoding acyl-CoA oxidases (POX), can prevent the breakdown of the newly synthesized VLCPUFAs and channel them towards triglyceride accumulation.[3]

Figure 2: A conceptual overview of the metabolic engineering strategy in Yarrowia lipolytica for the production of the target triglyceride. Green text indicates overexpression of genes, while red indicates gene deletion.

Verification and Quantification: A Robust Analytical Workflow

The successful production of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in an engineered microbial host necessitates a rigorous analytical workflow to confirm its identity, purity, and quantity.[14][15][16][17]

Extraction and Purification

The first step involves the extraction of total lipids from the microbial biomass. This is typically achieved using solvent-based methods, such as the Folch or Bligh-Dyer procedures, which utilize a chloroform/methanol mixture to efficiently extract lipids.[18] Following extraction, the crude lipid extract is subjected to purification to isolate the triglyceride fraction. This can be accomplished using chromatographic techniques, such as column chromatography with silica gel or high-performance liquid chromatography (HPLC).[19]

Structural Elucidation and Quantification

Unequivocal identification of the target triglyceride requires a combination of advanced analytical techniques.

Analytical Technique	Principle and Application
Mass Spectrometry (MS)	Provides information on the molecular weight and fragmentation pattern of the triglyceride. Electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS) can be used to identify the specific fatty acid composition and their positions on the glycerol backbone.[14][15]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR provide detailed structural information, including the confirmation of the double bond positions and stereochemistry (Z configuration) within the fatty acyl chains, and the ester linkages to the glycerol backbone.[20][21][22][23][24]

digraph "Analytical_Workflow" {
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"Engineered Yeast Culture" -> "Lipid Extraction" [label="Solvent Extraction"];
"Lipid Extraction" -> "Crude Lipid Extract";
"Crude Lipid Extract" -> "Purification" [label="HPLC"];
"Purification" -> "Purified Triglyceride";
"Purified Triglyceride" -> "Structural Elucidation" [label="MS, NMR"];
"Structural Elucidation" -> "Verified 1,2,3-Tri-13(Z),16(Z)-\ndocosadienoyl-glycerol" [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];
}

Figure 3: A streamlined analytical workflow for the verification of the engineered triglyceride.

Future Horizons: Exploring Biological Activity and Optimizing Production

The successful de novo synthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol opens up avenues for investigating its biological properties. Given that other very-long-chain triglycerides have been implicated in various physiological processes, it is plausible that this novel lipid may possess unique bioactivities. In vitro assays, such as cell-based models of inflammation or metabolic disorders, and subsequent in vivo studies in animal models could be employed to elucidate its potential therapeutic effects.[25][26][27][28]

Further optimization of the microbial production platform could involve screening for more efficient elongase and desaturase enzymes, fine-tuning gene expression levels, and optimizing fermentation conditions to enhance the yield and purity of the target triglyceride.

Conclusion

While appear to be virtually non-existent, this technical guide provides a comprehensive and scientifically grounded roadmap for its production through the metabolic engineering of Yarrowia lipolytica. By leveraging the power of synthetic biology, it is possible to create a microbial cell factory capable of synthesizing this rare and potentially valuable triglyceride. The detailed methodologies for production, purification, and analysis presented herein are intended to empower researchers to explore the uncharted territory of this novel lipid and unlock its scientific and therapeutic potential.

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An In-Depth Technical Guide to the Biosynthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the biosynthetic pathway of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol (TAG) containing three molecules of the very-long-chain polyunsaturated fatty acid (VLC-PUFA), 13(Z),16(Z)-docosadienoic acid. This document delves into the enzymatic machinery, metabolic routes, and analytical methodologies pertinent to the study of this lipid molecule.

Part 1: The Biosynthetic Journey: From Precursor to Triacylglycerol

The formation of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a multi-stage process that begins with the synthesis of its constituent fatty acid, 13(Z),16(Z)-docosadienoic acid, followed by its esterification to a glycerol backbone.

The Genesis of 13(Z),16(Z)-docosadienoic Acid: A Putative Pathway

13(Z),16(Z)-docosadienoic acid (C22:2, n-6) is a very-long-chain fatty acid that is not commonly found in most organisms but can be synthesized through a series of elongation and desaturation steps from the essential fatty acid, linoleic acid (C18:2, n-6)[1]. The precise enzymatic pathway is not extensively characterized for this specific isomer, but a plausible route can be proposed based on the known functions of the Elongation of Very-Long-Chain Fatty Acids (ELOVL) and Fatty Acid Desaturase (FADS) enzyme families.[2][3]

The biosynthesis is a cyclical process occurring primarily in the endoplasmic reticulum, where two-carbon units are sequentially added to the fatty acyl chain.[4][5]

The proposed biosynthetic pathway for 13(Z),16(Z)-docosadienoic acid is as follows:

• Initial Elongation: The pathway likely initiates with the elongation of linoleic acid (18:2n-6) to γ-linolenic acid (18:3n-6) is not the correct starting point for this specific isomer. A more probable starting point is the elongation of linoleic acid (18:2 n-6) by an ELOVL enzyme to form eicosadienoic acid (20:2 n-6).

• Further Elongation: The resulting 20:2 n-6 fatty acid would then undergo another round of elongation, catalyzed by a specific ELOVL, to produce docosadienoic acid (22:2 n-6). The specificity of the ELOVL enzymes is crucial in determining the final product.[2] ELOVL2 and ELOVL5 are known to be involved in the elongation of polyunsaturated fatty acids.[2]

• Desaturation: The final step would involve a specific FADS enzyme introducing a double bond at the Δ16 position to yield 13(Z),16(Z)-docosadienoic acid. The exact desaturase responsible for this specific action would require experimental validation.

dot graph "Putative_Biosynthesis_of_13Z_16Z_docosadienoic_acid" { graph [layout=dot, rankdir=LR, splines=ortho, bgcolor="#F1F3F4", fontname="Arial", fontsize=12, label="Putative Biosynthetic Pathway of 13(Z),16(Z)-docosadienoic Acid", labelloc=t]; node [shape=box, style=filled, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#5F6368"];

// Nodes Linoleic_Acid [label="Linoleic Acid (18:2n-6)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Eicosadienoic_Acid [label="Eicosadienoic Acid (20:2n-6)", fillcolor="#FBBC05"]; Docosadienoic_Acid_Intermediate [label="Docosadienoic Acid (22:2n-6)", fillcolor="#FBBC05"]; Final_Product [label="13(Z),16(Z)-Docosadienoic Acid\n(22:2n-6)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Linoleic_Acid -> Eicosadienoic_Acid [label="ELOVL"]; Eicosadienoic_Acid -> Docosadienoic_Acid_Intermediate [label="ELOVL"]; Docosadienoic_Acid_Intermediate -> Final_Product [label="FADS"]; }

Caption: A putative pathway for the biosynthesis of 13(Z),16(Z)-docosadienoic acid from linoleic acid.

Assembly of the Triacylglycerol: The Kennedy Pathway

Once synthesized, three molecules of 13(Z),16(Z)-docosadienoic acid are esterified to a glycerol-3-phosphate backbone to form the final triacylglycerol. This process predominantly follows the well-established sn-glycerol-3-phosphate or Kennedy pathway.[6][7]

The key steps in the Kennedy pathway are:

• Acylation of Glycerol-3-Phosphate: Glycerol-3-phosphate is sequentially acylated by two molecules of 13(Z),16(Z)-docosadienoyl-CoA, catalyzed by glycerol-3-phosphate acyltransferase (GPAT) and 1-acylglycerol-3-phosphate acyltransferase (AGPAT), to form phosphatidic acid.

• Dephosphorylation: The phosphate group is removed from phosphatidic acid by phosphatidic acid phosphatase (PAP) to yield diacylglycerol (DAG).

• Final Acylation: The final and rate-limiting step is the acylation of diacylglycerol with a third molecule of 13(Z),16(Z)-docosadienoyl-CoA, catalyzed by diacylglycerol acyltransferase (DGAT) enzymes, specifically DGAT1 and DGAT2, to form 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.[8][9]

dot graph "Kennedy_Pathway_for_TAG_Synthesis" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#F1F3F4", fontname="Arial", fontsize=12, label="Kennedy Pathway for Triacylglycerol Synthesis", labelloc=t]; node [shape=box, style=filled, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#5F6368"];

// Nodes G3P [label="Glycerol-3-Phosphate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; LPA [label="Lysophosphatidic Acid", fillcolor="#FBBC05"]; PA [label="Phosphatidic Acid", fillcolor="#FBBC05"]; DAG [label="Diacylglycerol", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TAG [label="1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol", fillcolor="#34A853", fontcolor="#FFFFFF"]; Fatty_Acyl_CoA [label="13(Z),16(Z)-docosadienoyl-CoA", shape=ellipse, fillcolor="#FFFFFF"];

// Edges G3P -> LPA [label="GPAT"]; LPA -> PA [label="AGPAT"]; PA -> DAG [label="PAP"]; DAG -> TAG [label="DGAT"]; Fatty_Acyl_CoA -> G3P [style=dashed]; Fatty_Acyl_CoA -> LPA [style=dashed]; Fatty_Acyl_CoA -> DAG [style=dashed]; }

Caption: The Kennedy pathway for the synthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Part 2: Experimental Analysis: A Methodological Workflow

The investigation of the biosynthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol requires robust analytical techniques for the extraction, separation, and identification of the target lipid and its fatty acid constituents.

Lipid Extraction

A common and effective method for total lipid extraction from biological samples is a modified Bligh-Dyer method.[10]

Protocol: Total Lipid Extraction

• Homogenization: Homogenize the biological sample (e.g., cell pellet, tissue) in a mixture of chloroform:methanol (1:2, v/v).

• Phase Separation: Add chloroform and water to the homogenate to achieve a final ratio of chloroform:methanol:water of 2:2:1.8 (v/v) and vortex thoroughly.

• Centrifugation: Centrifuge the mixture to separate the phases. The lower chloroform phase will contain the lipids.

• Collection and Drying: Carefully collect the lower chloroform phase, transfer it to a new tube, and evaporate the solvent under a stream of nitrogen.

• Storage: Resuspend the dried lipid extract in a small volume of chloroform or hexane and store at -80°C until further analysis.

Separation of Triacylglycerols by Thin-Layer Chromatography (TLC)

Thin-layer chromatography is a straightforward and effective method for separating neutral lipids, including triacylglycerols, from other lipid classes.[11][12]

Protocol: TLC Separation of Triacylglycerols

• Plate Activation: Activate a silica gel TLC plate by heating it at 110°C for 30-60 minutes.

• Sample Application: Spot the lipid extract onto the origin line of the cooled TLC plate. It is also recommended to spot a triacylglycerol standard for comparison.

• Development: Place the TLC plate in a developing chamber containing a mobile phase of hexane:diethyl ether:acetic acid (80:20:1, v/v/v). Allow the solvent front to migrate to near the top of the plate.[7]

• Visualization: After development, remove the plate and allow it to dry. Visualize the lipid spots by staining with iodine vapor or by spraying with a primuline solution and viewing under UV light.[13] Triacylglycerols will appear as a distinct spot with a high Rf value.

• Elution: Scrape the silica gel corresponding to the triacylglycerol spot into a glass tube and elute the lipids from the silica with a solvent mixture such as chloroform:methanol (2:1, v/v).

dot graph "TLC_Workflow" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#F1F3F4", fontname="Arial", fontsize=12, label="Workflow for TLC Separation of Triacylglycerols", labelloc=t]; node [shape=box, style=filled, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#5F6368"];

// Nodes Start [label="Lipid Extract", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Spotting [label="Spot on TLC Plate", fillcolor="#FBBC05"]; Development [label="Develop in Solvent System", fillcolor="#FBBC05"]; Visualization [label="Visualize Spots", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Scraping [label="Scrape TAG Spot", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Elution [label="Elute Triacylglycerols", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="Purified Triacylglycerols", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Spotting; Spotting -> Development; Development -> Visualization; Visualization -> Scraping; Scraping -> Elution; Elution -> End; }

Caption: A streamlined workflow for the separation of triacylglycerols using thin-layer chromatography.

Analysis of Fatty Acid Composition by Gas Chromatography-Mass Spectrometry (GC-MS)

To confirm the presence and quantify the amount of 13(Z),16(Z)-docosadienoic acid, the purified triacylglycerols are converted to their fatty acid methyl esters (FAMEs) for analysis by GC-MS.[9][14]

Protocol: GC-MS Analysis of FAMEs

• Transesterification: To the eluted triacylglycerol sample, add a solution of methanolic HCl or BF3-methanol and heat at 60-100°C for 10-20 minutes to convert the fatty acids to FAMEs.

• Extraction: After cooling, add water and hexane to the reaction mixture. Vortex and centrifuge to separate the phases. The upper hexane layer will contain the FAMEs.

• GC-MS Analysis: Inject an aliquot of the hexane layer into a GC-MS system equipped with a suitable capillary column (e.g., a polar column like those with a polyethylene glycol stationary phase).

• Data Analysis: Identify the FAMEs based on their retention times and mass spectra by comparing them to known standards and library data. Quantify the relative amounts of each fatty acid by integrating the peak areas.

Table 1: Representative GC-MS Parameters for FAME Analysis

Parameter	Value
Column	Fused silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium
Injection Mode	Splitless
Oven Program	Initial temp 100°C, hold 2 min, ramp to 240°C at 3°C/min, hold 15 min
MS Ionization	Electron Ionization (EI) at 70 eV
Mass Range	m/z 50-550

Note: These parameters are illustrative and may require optimization for specific instrumentation and applications.

Part 3: Concluding Insights

The biosynthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol represents a specialized branch of lipid metabolism, culminating in the formation of a unique triacylglycerol. A thorough understanding of its formation requires a multi-faceted approach, combining hypothetical pathway construction based on known enzymatic functions with rigorous experimental validation. The methodologies outlined in this guide provide a robust framework for researchers to investigate the synthesis and cellular roles of this and other novel lipid species. Further research, particularly in identifying the specific ELOVL and FADS isoforms involved, will be crucial in fully elucidating this biosynthetic pathway and its potential significance in various physiological and pathological contexts.

References

• 1. Linoleic acid - Wikipedia [en.wikipedia.org]
• 2. Desaturase and elongase limiting endogenous long chain polyunsaturated fatty acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 4. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of very-long-chain fatty acids in plant development, when chain length does matter [comptes-rendus.academie-sciences.fr]
• 6. Very long chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. lipidmaps.org [lipidmaps.org]
• 10. aocs.org [aocs.org]
• 11. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 12. hbmahesh.weebly.com [hbmahesh.weebly.com]
• 13. Thin layer chromatography | Cyberlipid [cyberlipid.gerli.com]
• 14. mdpi.com [mdpi.com]

An In-Depth Technical Guide to 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol: Synthesis, Characterization, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol molecule. Recognizing the nuanced requirements of researchers in lipid chemistry and pharmacology, this document deviates from a rigid template, instead offering a fluid narrative that prioritizes causal explanations and actionable protocols. Our focus is to deliver a self-validating system of information, grounded in authoritative sources, to empower your research and development endeavors.

Core Identity and Nomenclature

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol (TAG), a class of lipids formed by the esterification of a glycerol molecule with three fatty acid molecules.[1] In this specific case, all three hydroxyl groups of the glycerol backbone are esterified with 13(Z),16(Z)-docosadienoic acid.

Unambiguous Identification: Synonyms and CAS Number

For clarity and precision in research and documentation, it is crucial to be aware of the various synonyms for this compound.

Preferred Name	1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol
Systematic Name	(13Z,16Z)-13,16-docosadienoic acid, 2,3-bis[[(13Z,16Z)-1-oxo-13,16-docosadien-1-yl]oxy]propyl ester
Common Synonyms	Glycerol Tri-13(Z),16(Z)-DocosadienoateTri-13(Z),16(Z)-Docosadienoin1,2,3-13(Z),16(Z)-Tridocosadienoyl-glycerol
Abbreviated Form	While not formally established, a logical abbreviation would be TG(22:2/22:2/22:2). It is important to note that some sources may incorrectly list it as TG(20:2/20:2/20:2).
CAS Number	958760-53-7

Physicochemical Properties

A foundational understanding of the molecule's physical and chemical properties is essential for its handling, formulation, and analysis.

Property	Value	Source
Molecular Formula	C₆₉H₁₂₂O₆	[2]
Molecular Weight	1047.70 g/mol	[2]
Appearance	Liquid	[2]
Solubility	Soluble in DMF (10 mg/ml) and Ethanol (10 mg/ml). Sparingly soluble in Ethanol:PBS (pH 7.2) (1:1) at 0.5 mg/ml.	[2]
Storage Conditions	-20°C for long-term stability (≥ 2 years).	[2]

Synthesis and Purification: A Practical Workflow

Rationale for Enzymatic Synthesis

Chemical synthesis methods, while possible, often require harsh conditions (high temperatures, strong acids or bases as catalysts) that can lead to isomerization of the double bonds within the polyunsaturated fatty acid chains, yielding undesirable trans isomers. In contrast, enzymatic synthesis using lipases offers several advantages:

• Mild Reaction Conditions: Preserves the stereochemistry of the fatty acids.

• High Selectivity: Lipases can exhibit specificity for the sn-1,3 positions of glycerol, although for a homogenous triglyceride like this, a non-specific lipase is also effective.

• Reduced Byproducts: Cleaner reaction profiles often simplify purification.

Experimental Protocol: Lipase-Catalyzed Esterification

This protocol is a generalized procedure adapted from methods for synthesizing similar polyunsaturated triglycerides. Optimization of reaction time, temperature, and enzyme loading may be necessary.

Materials:

• 13(Z),16(Z)-docosadienoic acid (high purity)

• Glycerol (anhydrous)

• Immobilized lipase (e.g., Novozym 435 from Candida antarctica lipase B or Lipozyme® TL IM from Thermomyces lanuginosus)

• Anhydrous hexane (or other suitable organic solvent)

• Molecular sieves (3Å, activated)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, diethyl ether, ethyl acetate)

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve 13(Z),16(Z)-docosadienoic acid and glycerol in anhydrous hexane. A slight molar excess of the fatty acid (e.g., a 3.3:1 molar ratio of fatty acid to glycerol) is recommended to drive the reaction to completion.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical starting point is 5-10% of the total substrate weight.

• Water Removal: Add activated molecular sieves to the mixture to sequester the water produced during esterification, which helps to shift the equilibrium towards the triglyceride product.

• Reaction Incubation: The reaction is typically carried out at a controlled temperature, for instance, 50-60°C, with constant stirring for 24-72 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by analyzing aliquots using gas chromatography (GC) to observe the disappearance of the free fatty acid and the appearance of mono-, di-, and triglycerides.

• Enzyme Removal: Once the reaction has reached completion (or equilibrium), the immobilized enzyme can be easily removed by filtration. The enzyme can often be washed and reused.

• Purification:

  • The solvent is removed from the filtrate under reduced pressure.

  • The resulting crude lipid mixture is then purified by silica gel column chromatography. A gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with diethyl ether or ethyl acetate, is effective for separating the desired triglyceride from residual free fatty acids, mono-, and diglycerides.

  • Fractions are collected and analyzed by TLC to identify those containing the pure triglyceride.

  • The solvent from the pooled, pure fractions is evaporated to yield the final product, 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Caption: Lipase-catalyzed synthesis workflow for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Analytical Characterization

Rigorous analytical characterization is paramount to confirm the identity, purity, and structural integrity of the synthesized triglyceride.

Chromatographic Methods

• Thin-Layer Chromatography (TLC): An indispensable tool for rapid monitoring of reaction progress and for guiding column chromatography. A mobile phase of hexane:diethyl ether:acetic acid (e.g., 70:30:1 v/v/v) on a silica plate will effectively separate triglycerides (highest Rf), free fatty acids, diglycerides, and monoglycerides (lowest Rf).

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful technique for assessing the purity of the final product and for separating different triglyceride species.

• Gas Chromatography (GC): Following transesterification of the triglyceride to its fatty acid methyl esters (FAMEs), GC analysis is used to confirm the fatty acid profile and to check for any isomeric impurities that may have formed.

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides characteristic signals for the glycerol backbone protons and the protons of the fatty acid chains. The protons on the glycerol backbone typically appear in the 4.1-5.3 ppm range. The olefinic protons (-CH=CH-) of the docosadienoic acid chains will be found in the 5.3-5.4 ppm region.

  • ¹³C NMR: Offers detailed structural information. The carbonyl carbons of the ester groups resonate around 172-173 ppm. The carbons of the glycerol backbone appear in the 62-70 ppm range, and the olefinic carbons are found between 127-131 ppm.

• Mass Spectrometry (MS):

  • Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) coupled with a mass analyzer (e.g., Q-TOF, Orbitrap) can be used to determine the accurate mass of the molecule, confirming its elemental composition.

  • Tandem mass spectrometry (MS/MS) provides fragmentation patterns that can help to confirm the identity of the fatty acid constituents. The fragmentation of triglycerides typically involves the neutral loss of one of the fatty acid chains.

Biological Context and Mechanism of Action

The biological significance of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is intrinsically linked to its constituent fatty acid, 13(Z),16(Z)-docosadienoic acid, which is an omega-6 polyunsaturated fatty acid (PUFA). Upon ingestion and subsequent hydrolysis by lipases, this fatty acid is released and can act as a signaling molecule.

The Role of FFAR4/GPR120

13(Z),16(Z)-docosadienoic acid is a known agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120). FFAR4 is a receptor for medium and long-chain fatty acids and is a key player in regulating metabolism and inflammation.

FFAR4 is expressed in various tissues, including:

• Adipocytes

• Macrophages

• Intestinal enteroendocrine cells

• Pancreatic β-cells

Signaling Pathways

Activation of FFAR4 by an agonist like 13(Z),16(Z)-docosadienoic acid can trigger two main signaling cascades:

• Gαq/11 Pathway: This canonical pathway leads to an increase in intracellular calcium levels. In enteroendocrine cells, this signaling cascade promotes the secretion of glucagon-like peptide-1 (GLP-1), an incretin hormone that enhances glucose-stimulated insulin secretion.

• β-Arrestin-2 Pathway: This non-canonical pathway is primarily associated with the anti-inflammatory effects of FFAR4 activation. Upon ligand binding, β-arrestin-2 is recruited to the receptor, which can then inhibit inflammatory signaling cascades, such as the NF-κB pathway.

Caption: Dual signaling pathways of the FFAR4/GPR120 receptor upon activation.

Relevance in Drug Development

The role of FFAR4 as a regulator of metabolic and inflammatory processes makes it an attractive target for the treatment of conditions such as type 2 diabetes, obesity, and chronic inflammatory diseases. As a precursor to a known FFAR4 agonist, 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a valuable tool for researchers in this field.

Potential Applications

• In Vitro Studies: Pure, well-characterized 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol can be used in cell-based assays to study the effects of its constituent fatty acid on FFAR4 signaling, GLP-1 secretion, and inflammatory responses in relevant cell lines (e.g., STC-1, NCI-H716 for GLP-1 secretion; RAW 264.7 macrophages for inflammation).

• Nutritional Studies: In preclinical models, dietary administration of this specific triglyceride can help to elucidate the metabolic fate and physiological effects of 13(Z),16(Z)-docosadienoic acid when delivered in a natural, triglyceride form.

• Formulation Development: As a defined lipid entity, it can be incorporated into specialized lipid-based drug delivery systems.

Experimental Workflow: In Vitro FFAR4 Activation Assay

This protocol outlines a general method for assessing the activation of FFAR4 in a cell-based calcium flux assay.

Materials:

• HEK293 or CHO cells stably expressing human FFAR4.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Fluo-4 AM or other calcium-sensitive fluorescent dye.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol (solubilized in a suitable vehicle like DMSO, with a pre-incubation step with lipase to release the fatty acid).

• Positive control (e.g., a known synthetic FFAR4 agonist).

• Fluorescence plate reader with an injection system.

Procedure:

• Cell Plating: Seed the FFAR4-expressing cells into a 96-well black, clear-bottom plate and grow to confluence.

• Dye Loading: Wash the cells with assay buffer and then incubate with the calcium-sensitive dye according to the manufacturer's instructions (typically 30-60 minutes at 37°C).

• Compound Preparation: Prepare serial dilutions of the pre-hydrolyzed 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol and the positive control in assay buffer.

• Calcium Flux Measurement:

  • Place the plate in the fluorescence plate reader and record a baseline fluorescence reading.

  • Inject the compound dilutions into the wells.

  • Immediately begin recording the change in fluorescence over time. An increase in fluorescence indicates a rise in intracellular calcium and thus, receptor activation.

• Data Analysis: The peak fluorescence response is plotted against the concentration of the compound to generate a dose-response curve and calculate the EC₅₀ value.

Conclusion

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, while a specific and less-commonly studied molecule, holds significant potential as a research tool in the fields of lipid metabolism and pharmacology. Its direct link to the FFAR4/GPR120 receptor places it at the intersection of nutrition, metabolic disease, and inflammation research. By providing a framework for its synthesis, characterization, and biological investigation, this guide aims to facilitate further exploration of this molecule and its potential contributions to drug discovery and development.

References

• Wikipedia. Triglyceride. [Link]

• Ilyasoğlu, H. (2017). Production of structured lipid with a low omega-6/omega-3 fatty acids ratio by enzymatic interesterification. Grasas y Aceites, 68(2), e191. [Link]

• Gómez-Candela, C., Bermejo López, L. M., & Kohen, V. L. (2011). Importance of a balanced omega 6/omega 3 ratio for the maintenance of health. Nutritional recommendations. Nutrición Hospitalaria, 26(2), 323-329.
• Sharma, M., Luthra, R., & Raj, S. (2009). Production of structured lipids with a low ratio of omega-6/omega-3 fatty acids by enzymatic interesterification of linseed oil and groundnut oil. Journal of the American Oil Chemists' Society, 86(5), 423-429.
• Yang, T., Xu, X., He, C., & Li, L. (2013). Lipase-catalyzed synthesis of structured lipids with a low ratio of omega-6/omega-3 fatty acids from grape seed oil and perilla oil. Food Chemistry, 138(2-3), 1339-1345.

• Cervantes-Paz, B., & Ornelas-Paz, J. J. (2014). Synthesis and biological interest of structured docosahexaenoic acid–containing triacylglycerols and phospholipids. Recent Patents on CNS Drug Discovery, 9(1), 38-49. [Link]

• Medina, I., Lois, S., & Cerdán, S. (2015). Enzymatic synthesis of triacylglycerols of docosahexaenoic acid: Transesterification of its ethyl esters with glycerol. Food Chemistry, 185, 213-220. [Link]

• Wongsakul, S., H-Kittikun, A., & Bornscheuer, U. T. (2004). Lipase-catalyzed synthesis of structured triacylglycerides from 1,3-diacylglycerides. Journal of the American Oil Chemists' Society, 81(2), 151-155. [Link]

• Xu, X. (2000). Production of specific-structured triacylglycerols by lipase-catalyzed reactions: a review. European Journal of Lipid Science and Technology, 102(4), 287-303.
• Akoh, C. C., Jennings, B. H., & Lillard, D. A. (1995). Enzymatic modification of trilinolein: incorporation of n-3 polyunsaturated fatty acids. Journal of the American Oil Chemists' Society, 72(11), 1317-1321.
• Fomuso, L. B., & Akoh, C. C. (1998). Structured lipids: lipase-catalyzed interesterification of tricaproin and trilinolein. Journal of the American Oil Chemists' Society, 75(3), 405-410.
• Soumanou, M. M., Bornscheuer, U. T., Menge, U., & Schmid, R. D. (1997). Synthesis of structured triglycerides from peanut oil with immobilized lipase. Journal of the American Oil Chemists' Society, 74(4), 427-433.
• Schmid, U., Bornscheuer, U. T., Soumanou, M. M., McNeill, G. P., & Schmid, R. D. (1998). Optimization of the reaction conditions in the lipase-catalyzed synthesis of structured triglycerides. Journal of the American Oil Chemists' Society, 75(11), 1527-1531.

• D'ippolito, S., & D'Arrigo, P. (2018). High-resolution NMR spectroscopy: an alternative fast tool for qualitative and quantitative analysis of diacylglycerol (DAG) oil. Journal of the American Oil Chemists' Society, 95(11), 1335-1348. [Link]

• PubChem. 1-docosanoyl-2-(13Z,16Z-docosadienoyl)-sn-glycerol. [Link]

• PubChem. 2-(13Z,16Z-docosadienoyl)-sn-glycerol. [Link]

• Human Nutrition. The Lipid Family: Triglycerides. [Link]

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• 2. caymanchem.com [caymanchem.com]

function of docosadienoyl-glycerols in cellular signaling

An In-Depth Technical Guide to the Function of Docosadienoyl-Glycerols in Cellular Signaling

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Diacylglycerols (DAGs) are cornerstone second messengers in cellular signaling, primarily recognized for their role in activating protein kinase C (PKC) and transient receptor potential (TRP) channels. While the signaling functions of DAGs containing common fatty acids like stearic and arachidonic acid are well-established, the roles of species with very-long-chain polyunsaturated fatty acids, such as docosadienoyl-glycerols, remain largely unexplored. This guide provides a comprehensive overview of the known biochemistry of docosadienoyl-glycerols and constructs a hypothesis-driven framework for investigating their potential functions in cellular signaling. We synthesize information from the broader field of glycerolipid signaling to propose potential pathways, articulate the causal logic behind experimental designs, and provide detailed, actionable protocols for researchers aiming to pioneer this nascent area of lipid biology.

The Diacylglycerol Superfamily: Central Hubs in Signal Transduction

Glycerolipids are not merely structural components of membranes or storage depots for energy; they are dynamic players in a multitude of signaling pathways.[1] The diacylglycerol (DAG) class of glycerolipids, in particular, serves as a critical signaling node.[2] Cellular DAG pools are tightly regulated through multiple metabolic pathways, including de novo synthesis from glycerol-3-phosphate, hydrolysis of phospholipids by phospholipases, and degradation by DAG kinases and lipases.[2][3] This complex regulation allows DAGs to perform two distinct but interconnected roles: as metabolic intermediates for glycerolipid biosynthesis and as potent second messengers that regulate protein function.[2]

The canonical signaling function of DAGs was first identified in the "phosphatidylinositol cycle," where receptor-stimulated hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC) generates DAG and inositol trisphosphate (IP₃).[4][5] This generation of DAG at the plasma membrane leads to the recruitment and activation of a host of downstream effectors, initiating cascades that control cell growth, differentiation, metabolism, and apoptosis.[4][6]

Two major classes of DAG effectors are:

• Protein Kinase C (PKC) Isoforms: DAG binding to the C1 domain of conventional and novel PKC isoforms induces a conformational change that relieves autoinhibition and promotes kinase activity.[4][5]

• Transient Receptor Potential Canonical (TRPC) Channels: Specific DAG isomers can directly gate TRPC3, TRPC6, and TRPC7 channels, leading to Ca²⁺ influx and subsequent cellular responses.[7]

Furthermore, the discovery of 2-arachidonoyl-glycerol (2-AG) as an endogenous ligand for cannabinoid receptors (CB1 and CB2) expanded the known signaling repertoire of DAGs, establishing them as key players in the endocannabinoid system that modulates neurotransmission and immune responses.[8][9][10]

Introducing Docosadienoyl-Glycerols: Structure and Metabolism

Docosadienoyl-glycerols are a subclass of glycerolipids characterized by the presence of a docosadienoic acid moiety (a 22-carbon fatty acid with two double bonds, 22:2). They can exist as monoacylglycerols (MAGs), diacylglycerols (DAGs), or triacylglycerols (TAGs).[11][12] For the purpose of signaling, 1,2-sn-docosadienoyl-glycerols are of primary interest.

The biosynthesis of docosadienoyl-glycerols is presumed to follow the established pathways of glycerolipid synthesis.[13] The pathway begins with glycerol-3-phosphate (G3P), which is sequentially acylated by specific glycerol-3-phosphate acyltransferases (GPATs) and lysophosphatidic acid acyltransferases (LPAATs).[14] The specificity of these acyltransferases for docosadienoyl-CoA would be the determining factor for the incorporation of this specific fatty acid into the glycerol backbone, producing phosphatidic acid (PA). Dephosphorylation of this PA by phosphatidic acid phosphatases (PAPs), such as the Lipin family of enzymes, yields the signaling-competent 1,2-sn-diacylglycerol.[15] Alternatively, docosadienoyl-glycerol could be generated through the action of a PLC isoform on a phospholipid precursor containing a docosadienoyl chain.

The signaling activity of docosadienoyl-glycerol would be terminated by its conversion back into PA by a diacylglycerol kinase (DGK) or its degradation by a diacylglycerol lipase.[15]

Figure 1. Generalized biosynthesis and turnover of docosadienoyl-glycerols.

Potential Signaling Functions: A Hypothesis-Driven Framework

Direct experimental evidence for the signaling roles of docosadienoyl-glycerols is currently limited. However, based on the known functions of other DAG species, we can formulate several testable hypotheses. The unique structure of the docosadienoyl acyl chain—its length and degree of unsaturation—may confer novel specificity and potency for canonical DAG targets or enable interaction with entirely new effector proteins.

Hypothesis 1: Modulation of Protein Kinase C Activity The primary and most conserved function of DAGs is the activation of PKC.[4] The affinity and activation potency of different DAG species for PKC isoforms can vary. It is plausible that docosadienoyl-glycerol acts as a PKC activator. Its long acyl chain might alter its partitioning into specific membrane domains or influence the conformational change it induces in the PKC C1 domain, potentially leading to isoform-specific activation or inhibition profiles compared to more studied DAGs.

Hypothesis 2: Gating of TRP Channels Diacylglycerols are known to directly activate TRPC3/6/7 channels.[7] The lipid-channel interaction is sensitive to the structure of the acyl chains. Docosadienoyl-glycerol could be a modulator of these or other TRP channels, potentially with a distinct pharmacological profile (e.g., potency, activation/desensitization kinetics) that could translate into unique physiological outcomes in systems where these channels are expressed, such as the nervous and cardiovascular systems.

Hypothesis 3: Activity within the Endocannabinoid System The endocannabinoid system is defined by ligands that activate cannabinoid receptors CB1 and CB2.[8] The prototypical endocannabinoid is 2-arachidonoyl-glycerol (2-AG), a 20-carbon monoacylglycerol.[9] Given the structural similarity, it is conceivable that docosadienoyl-containing mono- or di-glycerols could function as:

• Novel Endocannabinoids: Directly binding to and activating CB1 or CB2 receptors.

• Allosteric Modulators: Binding to a site on the cannabinoid receptors distinct from the orthosteric site to modulate the binding or efficacy of other endocannabinoids.

• Metabolic Precursors or Competitors: Influencing the levels of 2-AG by competing for the same metabolic enzymes, such as monoacylglycerol lipase (MAGL) or diacylglycerol lipase (DAGL).

Figure 2. Hypothesized signaling targets for docosadienoyl-glycerol.

Methodologies for Interrogating Docosadienoyl-Glycerol Signaling

A systematic investigation into the function of docosadienoyl-glycerols requires a multi-faceted approach combining analytical chemistry, in vitro biochemistry, and cell-based functional assays.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Causality Behind Experimental Choices: To understand the signaling role of an endogenous lipid, one must first be able to accurately measure its basal levels and dynamic changes in response to stimuli. LC-MS/MS provides the necessary sensitivity and specificity to distinguish docosadienoyl-glycerol isomers from a complex biological matrix. A "dilute-and-shoot" approach is often insufficient; a robust lipid extraction is critical to remove interfering substances and concentrate the analytes.[16][17]

Protocol: Lipid Extraction and Quantification

• Sample Collection: Harvest cells or tissues and immediately flash-freeze in liquid nitrogen to quench enzymatic activity.

• Lipid Extraction (Bligh-Dyer Method):

  • Homogenize the sample in a mixture of chloroform:methanol:water (1:2:0.8 v/v/v). Ensure the sample remains cold.

  • Add an internal standard (e.g., a commercially available deuterated or ¹³C-labeled diacylglycerol) at the beginning of the extraction to account for sample loss during processing.

  • After homogenization, add chloroform and water to bring the ratio to 2:2:1.8, inducing phase separation.

  • Centrifuge to clarify the phases. The lower organic phase contains the lipids.

  • Carefully collect the lower phase and dry it under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol or isopropanol).

  • Perform chromatographic separation using a C18 or C30 reverse-phase column.

  • Use a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode to detect the specific precursor-to-product ion transitions for docosadienoyl-glycerol and the internal standard.

Table 1: Example LC-MS/MS Parameters for DAG Analysis

Parameter	Setting	Rationale
Ionization Mode	Positive ESI	Diacylglycerols readily form [M+NH₄]⁺ or [M+H]⁺ adducts.
Mobile Phase A	Water with 0.1% Formic Acid, 10mM Ammonium Formate	Provides protons and adduct-forming ions for efficient ionization.
Mobile Phase B	Acetonitrile/Isopropanol (90:10) with 0.1% Formic Acid	Elutes hydrophobic lipids from the reverse-phase column.
MRM Transition	Precursor: [M+NH₄]⁺	The ammonium adduct is often the most stable and abundant precursor ion.
Product: Neutral loss of acyl chain	Collision-induced dissociation typically results in a characteristic neutral loss of one of the fatty acyl chains plus the glycerol backbone.
Collision Energy	Optimized per compound	Energy must be sufficient to induce fragmentation but not obliterate the desired product ion.

Functional Assays to Test Signaling Hypotheses

Workflow Rationale: A logical workflow involves moving from simple, direct in vitro assays to more complex, physiologically relevant cell-based systems. This approach validates direct molecular interactions before interpreting complex cellular phenotypes.

Figure 3. Experimental workflow for functional characterization.

Protocol: In Vitro PKC Activity Assay

• Principle: Measure the ability of docosadienoyl-glycerol to activate a purified, recombinant PKC isoform in the presence of phospholipids and Ca²⁺.

• Reagents: Recombinant PKC enzyme, fluorescent peptide substrate, ATP, phosphatidylserine (PS) vesicles, Ca²⁺, and synthetic docosadienoyl-glycerol.

• Procedure:

  • Prepare lipid vesicles by sonicating PS with or without a range of concentrations of docosadienoyl-glycerol.

  • In a microplate, combine the PKC enzyme, lipid vesicles, Ca²⁺, and the peptide substrate.

  • Initiate the reaction by adding ATP.

  • Incubate at 30°C. The kinase will phosphorylate the substrate.

  • Stop the reaction and measure the amount of phosphorylated product, typically using a fluorescence-based detection method.

• Self-Validation: A known PKC activator (e.g., Phorbol 12-myristate 13-acetate, PMA) must be run as a positive control. A vehicle-only control establishes the basal activity. The activity should be dependent on the presence of PS and Ca²⁺ (for conventional isoforms).

Protocol: Cannabinoid Receptor Activation (GTPγS Binding Assay)

• Principle: Activated G-protein coupled receptors (GPCRs) like CB1 and CB2 catalyze the exchange of GDP for GTP on the α-subunit of their associated G-protein. This assay measures the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, as a direct readout of receptor activation.

• Reagents: Cell membranes prepared from cells overexpressing CB1 or CB2, [³⁵S]GTPγS, GDP, and docosadienoyl-glycerol.

• Procedure:

  • Incubate the receptor-containing membranes with a fixed concentration of GDP and varying concentrations of docosadienoyl-glycerol.

  • Add [³⁵S]GTPγS to the reaction.

  • Incubate to allow for nucleotide exchange.

  • Terminate the reaction by rapid filtration through a filter mat, which traps the membranes but allows unbound radioligand to pass through.

  • Quantify the amount of bound [³⁵S]GTPγS using liquid scintillation counting.

• Self-Validation: A known CB1/CB2 agonist (e.g., HU210 or 2-AG) must be run as a positive control to define the maximal response.[10] A known antagonist (e.g., rimonabant for CB1) should block the agonist-induced signal, confirming the response is receptor-mediated.

Conclusion and Future Directions

The study of docosadienoyl-glycerols represents a compelling frontier in lipid signaling. While their precise functions are yet to be elucidated, the established paradigms of DAG and endocannabinoid signaling provide a robust framework for their investigation. By analogy, these molecules hold the potential to be novel regulators of protein kinases, ion channels, and GPCRs, with unique properties conferred by their very-long-chain acyl structure. The methodologies outlined in this guide—from high-sensitivity mass spectrometry to targeted in vitro and cell-based functional assays—provide a clear and logically sound path for researchers to uncover the roles of these enigmatic lipids. Future work should focus on identifying the specific enzymes responsible for their synthesis and degradation, discovering their protein interactome, and ultimately, linking their signaling pathways to physiological and pathophysiological processes.

References

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• 17. Alterations in Docosahexaenoic Acid-Related Lipid Cascades in Inflammatory Bowel Disease Model Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis, Characterization, and Potential Biological Significance of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol: A Novel Triglyceride

Abstract

This technical guide provides a comprehensive framework for the synthesis, purification, characterization, and biological evaluation of the novel triglyceride, 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. While this specific triacylglycerol is not extensively documented in scientific literature, its constituent fatty acid, 13(Z),16(Z)-docosadienoic acid, has been identified in various natural sources and is gaining interest for its potential biological activities, including anti-inflammatory effects and modulation of metabolic pathways.[1][2][3] This document outlines a robust scientific approach for researchers, chemists, and drug development professionals to explore the therapeutic potential of this new chemical entity. We will detail a plausible synthetic route, rigorous analytical methods for structural confirmation, and a proposed workflow for screening its biological activity, thereby establishing a foundation for future research and development.

Introduction: The Rationale for Investigating a Novel Triglyceride

Triglycerides are the primary storage form of energy in most living organisms and are crucial components of metabolism.[4] Beyond their role in energy storage, the specific fatty acid composition of a triglyceride can impart unique biological functions.[5] The subject of this guide, 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, is a homogenous triacylglycerol composed of a glycerol backbone esterified with three molecules of 13(Z),16(Z)-docosadienoic acid.[6][7]

The parent fatty acid, a 22-carbon polyunsaturated fatty acid (PUFA), has demonstrated significant biological activities.[1] Studies have shown that docosadienoic acid (DDA) isomers can exert potent anti-inflammatory effects in human macrophages by reducing the expression of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α.[1][8] Furthermore, 13(Z),16(Z)-docosadienoic acid is a known agonist of the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[2][9] Activation of GPR120 is associated with anti-inflammatory responses and the regulation of metabolic processes, including the inhibition of ghrelin secretion, a hormone that stimulates appetite.[2][10]

By incorporating this bioactive fatty acid into a triglyceride structure, we hypothesize the creation of a stable pro-drug or delivery vehicle that could offer unique pharmacokinetic and pharmacodynamic properties. This guide provides the technical roadmap to synthesize and validate this novel compound and to begin exploring its therapeutic potential.

Proposed Synthesis and Purification

The synthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a two-stage process: first, the synthesis of the 13(Z),16(Z)-docosadienoic acid, followed by its esterification to a glycerol backbone.

Synthesis of 13(Z),16(Z)-docosadienoic Acid

A reliable method for synthesizing 13(Z),16(Z)-docosadienoic acid involves an acetylenic route, which allows for precise control over the placement and stereochemistry of the double bonds.[3] The general workflow is outlined below.

Sources

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• 8. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA) - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Synthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol Standard: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the chemical synthesis, purification, and characterization of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a symmetrical triacylglycerol of significant interest in lipidomic research and drug development. The protocol leverages a convergent synthetic strategy, beginning with the synthesis of the requisite 13(Z),16(Z)-docosadienoic acid, followed by its esterification to a glycerol backbone. This guide offers detailed, step-by-step methodologies, explains the rationale behind experimental choices, and outlines robust analytical techniques for the validation of the final product, ensuring the generation of a high-purity standard for research applications.

Introduction

Triacylglycerols (TAGs) are the primary constituents of fats and oils, serving as crucial energy storage molecules in biological systems.[1][2] The specific fatty acid composition and their positional distribution on the glycerol backbone dictate the physicochemical and biological properties of the TAG.[3] Symmetrical triacylglycerols, where all three fatty acid chains are identical, are valuable standards for analytical studies, enabling the accurate identification and quantification of complex lipid mixtures in various biological matrices.[4]

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol containing three units of 13(Z),16(Z)-docosadienoic acid.[5][6] This polyunsaturated fatty acid is a known agonist for the free fatty acid receptor 4 (FFAR4/GPR120), a receptor implicated in metabolic regulation and inflammatory processes.[7][8] The availability of a high-purity standard of its corresponding triacylglycerol is therefore essential for advancing research in these areas. This application note details a reliable method for its synthesis and characterization.

Synthesis Strategy Overview

The synthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is approached in two main stages:

• Synthesis of 13(Z),16(Z)-docosadienoic Acid: The precursor fatty acid is synthesized via an acetylenic route, which allows for precise control over the stereochemistry of the double bonds.

• Esterification of Glycerol: The purified fatty acid is then coupled to the glycerol backbone using a modified Hassner esterification, a reliable method for the synthesis of symmetrical triacylglycerols.[4][9]

The overall workflow is depicted in the following diagram:

Caption: Overall workflow for the synthesis of the target triacylglycerol.

Part 1: Synthesis of 13(Z),16(Z)-docosadienoic Acid

A detailed protocol for the synthesis of 13(Z),16(Z)-docosadienoic acid can be adapted from established acetylenic coupling routes.[10] This method provides excellent control over the geometry of the double bonds, ensuring the desired (Z,Z) configuration. The general steps are outlined below.

Protocol: Synthesis of 13(Z),16(Z)-docosadienoic Acid

This protocol is a multi-step process involving the synthesis of two key fragments followed by their coupling and subsequent reduction.

Materials:

• Appropriate starting materials for the synthesis of an ω-alkynyl fragment and a protected ω-hydroxy aldehyde fragment.

• Solvents: Tetrahydrofuran (THF), Hexane, Ethyl acetate, Diethyl ether

• Reagents: n-Butyllithium, Lindlar's catalyst, Hydrogen gas, Lithium hydroxide, Hydrochloric acid

• Silica gel for column chromatography

Procedure:

• Fragment Synthesis: Synthesize an appropriate ω-alkynyl fragment and a protected ω-hydroxy aldehyde fragment using standard organic chemistry techniques.

• Coupling Reaction: Deprotonate the terminal alkyne of the ω-alkynyl fragment using a strong base like n-butyllithium in THF at low temperature. React the resulting acetylide with the protected ω-hydroxy aldehyde fragment.

• Stereoselective Reduction: Perform a stereoselective hydrogenation of the internal alkyne to a cis-alkene using Lindlar's catalyst and hydrogen gas. This step is critical for establishing the (Z) configuration of the double bonds.

• Deprotection and Oxidation: Remove the protecting group from the hydroxyl functionality and subsequently oxidize it to a carboxylic acid.

• Purification: Purify the crude 13(Z),16(Z)-docosadienoic acid by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

Expected Yield: 70-80% over the final steps.

Part 2: Synthesis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

The purified fatty acid is esterified with glycerol to yield the target symmetrical triacylglycerol. The Hassner esterification, which utilizes dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (4-DMAP), is a highly effective method for this transformation.[4][9]

Protocol: Esterification of Glycerol

Materials:

• 13(Z),16(Z)-docosadienoic acid (from Part 1)

• Glycerol (anhydrous)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (4-DMAP)

• Dichloromethane (DCM, anhydrous)

• Hexane

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 13(Z),16(Z)-docosadienoic acid (3.3 equivalents) and 4-DMAP (0.3 equivalents) in anhydrous DCM under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Glycerol: Add anhydrous glycerol (1.0 equivalent) to the solution and stir until it dissolves completely.

• Initiation of Reaction: Cool the reaction mixture to 0 °C in an ice bath. Add a solution of DCC (3.5 equivalents) in anhydrous DCM dropwise over 30 minutes. The gradual addition of DCC is crucial to minimize the formation of N-acyl-N,N'-dicyclohexylurea byproduct.[9]

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a hexane:ethyl acetate solvent system.

• Work-up: Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU). Wash the solid DCU with a small amount of cold DCM.

• Extraction: Combine the filtrates and wash successively with 0.5 M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification of the Triacylglycerol Standard

Purification of the crude product is critical to obtain a high-purity standard. A combination of chromatographic techniques is employed.

Protocol: Purification

• Silica Gel Column Chromatography: The crude triacylglycerol is first purified by flash column chromatography on silica gel.[11]

  • Stationary Phase: Silica gel (230-400 mesh)

  • Mobile Phase: A gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing the polarity with ethyl acetate). Fractions are collected and analyzed by TLC.

• Silver Ion Chromatography (Optional but Recommended): For achieving the highest purity, especially to separate any potential geometric isomers of the fatty acid chains, silver ion chromatography can be employed.[11] This technique separates compounds based on the degree of unsaturation.

  • This can be performed using silver nitrate-impregnated silica gel for column chromatography or by using specialized silver ion HPLC columns.

Characterization and Quality Control

The identity, purity, and structural integrity of the synthesized 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol standard must be confirmed using a suite of analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR are powerful tools for the structural elucidation of triacylglycerols.[3]

• ¹H NMR: Provides information on the different types of protons present in the molecule. Key signals to analyze include:

  • The glycerol backbone protons.

  • The olefinic protons of the fatty acid chains, which confirm the presence and configuration of the double bonds.

  • The α- and β-methylene protons adjacent to the ester carbonyl group.

  • The terminal methyl protons of the fatty acid chains.

• ¹³C NMR: Confirms the carbon skeleton of the molecule. Specific chemical shifts can distinguish between the carbonyl carbons and the different carbons of the glycerol backbone and the fatty acid chains.[3]

Table 1: Expected NMR Data (Illustrative)

Assignment	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Glycerol CH₂ (sn-1,3)	~4.1-4.3	~62-63
Glycerol CH (sn-2)	~5.2-5.3	~69-70
Olefinic CH=CH	~5.3-5.4	~127-131
Ester C=O	-	~172-174
Methylene (α to C=O)	~2.3	~34
Terminal CH₃	~0.9	~14

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fatty acid composition of the synthesized triacylglycerol.[1][9][11]

• Techniques: Electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are commonly used for the analysis of triacylglycerols.[1]

• Expected Ion: The primary ion observed will be the sodiated or protonated molecule, [M+Na]⁺ or [M+H]⁺.

• Fragmentation Analysis: Tandem mass spectrometry (MS/MS) can be used to fragment the parent ion, providing information about the individual fatty acid chains.[9][11]

Chromatographic Purity Assessment

The purity of the final product should be assessed using high-performance liquid chromatography (HPLC) or gas chromatography (GC) after transesterification to fatty acid methyl esters (FAMEs).

• HPLC: Reversed-phase HPLC with an appropriate detector (e.g., evaporative light scattering detector - ELSD) can be used to assess the purity of the intact triacylglycerol.

• GC-FAME Analysis: The triacylglycerol can be transesterified to its constituent fatty acid methyl esters, which are then analyzed by GC to confirm the fatty acid profile and the absence of other fatty acid contaminants.

Safety and Handling

• All chemical manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Refer to the Safety Data Sheets (SDS) for all reagents used in this protocol for specific handling and disposal information.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of high-purity 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. By following the described procedures for synthesis, purification, and characterization, researchers can confidently produce a reliable standard for use in a wide range of applications, from fundamental lipid research to the development of novel therapeutics targeting lipid metabolism.

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• BenchChem. (n.d.). Synthesis of 13Z,16Z-Docosadienoic Acid for Research Applications.
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• Alonso, D. L., et al. (2004). Methods for the analysis of triacylglycerols.
• Tang, W., et al. (2015). A novel method for the synthesis of symmetrical triacylglycerols by enzymatic transesterification. Bioresource Technology, 196, 545-551.
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• Lee, J. H., et al. (2019). Production of stearidonic acid-rich triacylglycerol via a two-step enzymatic esterification. Journal of the American Oil Chemists' Society, 96(10), 1145-1153.
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• Biomol. (n.d.). 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol.
• APExBIO. (n.d.). 13Z,16Z-Docosadienoic Acid - FFAR4 (GPR120) Agonist.
• Cayman Chemical. (n.d.). 13Z,16Z-Docosadienoic Acid (CAS 17735-98-7).
• PubChem. (n.d.). 13Z,16Z-docosadienoic acid.
• PubChem. (n.d.). 2-(13Z,16Z-docosadienoyl)-sn-glycerol.
• Wikipedia. (n.d.). Docosadienoic acid.
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• ProkaGENOMICS. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.
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• ProkaGENOMICS. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.
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Application Note & Protocol: Quantification of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in Human Plasma using LC-MS/MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol (TAG), in human plasma. Triacylglycerols are critical biomarkers in metabolic research, and accurate quantification of individual TAG species is paramount for understanding lipid metabolism in health and disease. This protocol details a robust workflow encompassing plasma sample preparation, lipid extraction, and a highly sensitive and specific quantification method using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking a reliable and validated approach for TAG analysis.

Introduction: The Significance of Specific TAG Quantification

Triacylglycerols (TAGs) are the primary form of energy storage in eukaryotes and play a central role in lipid metabolism. While total TAG levels in plasma are a routine clinical marker, the focus of advanced research is shifting towards the profiling of individual TAG molecular species.[1] The specific fatty acid composition of a TAG molecule can significantly influence its metabolic fate and physiological function. 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol containing three molecules of 13(Z),16(Z)-docosadienoic acid esterified to a glycerol backbone.[2] The quantification of such very-long-chain fatty acid-containing TAGs can provide insights into specific metabolic pathways and may be relevant in the study of various metabolic disorders.

Mass spectrometry has become the technology of choice for the analysis of complex lipids due to its high sensitivity, specificity, and resolution.[1] Coupled with liquid chromatography, it allows for the separation and quantification of isomeric and isobaric lipid species that would be indistinguishable by direct infusion methods. This application note presents a detailed protocol based on reversed-phase LC-MS/MS for the accurate and precise quantification of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in human plasma.

Experimental Workflow Overview

The analytical workflow is designed to ensure high recovery of the nonpolar analyte, minimize matrix effects, and achieve sensitive and specific detection. The process involves:

• Plasma Sample Preparation: Thawing and aliquoting of plasma samples.

• Lipid Extraction: A liquid-liquid extraction to isolate lipids from the plasma matrix.

• LC-MS/MS Analysis: Chromatographic separation of the target analyte followed by detection and fragmentation using tandem mass spectrometry.

• Data Analysis: Quantification of the analyte using an internal standard and a calibration curve.

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analytical techniques for docosadienoyl-glycerol isomers

An Application Guide to the Isomer-Specific Analysis of Docosadienoyl-glycerols

Audience: Researchers, scientists, and drug development professionals.

Abstract: Docosadienoyl-glycerols (DAGs), as pivotal intermediates in lipid metabolism and cellular signaling, present a significant analytical challenge due to the existence of multiple isomers with distinct biological functions.[1][2][3][4] The subtle structural differences between regioisomers (1,2- vs. 1,3-), enantiomers (e.g., sn-1,2- vs. sn-2,3-), and double bond positional isomers necessitate a sophisticated, multi-modal analytical approach. A single technique is often insufficient for complete structural elucidation.[5][6] This guide provides a comprehensive overview and detailed protocols for the separation, identification, and quantification of docosadienoyl-glycerol isomers, integrating high-performance chromatography with advanced mass spectrometry. We will explore the causality behind experimental choices, offering field-proven insights to ensure technical accuracy and data integrity.

Part 1: The Analytical Imperative: Decoding Isomerism

The biological activity of a diacylglycerol is profoundly dictated by its structure. The sn-1,2-DAG isomer, for instance, is a potent second messenger that activates protein kinase C (PKC), while the sn-1,3-DAG isomer is not active in this pathway.[2][7] Therefore, analytical methods must be capable of resolving these specific isomeric forms. Docosadienoyl-glycerol, a DAG containing two C22:2 fatty acyl chains, can exist in several isomeric forms, each presenting a unique analytical hurdle.

Diagram 1: Isomeric Forms of Docosadienoyl-glycerol

Caption: Logical breakdown of the different isomeric challenges in docosadienoyl-glycerol analysis.

Part 2: An Integrated Workflow for Unambiguous Identification

Resolving the complexity of DAG isomers requires a synergistic workflow. No single method can provide all the necessary structural information. The strategy outlined below combines robust sample preparation, high-resolution chromatographic separation, and specific mass spectrometric fragmentation techniques to achieve comprehensive characterization.

Diagram 2: Integrated Analytical Workflow

Caption: A multi-step workflow combining separation and detection for isomer analysis.

Part 3: Foundational Step: Sample Preparation

The validity of any analysis begins with proper sample preparation. For DAGs, the primary goals are to achieve high recovery from the biological matrix and, critically, to prevent artificial isomerization of the biologically active 1,2-DAGs into the more thermodynamically stable 1,3-DAGs.[8]

Protocol 1: Optimized Lipid Extraction

This protocol is based on the widely used Folch method, modified for speed and to minimize degradation.

• Homogenization: Homogenize the tissue sample (e.g., 100 mg) in 2 mL of ice-cold methanol to quench enzymatic activity.

• Solvent Addition: Add 4 mL of chloroform to the homogenate, resulting in a single-phase mixture. Vortex vigorously for 2 minutes.

• Phase Separation: Add 1.5 mL of 0.9% NaCl solution. Vortex for another 2 minutes and then centrifuge at 2,000 x g for 10 minutes to induce phase separation.

• Lipid Collection: Carefully collect the lower chloroform layer, which contains the lipids, using a glass Pasteur pipette. Transfer to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with the subsequent chromatographic analysis (e.g., acetonitrile/isopropanol for RP-HPLC).

Causality Note: The use of ice-cold solvents and immediate processing is paramount. Warm conditions or prolonged exposure to acidic or basic environments can catalyze acyl migration, leading to an overestimation of 1,3-DAGs.[8]

Derivatization: Enhancing Analytical Performance

While not always mandatory for LC-MS, derivatization can significantly improve performance, especially for GC-MS.

• For GC-MS: The free hydroxyl group on the glycerol backbone makes DAGs non-volatile. Derivatization with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the active proton with a trimethylsilyl (TMS) group, increasing volatility and thermal stability.[9][10]

• For LC-MS: Derivatizing the hydroxyl group can improve ionization efficiency in the mass spectrometer. For example, dimethylglycine (DMG) derivatization introduces a permanently charged moiety, enhancing signal intensity in positive-ion ESI.[1]

Part 4: Chromatographic Separation: The Art of Isomer Resolution

Chromatography is the cornerstone of isomer separation. The choice of technique depends on the specific isomers being targeted.

A. Reversed-Phase HPLC (RP-HPLC) for Regioisomer Separation

Principle: RP-HPLC separates lipids primarily based on their hydrophobicity, which is defined by the equivalent carbon number (ECN).[11] For regioisomers, subtle differences in molecular shape and polarity allow for separation. The 1,3-DAG isomers are generally less polar and more linear, causing them to elute slightly earlier than the corresponding 1,2-DAG isomers on a C18 column.[12][13][14]

Protocol 2: RP-HPLC Method for 1,2- vs. 1,3-DAG Separation

Parameter	Specification
Column	C18, 2.1 x 150 mm, 1.8 µm particle size
Mobile Phase A	Acetonitrile
Mobile Phase B	Isopropanol
Gradient	100% A to 80% A / 20% B over 20 min
Flow Rate	0.3 mL/min
Column Temp.	40°C
Detection	UV (205 nm) or Mass Spectrometer

Expected Outcome: This method will provide baseline or near-baseline separation of 1,3-docosadienoyl-glycerol from 1,2-docosadienoyl-glycerol, with the 1,3-isomer having a shorter retention time.[12][14]

B. Chiral Chromatography for Enantiomer Separation

Principle: To separate enantiomers like sn-1,2- and sn-2,3-DAGs, a chiral stationary phase (CSP) is essential. Polysaccharide-based CSPs, such as cellulose-tris(3,5-dimethylphenylcarbamate), create a chiral environment that allows for differential interaction with the enantiomers, leading to different retention times.[15][16]

Protocol 3: Chiral-HPLC-MS Method

Parameter	Specification
Column	CHIRALPAK IF-3 or similar
Mobile Phase	Hexane/Isopropanol (e.g., 99.5:0.5, v/v)
Flow Rate	0.5 mL/min
Column Temp.	25°C
Detection	APCI-MS or ESI-MS

Causality Note: The separation of enantiomers without derivatization is a significant advancement. However, resolution can be highly dependent on the specific acyl chains and mobile phase composition, requiring careful method optimization.[15][17]

Part 5: Mass Spectrometry: Confirming Identity and Structure

Mass spectrometry (MS) provides molecular weight confirmation and, through fragmentation (MS/MS), invaluable structural information to differentiate isomers that may co-elute chromatographically.

A. Tandem MS (MS/MS) for Regioisomer Differentiation

Principle: The key to distinguishing 1,2- and 1,3-DAGs via MS/MS lies in the differential stability of the fatty acyl chains upon collision-induced dissociation (CID). The acyl chain at the sn-2 position is sterically hindered and more strongly bound than a chain at the sn-1 or sn-3 position.[11][18] Consequently, the neutral loss of a fatty acid from the sn-2 position is less favorable.[18][19]

• For 1,2-Docosadienoyl-glycerol: Fragmentation will show a dominant loss of the C22:2 fatty acid from the sn-1 position.

• For 1,3-Docosadienoyl-glycerol: Fragmentation will show losses of the C22:2 fatty acid from both the sn-1 and sn-3 positions, resulting in a different fragment ion ratio.

Diagram 3: MS/MS Fragmentation of DAG Regioisomers

Caption: Differentiating 1,2- and 1,3-DAGs by their characteristic fragmentation patterns.

Protocol 4: LC-MS/MS for Regioisomer Analysis

Parameter	Specification
Ionization Mode	Positive ESI or APCI
Adduct Formed	Ammonium [M+NH₄]⁺ or Sodium [M+Na]⁺
Scan Type	Product Ion Scan (MS/MS) of the precursor ion
Collision Energy	20-30 eV (Optimize for specific instrument)

Data Table: Key Diagnostic Ions for Docosadienoyl-glycerol (C22:2)

Ion	Formula	Calculated m/z	Description
[M+NH₄]⁺	C₄₇H₈₆O₅ + NH₄⁺	748.69	Ammonium adduct of DAG(22:2/22:2)
[M+H-RCOOH]⁺	C₂₅H₄₅O₂⁺	377.34	Diagnostic fragment from loss of a C22:2 chain

Trustworthiness Note: The ratio of the precursor ion to the fragment ion, or the ratio of different fragment ions, is the key quantitative metric. This ratio must be calibrated with authentic 1,2- and 1,3-DAG standards for accurate quantification.[19]

B. Advanced MS for Double Bond Localization

Principle: Standard CID fragmentation does not typically break C=C bonds. To determine the exact position of the double bonds within the docosadienoyl chains, more advanced fragmentation techniques are required.

• Ozone-Induced Dissociation (OzID): This technique involves reacting trapped ions with ozone gas. The ozone selectively cleaves the C=C double bonds, producing diagnostic fragment ions that pinpoint the double bond location.[5][20]

• Electron Activated Dissociation (EAD): This method uses energetic electrons to fragment the precursor ion, yielding rich structural information, including acyl chain position and double bond locations, often in a single experiment.[21]

Application Insight: These advanced techniques are crucial in drug development and metabolic research where the biological activity of a lipid may be dependent on the precise double bond geometry and position.

Part 6: Data Integration and Quantification

Confident isomer assignment requires the careful integration of all available data.

• Retention Time: Use the chromatographic separation (RP-HPLC or Chiral-HPLC) for the initial isomer assignment.

• Mass Confirmation: Confirm the molecular weight of the eluting peak with the high-resolution MS1 scan.

• Structural Verification: Use the MS/MS fragmentation pattern to confirm the regioisomeric structure (1,2- vs. 1,3-).

• Quantification: For accurate quantification, a stable isotope-labeled internal standard (e.g., d5-DAG) or an odd-chain DAG standard (e.g., DAG 17:0/17:0) should be spiked into the sample prior to extraction.[7][22] This corrects for variations in extraction efficiency, matrix effects, and instrument response.

Conclusion

The comprehensive analysis of docosadienoyl-glycerol isomers is a complex but achievable task. It demands a departure from single-method approaches and the adoption of an integrated workflow. By combining high-resolution reversed-phase and chiral chromatography with specific and advanced tandem mass spectrometry techniques, researchers can confidently separate, identify, and quantify these critical lipid molecules. This detailed characterization is essential for accurately understanding their roles in health and disease and for the development of novel therapeutics targeting lipid signaling pathways.

References

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• Prikryl, J., & Holčapek, M. (2020). De Novo Structural Elucidation of Acylglycerols by Supercritical Fluid Chromatography and Collision-Induced Dissociation of Electron-Deficient Precursor Ions. National Institutes of Health. [Link]

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Application Note & Protocol: Mass Spectrometry Analysis of Tri-docosadienoin TG(22:2/22:2/22:2)

Audience: Researchers, scientists, and drug development professionals engaged in lipidomics, metabolomics, and biomarker discovery.

Introduction: The Significance of Very Long-Chain Triglycerides

Triglycerides (TGs) are the primary form of energy storage in most living organisms and play crucial roles in cellular metabolism and signaling. While the analysis of common TGs is well-established, the characterization of very long-chain polyunsaturated fatty acid (VLCPUFA)-containing triglycerides, such as tri-docosadienoin TG(22:2/22:2/22:2), presents unique analytical challenges and holds significant biological interest. Docosadienoic acid (22:2) isomers are implicated in various physiological and pathological processes, and their presence in triglycerides can influence membrane fluidity, cellular signaling cascades, and inflammatory responses.

This application note provides a comprehensive guide to the analysis of TG(22:2/22:2/22:2) using liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will delve into the rationale behind method development, from sample preparation to data interpretation, providing a robust protocol for the accurate identification and relative quantification of this specific triglyceride species.

Core Principles of Triglyceride Mass Spectrometry

The mass spectrometric analysis of triglycerides hinges on their efficient ionization and subsequent fragmentation to reveal their constituent fatty acyl chains. Due to their non-polar nature, triglycerides are amenable to several ionization techniques, with Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) being the most common in conjunction with liquid chromatography.[1][2]

Ionization and Adduct Formation:

In positive ion mode ESI, triglycerides do not readily protonate. Instead, they are typically detected as adducts with cations present in the mobile phase or sample matrix. Common adducts include ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), and lithium ([M+Li]⁺).[2][3] The choice of adduct is critical as it significantly influences the fragmentation pathway and the structural information that can be obtained.[3][4] Ammonium adducts are often preferred for LC-MS applications as they are readily formed with common mobile phase modifiers like ammonium formate or acetate and provide characteristic fragmentation patterns.[5][6]

Fragmentation Analysis (MS/MS):

Tandem mass spectrometry (MS/MS) is indispensable for the structural elucidation of triglycerides. Collision-induced dissociation (CID) of the precursor adduct ion results in the neutral loss of one of the fatty acyl chains as a free fatty acid.[5][6] For a homo-triglyceride like TG(22:2/22:2/22:2), where all three fatty acids are identical, MS/MS analysis will show a characteristic neutral loss.

Experimental Workflow for TG(22:2/22:2/22:2) Analysis

The following workflow provides a step-by-step guide for the analysis of TG(22:2/22:2/22:2) from biological matrices.

Figure 1: Experimental workflow for the LC-MS/MS analysis of TG(22:2/22:2/22:2).

Detailed Protocols

Part 1: Sample Preparation - Lipid Extraction

The goal of sample preparation is to efficiently extract lipids from the sample matrix while minimizing degradation and contamination. The Folch and Bligh-Dyer methods are robust and widely used liquid-liquid extraction techniques for this purpose.[7][8][9]

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (aqueous)

• Sample (e.g., 50 µL plasma, 10 mg tissue homogenate)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen evaporator

Protocol (Modified Bligh-Dyer):

• To your sample in a glass tube, add 200 µL of methanol. Vortex thoroughly for 30 seconds to ensure protein denaturation.

• Add 100 µL of chloroform. Vortex for another 30 seconds.

• Add 100 µL of chloroform and 100 µL of 0.9% NaCl solution. Vortex vigorously for 1 minute.

• Centrifuge at 2000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried lipid extract in 100 µL of a 9:1 (v/v) isopropanol:acetonitrile mixture for LC-MS analysis.[3]

Part 2: LC-MS/MS Analysis

Reversed-phase liquid chromatography is ideal for separating triglycerides based on their hydrophobicity, which is determined by the length and degree of unsaturation of their fatty acyl chains.[2]

Instrumentation and Columns:

• LC System: A UHPLC system capable of delivering reproducible gradients at high pressures.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an ESI source.[10]

• LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is commonly used.[3]

LC Method Parameters:

Parameter	Setting
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM Ammonium Formate & 0.1% Formic Acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate & 0.1% Formic Acid
Gradient	30% B to 100% B over 15 min, hold at 100% B for 5 min, re-equilibrate at 30% B for 5 min
Flow Rate	0.3 mL/min
Column Temperature	50°C
Injection Volume	5 µL

MS Method Parameters (Positive ESI):

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Gas Temp.	350°C
Desolvation Gas Flow	800 L/hr
Scan Type	Full Scan (MS1) and Targeted MS/MS
MS1 Scan Range	m/z 300-1200
MS/MS Precursor Ion	m/z 1048.9 (calculated for [M+NH₄]⁺)
Collision Energy	25-45 eV (optimization recommended)

Data Interpretation and Expected Results

1. Molecular Weight and Adduct Calculation:

• Docosadienoic Acid (22:2): Molecular Formula = C₂₂H₄₀O₂; Molecular Weight = 336.55 g/mol

• Glycerol Backbone: C₃H₅(OH)₃; Molecular Weight = 92.09 g/mol

• TG(22:2/22:2/22:2): Molecular Formula = C₆₉H₁₂₂O₆; Molecular Weight = 1047.7 g/mol (after esterification)

• Ammonium Adduct [M+NH₄]⁺: 1047.7 + 18.03 = m/z 1065.73

2. Fragmentation Pathway of TG(22:2/22:2/22:2) [M+NH₄]⁺:

The primary fragmentation pathway for the ammonium adduct of a triglyceride is the neutral loss of ammonia and one fatty acid molecule.[6][11]

Figure 2: Predicted fragmentation of the [M+NH₄]⁺ adduct of TG(22:2/22:2/22:2).

Expected MS/MS Spectrum: The MS/MS spectrum of the precursor ion at m/z 1065.73 should exhibit a prominent product ion corresponding to the diglyceride-like fragment.

• Product Ion: [M+H - C₂₂H₄₀O₂]⁺ = 1047.7 + 1.007 - 336.55 = m/z 712.15

Data Analysis:

• Extraction and Identification: Extract the ion chromatogram for the precursor ion m/z 1065.73.

• Confirmation: Confirm the identity of the peak by examining the corresponding MS/MS spectrum for the presence of the characteristic product ion at m/z 712.15.

• Relative Quantification: The peak area of the extracted ion chromatogram for the precursor ion can be used for relative quantification across different samples. For absolute quantification, a suitable internal standard (e.g., a deuterated or ¹³C-labeled TG) would be required.

Trustworthiness and Self-Validation

The protocol described herein is designed to be self-validating. The combination of chromatographic retention time, accurate mass of the precursor ion, and the specific fragmentation pattern provides a high degree of confidence in the identification of TG(22:2/22:2/22:2). To ensure data quality, it is recommended to:

• Analyze a blank sample (extraction solvent) to check for background contamination.

• Include a quality control (QC) sample (e.g., a pooled sample) injected periodically throughout the analytical run to monitor system performance and data reproducibility.

• Optimize collision energy for the specific instrument being used to maximize the intensity of the diagnostic fragment ion.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the mass spectrometric analysis of the very long-chain triglyceride TG(22:2/22:2/22:2). By understanding the principles of ionization, adduct formation, and fragmentation, researchers can confidently identify and relatively quantify this and other triglyceride species in complex biological samples. The provided workflow and protocols offer a robust starting point for laboratories seeking to expand their lipidomics capabilities.

References

• Byrdwell, W. C. (2001). Atmospheric pressure chemical ionization mass spectrometry for analysis of lipids. Lipids, 36(4), 327-346. [Link]

• Han, X., & Gross, R. W. (2005). Shotgun lipidomics: Electrospray ionization mass spectrometric analysis and quantitation of the full spectrum of lipid classes and molecular species from human plasma. Journal of Lipid Research, 46(1), 1-9. [Link]

• Fuchs, B., Schiller, J., & Süß, R. (2010). Structural analysis of triacylglycerols by using a MALDI-TOF/TOF system with monoisotopic precursor selection. Analytical and Bioanalytical Chemistry, 397(1), 129-138. [Link]

• Shimadzu Corporation. (2018). Development of an Analytical Method for Blood Triglycerides Using Triple Quadrupole Mass Spectrometer. Application News No. 01-00205-EN. [Link]

• Balgoma, D., Guitton, Y., Evans, J. J., Le Bizec, B., Dervilly-Pinel, G., & Meynier, A. (2019). Modeling the fragmentation patterns of triacylglycerides in mass spectrometry allows the quantification of the regioisomers with a minimal number of standards. Analytica Chimica Acta, 1057, 60-69. [Link]

• Hartler, J., Triebl, A., & Kofeler, H. (2017). LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples. Methods in Molecular Biology, 1609, 117-127. [Link]

• López-Bascón, M. A., & de Castro, M. D. L. (2020). Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. Molecules, 25(22), 5307. [Link]

• Gerbig, S., Brünning, K., & Spengler, B. (2010). Analysis of triglycerides in food items by desorption electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 24(15), 2186-2192. [Link]

• McAnoy, A. M., Wu, C. C., & Murphy, R. C. (2005). Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap. Journal of the American Society for Mass Spectrometry, 16(9), 1498-1509. [Link]

• Waters Corporation. (2017). LipidQuan-R for Triglycerides in Human Serum: A Rapid, Targeted UPLC-MS/MS Method for Lipidomic Research Studies. Application Note 720006028EN. [Link]

• Request PDF. (2025). Analysis of triglycerides in food items by desorption electrospray ionization. Retrieved from [Link]

• Agilent Technologies. (n.d.). A Novel Solid Phase Sample Preparation Method for Lipidomic Analysis of Plasma Samples. Retrieved from [Link]

• Biocompare. (2022). Sample Prep for Lipidomic Mass Spec. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation Patterns of Glycerolipids. Retrieved from [Link]

• ProQuest. (2005). Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap. Retrieved from [Link]

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Leveraging 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol for Advanced Quantitative Lipidomics

An Application Guide for Researchers

This document provides a detailed guide for the application of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol as a novel internal standard in quantitative lipidomics. Tailored for researchers, scientists, and drug development professionals, these notes and protocols offer a comprehensive framework for the precise measurement of triacylglycerols (TAGs) in complex biological matrices.

The Analytical Challenge of Triacylglycerols

Triacylglycerols (TAGs) are the primary form of energy storage in most eukaryotes and play central roles in metabolism, cell signaling, and the pathophysiology of numerous diseases.[1][2][3] They consist of a glycerol backbone esterified with three fatty acids, resulting in a vast number of potential molecular species.[1][4] This structural diversity, which includes numerous positional and double-bond isomers, presents a significant analytical challenge for accurate quantification in lipidomics workflows.[5][6][7][8][9]

Mass spectrometry (MS) coupled with liquid chromatography (LC) is the cornerstone of modern lipidomics.[9][10] However, variations in sample extraction efficiency, matrix effects, and ionization suppression can lead to significant quantitative inaccuracies.[11] To overcome these challenges, the use of a suitable internal standard is not just recommended, but essential for robust and reproducible quantification.[11][12]

Introducing 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol as a Superior Internal Standard

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a synthetic, homogenous triacylglycerol. Its unique structure makes it an ideal internal standard for the quantification of long-chain and polyunsaturated TAGs.

Causality for Selection:

• Non-Endogenous Nature: The specific fatty acid, 13(Z),16(Z)-docosadienoic acid, is not typically found in high abundance in most mammalian biological systems, minimizing interference from endogenous lipids.

• Chemical Similarity: As a triacylglycerol, it mimics the chemical and physical behavior of endogenous TAGs during lipid extraction and chromatographic separation.[12]

• Distinct Mass: Its high molecular weight and unique fatty acid composition provide a distinct mass-to-charge ratio (m/z) that is easily resolved from other common TAG species in a mass spectrometer.

• Stability: The molecule is chemically stable throughout standard lipidomics workflows.[13]

Property	Value	Source
Chemical Name	1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol	[13][14]
CAS Number	958760-53-7	[13][15]
Molecular Formula	C₆₉H₁₂₂O₆	[13][15]
Molecular Weight	1047.7 g/mol	[13][15]

The Quantitative Lipidomics Workflow: An Overview

The successful application of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol hinges on its integration into a validated lipidomics workflow. The standard is added at the very beginning of sample preparation to account for variability in all subsequent steps. The fundamental principle is that the ratio of the MS signal of an endogenous TAG to the MS signal of the internal standard will remain constant despite sample loss, allowing for accurate quantification.

Caption: Overall workflow for quantitative TAG analysis.

Detailed Experimental Protocols

These protocols are designed to be self-validating by incorporating quality control steps and explaining the rationale behind critical procedures.

Protocol 1: Lipid Extraction Using the MTBE Method

The Methyl-tert-butyl ether (MTBE) method is a robust protocol for extracting a broad range of lipids from biological samples with high recovery, and it is highly compatible with mass spectrometry.[16][17][18]

Materials:

• Biological sample (e.g., 10-100 µL plasma, 1-100 mg tissue homogenate)

• Internal Standard (IS) solution: 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in a suitable organic solvent (e.g., 10 µg/mL in Chloroform/Methanol 2:1)

• Cold Methanol (MeOH)

• Methyl-tert-butyl ether (MTBE)

• Ultrapure Water

• Vortex mixer, refrigerated centrifuge, nitrogen evaporator

Procedure:

• Sample Aliquoting: Transfer your sample to a clean glass tube. For tissue, ensure it is homogenized in a suitable buffer first. Place on ice.

• Internal Standard Spiking: Add a precise volume of the IS solution to the sample. The amount should be optimized to yield a signal intensity comparable to the endogenous lipids of interest.[19]

  • Rationale: Adding the IS at this initial stage is critical to control for variability in extraction efficiency and subsequent steps.[11]

• Solvent Addition: Add 200 µL of cold MeOH, followed by 800 µL of MTBE.[16]

  • Rationale: Cold methanol helps to quench enzymatic activity that could alter lipid composition.[20]

• Vortexing: Vortex the sample vigorously for 10 minutes at 4°C to ensure thorough mixing and disruption of protein-lipid complexes.

• Phase Separation: Add 200 µL of ultrapure water to induce phase separation.[16] Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.[16] This will result in two distinct phases: an upper organic phase containing lipids and a lower aqueous phase with polar metabolites.

• Collection: Carefully collect the upper organic phase and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small, precise volume (e.g., 100 µL) of a solvent suitable for LC-MS analysis, such as Acetonitrile/Isopropanol/Water (65:30:5 v/v/v).[16] Vortex thoroughly. The sample is now ready for analysis.

Protocol 2: Quantitative Analysis by LC-MS/MS

This protocol uses a targeted approach with Multiple Reaction Monitoring (MRM) for maximum sensitivity and specificity.

Instrumentation:

• UHPLC system coupled to a tandem quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).[20]

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

LC Conditions:

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM Ammonium Formate

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate

• Flow Rate: 0.3 mL/min

• Column Temperature: 55°C

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 99% B

  • 15-20 min: Hold at 99% B

  • 20.1-25 min: Return to 30% B (re-equilibration)

  • Rationale: This gradient effectively separates TAGs based on their carbon number and degree of unsaturation, providing separation of the internal standard from many endogenous species.[18]

MS/MS Conditions (MRM Mode): The mass spectrometer will be set to monitor specific precursor-to-product ion transitions. For TAGs, the precursor ion is typically the ammonium adduct [M+NH₄]⁺, and the product ions correspond to the neutral loss of one of the fatty acyl chains.[21]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Rationale
Internal Standard	1065.8 ([M+NH₄]⁺)	729.7	Neutral loss of one 13(Z),16(Z)-docosadienoic acid + NH₃
Example Analyte 1: TG(52:2)	876.8 ([M+NH₄]⁺)	577.6	Neutral loss of Oleic Acid (18:1) + NH₃
Example Analyte 2: TG(54:3)	902.8 ([M+NH₄]⁺)	603.6	Neutral loss of Linoleic Acid (18:2) + NH₃

Note: These values are illustrative. Exact m/z values for precursor and product ions must be optimized for the specific instrument and target lipids.

Data Analysis and Quantification

The final step translates raw MS data into meaningful concentration values. This process relies on the direct comparison of the integrated peak area of the endogenous lipid to that of the internal standard.

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Application Notes and Protocols: 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol as a Pancreatic Cancer Biomarker

Introduction: The Imperative for Novel Biomarkers in Pancreatic Cancer

Pancreatic ductal adenocarcinoma (PDAC) presents one of the most formidable challenges in modern oncology, characterized by a dismal prognosis largely attributable to late-stage diagnosis and limited therapeutic efficacy. The five-year survival rate remains distressingly low, underscoring the urgent need for robust, non-invasive biomarkers for early detection, prognostic stratification, and monitoring of therapeutic response. Altered lipid metabolism has emerged as a hallmark of various cancers, including pancreatic cancer, where tumor cells exhibit reprogrammed metabolic pathways to fuel their rapid proliferation and survival.[1] This metabolic shift offers a rich source of potential biomarkers. Recent discoveries have highlighted specific lipid molecules that are differentially regulated in pancreatic cancer patients. Among these, the triacylglycerol 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol has been identified as a promising biomarker candidate.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of this novel biomarker in pancreatic cancer research.

Scientific Rationale: Linking Lipid Metabolism to Pancreatic Oncogenesis

The aggressive phenotype of pancreatic cancer is supported by a profound reprogramming of cellular metabolism.[1] Cancer cells exhibit an increased uptake and utilization of lipids, which serve as essential building blocks for membranes, signaling molecules, and energy sources. A key feature of this metabolic rewiring is the upregulation of de novo fatty acid synthesis, a process less active in most normal differentiated tissues which preferentially utilize circulating lipids.[1]

The Role of De Novo Lipogenesis

In pancreatic cancer, the expression and activity of key lipogenic enzymes are frequently elevated. This includes ATP citrate lyase (ACLY), acetyl-CoA carboxylase (ACC), and fatty acid synthase (FASN). This enhanced lipogenic phenotype leads to an accumulation of various lipid species, including triacylglycerols. The specific accumulation of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol suggests a targeted dysregulation in the synthesis of its constituent very-long-chain fatty acid, 13(Z),16(Z)-docosadienoic acid. The synthesis of this particular fatty acid involves the coordinated action of fatty acid elongase (ELOVL) and desaturase (FADS) enzymes, whose expression and activity can be altered in cancer.[2][3]

Signaling Pathways Implicated in Altered Lipid Metabolism

The aberrant lipid metabolism in pancreatic cancer is not an isolated phenomenon but is intricately linked to the core oncogenic signaling pathways that drive the disease.

• KRAS Signaling: The vast majority of pancreatic cancers harbor activating mutations in the KRAS oncogene. Mutant KRAS is a master regulator of cellular metabolism, redirecting glucose and glutamine towards anabolic pathways, including de novo lipogenesis, to support cell growth and proliferation.[4]

• PI3K/AKT/mTOR Pathway: This pathway, frequently activated in pancreatic cancer, plays a crucial role in promoting cell growth, survival, and metabolism. It can stimulate the expression and activity of lipogenic enzymes, thereby contributing to the altered lipid profile observed in cancer cells.

• TGF-β Signaling: Transforming growth factor-β (TGF-β) is a key player in the tumor microenvironment, promoting fibrosis and epithelial-to-mesenchymal transition (EMT). TGF-β signaling can also influence cellular metabolism, including lipid synthesis, further contributing to the aggressive phenotype of pancreatic cancer.

The elevation of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is therefore not merely a metabolic byproduct but is likely intertwined with these fundamental oncogenic signaling networks.

The Biomarker: 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

This triacylglycerol is composed of a glycerol backbone esterified with three molecules of the very-long-chain fatty acid, 13(Z),16(Z)-docosadienoic acid (a C22:2 fatty acid). Its potential as a biomarker for pancreatic cancer is highlighted in the patent WO2020254667A1, which describes a series of metabolites for the diagnosis of this disease.

Potential Mechanism of Action: The FFAR4/GPR120 Signaling Axis

The constituent fatty acid, 13(Z),16(Z)-docosadienoic acid, is a known agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as G-protein coupled receptor 120 (GPR120).[5][6] FFAR4 is a receptor for medium and long-chain fatty acids and is implicated in a variety of physiological processes, including glucose homeostasis, inflammation, and cellular proliferation.[7][8]

In the context of pancreatic cancer, the role of FFAR4 is complex and appears to be context-dependent. Some studies suggest that FFAR4 activation can promote metastasis while inhibiting tumor growth.[9] Its activation can trigger downstream signaling cascades, including the ERK and AKT pathways, which are known to be dysregulated in pancreatic cancer.[5] The elevated levels of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol could lead to a sustained activation of FFAR4, thereby contributing to the pathological signaling landscape of pancreatic cancer.

Caption: Workflow for the analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Conclusion and Future Perspectives

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol represents a promising, mechanistically-linked biomarker for pancreatic cancer. Its elevation is rooted in the fundamental metabolic reprogramming that characterizes this aggressive disease. The protocols outlined in this document provide a framework for the reliable quantification of this molecule in clinical research settings. Further large-scale validation studies are warranted to establish its clinical utility for early diagnosis, patient stratification, and as a potential pharmacodynamic biomarker for therapies targeting lipid metabolism in pancreatic cancer. The exploration of the FFAR4 signaling axis in pancreatic cancer also opens new avenues for therapeutic intervention.

References

• Houthuijzen, J. M. (2016). For Better or Worse: FFAR1 and FFAR4 Signaling in Cancer and Diabetes. Molecular Pharmacology, 90(6), 738-743. [Link]

• Wang, X., et al. (2019). Aberrant fatty acid profile and FFAR4 signaling confer endocrine resistance in breast cancer. Journal of Experimental & Clinical Cancer Research, 38(1), 1-15. [Link]

• Moniri, N. H. (2018). The role of free-fatty acid receptor-4 (FFA4) in human cancers and cancer cell lines. Journal of Cellular Physiology, 233(2), 847-856. [Link]

• Holčapek, M., et al. (2021). Lipidomic profiling of human serum enables detection of pancreatic cancer. medRxiv. [Link]

• Holčapek, M., et al. (2021). Lipidomic profiling of human serum enables detection of pancreatic cancer. Nature Communications, 12(1), 5868. [Link]

• Wang, X., et al. (2024). FFAR4 activation inhibits lung adenocarcinoma via blocking respiratory chain complex assembly associated mitochondrial metabolism. Journal of Translational Medicine, 22(1), 66. [Link]

• Owolabi, J. O., et al. (2024). Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention. Heliyon, 10(13), e33769. [Link]

• Bruker Daltonics. (2019). Quantitative Metabolomics and Lipoprotein Analysis of PDAC Patients Suggests Serum Marker Categories for Pancreatic Function, Pancreatectomy, Cancer Metabolism, and Systemic Disturbances. Metabolites, 9(10), 221. [Link]

• Holčapek, M., et al. (2021). Lipidomic profiling of human serum enables detection of pancreatic cancer. medRxiv. [Link]

• Yuan, C., et al. (2021). Lipidomics and pancreatic cancer risk in two prospective studies. International Journal of Cancer, 148(9), 2139-2149. [Link]

• Hudson, B. D., et al. (2023). Targeting de novo lipogenesis improves gemcitabine efficacy in pancreatic ductal adenocarcinoma. bioRxiv. [Link]

• Audano, M., et al. (2022). Supplying LSD1 with FAD in pancreatic cancer: A matter of protein-protein interaction?. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1867(10), 159209. [Link]

• Han, X., & Gross, R. W. (2016). Monoacylglycerol Analysis Using MS/MSALL Quadruple Time of Flight Mass Spectrometry. Lipids, 51(8), 983-991. [Link]

• Gbelcová, H., et al. (2017). Lipid Metabolism and Lipid Droplets in Pancreatic Cancer and Stellate Cells. Molecules, 22(12), 2219. [Link]

• World Intellectual Property Organization. (n.d.). PATENTSCOPE. Retrieved from [Link]

• Murphy, R. C. (2019). Lipidomic Analysis of Glycerolipids. AOCS. [Link]

• Al-Sarraf, A., et al. (2013). Comprehensive LC-MSE Lipidomic Analysis using a Shotgun Approach and Its Application to Biomarker Detection and Identification in Osteoarthritis. Journal of Biomarkers. [Link]

• Pataj, Z., et al. (2023). Optimisation of electron-induced dissociation parameters for molecular annotation of glycerides and phospholipids in fast LC-MS. Chemical Science, 14(42), 11649-11657. [Link]

• Grunwald, B., et al. (2022). Macrophages direct cancer cells through a LOXL2-mediated metastatic cascade in pancreatic ductal adenocarcinoma. Gut, 72(2), 345-359. [Link]

• Li, Y., et al. (2023). Fatty acids abrogate the growth-suppressive effects induced by inhibition of cholesterol flux in pancreatic cancer cells. Cell Death & Disease, 14(11), 756. [Link]

• Sandra, M. (2017). Glycerol and Mass Spectrometry. ResearchGate. [Link]

• United States District Court for the District of Delaware. (2019). Case 1:17-cv-01120-LPS-CJB Document 52. GovInfo. [Link]

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protocol for enzymatic hydrolysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Application Notes and Protocols

Topic: Protocol for the Enzymatic Hydrolysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Audience: Researchers, scientists, and drug development professionals

Introduction and Principle

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a specific triacylglycerol (TAG) composed of a glycerol backbone esterified with three molecules of 13(Z),16(Z)-docosadienoic acid.[1][2][3] This polyunsaturated fatty acid (PUFA) is of significant interest in nutritional science and pharmacology due to its potential anti-inflammatory and antitumor activities.[4] Enzymatic hydrolysis provides a highly specific and mild method to release these valuable fatty acids from their glycerol ester form, avoiding the harsh conditions of chemical hydrolysis which can lead to isomerization or degradation of the delicate double bonds.[5][6]

This protocol details a robust method for the hydrolysis of this triacylglycerol using a non-specific lipase. Lipases are water-soluble enzymes that catalyze the hydrolysis of ester bonds in water-insoluble triglycerides at the oil-water interface.[7] The reaction yields free fatty acids (FFAs) and glycerol as the final products.[8] The efficiency of the reaction is highly dependent on creating a stable emulsion to maximize the interfacial area between the aqueous phase containing the enzyme and the lipid phase containing the substrate.[9] Subsequent analysis of the reaction products is typically performed using gas chromatography (GC) after derivatization of the fatty acids to fatty acid methyl esters (FAMEs) to increase their volatility.[10][11]

Experimental Workflow Overview

The overall process involves the preparation of a stable substrate emulsion, initiation of the reaction with a suitable lipase, termination of the hydrolysis at a defined time point, extraction of the lipid components, and subsequent analysis to quantify the degree of hydrolysis.

Caption: General experimental workflow for fatty acid analysis from plant seeds.

Materials and Reagents

Equipment

• Magnetic stirrer with heating capabilities

• pH meter

• Vortex mixer

• Centrifuge

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Analytical balance

• Glassware: reaction vessel, separatory funnel, vials, etc.

• Nitrogen gas supply

Reagents and Consumables

Reagent	Supplier	Grade	Notes
1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol	Cayman Chemical	≥98%	Store at -20°C under nitrogen.[3]
Immobilized Lipase (Candida antarctica, Novozym 435)	Sigma-Aldrich	Enzyme Grade	A robust, non-specific lipase suitable for PUFAs.[12][13]
Sodium Phosphate (mono- and dibasic)	Standard Supplier	Analytical Grade	For buffer preparation.
Gum Arabic	Standard Supplier	Reagent Grade	Emulsifying agent.
Hydrochloric Acid (HCl)	Standard Supplier	Concentrated	To stop the reaction.
Chloroform	Standard Supplier	HPLC Grade	For lipid extraction.
Methanol	Standard Supplier	HPLC Grade	For lipid extraction and FAMEs preparation.
Boron Trifluoride (BF₃) in Methanol	Sigma-Aldrich	14% solution	Derivatization agent for FAMEs preparation.[14]
Hexane	Standard Supplier	GC Grade	Solvent for FAMEs extraction and GC analysis.
Sodium Chloride (NaCl)	Standard Supplier	Analytical Grade	For preparing saturated solution.
Heptadecanoic Acid (C17:0)	Sigma-Aldrich	≥99%	Internal standard for GC quantification.[14]
Anhydrous Sodium Sulfate	Standard Supplier	Analytical Grade	Drying agent.

Detailed Step-by-Step Protocol

Part 1: Reagent Preparation

• Phosphate Buffer (100 mM, pH 7.5):

  • Prepare solutions of 100 mM monobasic sodium phosphate and 100 mM dibasic sodium phosphate.

  • Mix the two solutions while monitoring with a pH meter until a stable pH of 7.5 is achieved. This pH is generally optimal for many lipases, but should be optimized for the specific enzyme used.

  • Store the buffer at 4°C.

• Substrate Emulsion (10% w/v):

  • Accurately weigh 1.0 g of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol into a 20 mL glass vial.

  • Add 0.1 g of gum arabic (emulsifier).

  • Add 9.0 mL of the prepared 100 mM phosphate buffer (pH 7.5).

  • Vortex vigorously for 2-3 minutes until a homogenous, milky-white emulsion is formed. The stability of the emulsion is critical for reproducible results as it directly impacts the available surface area for the enzyme.[9]

• Internal Standard Stock (1 mg/mL):

  • Accurately weigh 10 mg of heptadecanoic acid (C17:0) and dissolve it in 10 mL of chloroform. Store at -20°C.

Part 2: Enzymatic Hydrolysis Reaction

• Reaction Setup:

  • Transfer the 10 mL of prepared substrate emulsion to a 50 mL jacketed glass reaction vessel maintained at 40°C using a water bath.

  • Place a small magnetic stir bar in the vessel and stir at a constant rate (e.g., 250 rpm) to maintain the emulsion.

  • Allow the emulsion to equilibrate to the reaction temperature for 10 minutes.

• Initiation of Reaction:

  • Accurately weigh 50 mg of immobilized Candida antarctica lipase (Novozym 435). This corresponds to a 5% (w/w) enzyme loading relative to the substrate, a common starting point for optimization.[15]

  • Add the enzyme to the stirring substrate emulsion to start the reaction (t=0).

• Sampling (Optional Time-Course Analysis):

  • At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw a 200 µL aliquot of the reaction mixture and immediately proceed to Part 3, Step 1 to quench the reaction.

• Reaction Termination (Endpoint):

  • After the desired reaction time (e.g., 24 hours), stop the entire reaction by adding 1 mL of 6 M HCl to the vessel. This denatures the enzyme by drastically lowering the pH.

Part 3: Product Extraction and Preparation for Analysis

• Lipid Extraction (Modified Bligh & Dyer Method):

  • To the quenched reaction mixture (or the 200 µL aliquot), add 3.75 mL of a chloroform:methanol (1:2, v/v) solution.

  • Add a known amount of the internal standard. For a 200 µL aliquot, 20 µL of the 1 mg/mL C17:0 stock is appropriate.

  • Vortex for 1 minute.

  • Add 1.25 mL of chloroform and vortex for 30 seconds.

  • Add 1.25 mL of deionized water and vortex for 30 seconds.

  • Centrifuge the mixture at 2000 x g for 10 minutes to facilitate phase separation.

  • Carefully collect the lower organic (chloroform) layer, which contains the lipids (unreacted TAG, DAG, MAG, and FFAs), using a glass Pasteur pipette. Transfer to a clean vial.

  • Dry the extracted lipid solution under a gentle stream of nitrogen.

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • The conversion of FFAs to FAMEs is essential for GC analysis.[10][16]

  • To the dried lipid extract, add 1 mL of hexane to redissolve the lipids.

  • Add 200 µL of 2 M methanolic KOH and vortex for 30 seconds for saponification.

  • Add 1 mL of 14% Boron trifluoride (BF₃) in methanol.[14]

  • Cap the tube tightly and heat at 100°C for 5 minutes for methylation.

  • Allow the tube to cool to room temperature.

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex and centrifuge briefly. The upper hexane layer now contains the FAMEs.

  • Transfer the hexane layer to a GC vial for analysis.

Part 4: GC-FID Analysis

• GC Conditions:

  • Column: A polar capillary column, such as an Omegawax 250 (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating PUFA FAMEs.[13]

  • Oven Program: Hold at 180°C for 2 min, ramp to 220°C at 4°C/min, and hold for 10 min.

  • Injector Temperature: 250°C

  • Detector Temperature: 260°C

  • Carrier Gas: Helium or Hydrogen.

  • Injection Volume: 1 µL (split or splitless, depending on concentration).

• Data Analysis:

  • Identify the peaks corresponding to the methyl ester of 13(Z),16(Z)-docosadienoic acid and the internal standard (methyl heptadecanoate) by comparing retention times with known standards.

  • Calculate the amount of released fatty acid by comparing its peak area to the peak area of the internal standard.

  • The degree of hydrolysis (%) can be calculated as: (% Hydrolysis) = (Moles of FFA produced / (3 * Initial moles of TAG)) * 100

Chemical Reaction Pathway

The hydrolysis reaction breaks the three ester bonds of the triglyceride, consuming three molecules of water per molecule of substrate.

Caption: Enzymatic hydrolysis of the target triglyceride.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Hydrolysis	1. Inactive enzyme. 2. Poor emulsion. 3. Incorrect pH or temperature.	1. Use fresh enzyme or test activity with a standard substrate (e.g., tributyrin). 2. Increase vortexing time or try a different emulsifier. 3. Verify pH of buffer and reaction temperature.
High Variability	1. Inconsistent sampling. 2. Unstable emulsion.	1. Ensure the reaction mixture is well-stirred during sampling. 2. Prepare fresh emulsion for each experiment; do not store.
Extra Peaks in GC	1. Contamination. 2. Incomplete derivatization. 3. Oxidation of PUFAs.	1. Use high-purity solvents and clean glassware. 2. Ensure BF₃-methanol reagent is fresh; extend heating time if necessary. 3. Handle substrate and extracts under nitrogen; add an antioxidant like BHT during extraction.

References

• A Comparative Analysis of Docosadienoic Acid Isomers and Their Biological Activities. (n.d.). Benchchem. Retrieved January 5, 2026.
• Lipase-catalyzed two-step hydrolysis for concentration of acylglycerols rich in ω-3 polyunsaturated fatty acids. (2022). Food Chemistry, 400, 134115.
• Noriega-Rodriguez, J., et al. (2013). Optimization of the Lipase Catalyzed Production of Structured Acylglycerols With Polyunsaturated Fatty Acids Isolated From Sardine Oil. Journal of Food Research, 2(6), 97.
• Lipase-catalyzed two-step hydrolysis for concentration of acylglycerols rich in ω-3 polyunsaturated fatty acids. (2022).
• Immobilization of lipase for two-step hydrolysis to enrich n-3 polyunsaturated fatty acids in glyceride form. (2023). PubMed.
• Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. (2014).
• The Essential Guide to Fatty Acid Analysis. (2024). Eurofins USA.
• Optimization of the Lipase Catalyzed Production of Structured Acylglycerols With Polyunsaturated Fatty Acids Isolated From Sardine Oil. (2013). Semantic Scholar.
• Optimization of the Lipase Catalyzed Production of Structured Acylglycerols With Polyunsaturated Fatty Acids Isolated
• 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol. (n.d.). Biomol.
• 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol. (n.d.). AOKChem.
• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. (n.d.). MedChemExpress.
• Lipase-Catalyzed Reactions for Modification of fats and other Lipids. (1993).
• VanRollins, M., & Murphy, R. C. (1984). Autooxidation of docosahexaenoic acid: analysis of ten isomers of hydroxydocosahexaenoate. Journal of Lipid Research, 25(5), 507-517.
• Enzymatic enrichment of polyunsaturated fatty acids using novel lipase preparations modified by combination of immobilization and fish oil tre
• Immobilization of lipase for two-step hydrolysis to enrich n-3 polyunsaturated fatty acids in glyceride form. (2023).
• 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol. (n.d.). Cayman Chemical.
• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. (n.d.).
• Autooxidation of docosahexaenoic acid: analysis of ten isomers of hydroxydocosahexaeno
• Process for enzymatic hydrolysis of fatty acid triglycerides with oat caryopses. (1992).
• Introduction: Clarifying the Isomers - (E)-Docos-9-enoic Acid vs. (Z). (n.d.). Benchchem.
• Quantitative release of fatty acids from lipids by a simple hydrolysis procedure. (1983). Journal of Lipid Research, 24(8), 1101-1105.
• Marine-Derived Lipases for Enhancing Enrichment of Very-Long-Chain Polyunsaturated Fatty Acids with Reference to Omega-3 F
• Fatty Acid analysis by gas chromatography. (n.d.). Analytical Techniques in Aquaculture Research.
• THE ENZYMATIC HYDROLYSIS OF LIPIDS IN A HYDROPHILIC MEMBRANE BIOREACTOR. (1992). WUR eDepot.
• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. (2012).
• Lipase specificity in the transacylation of triacylglycerin. (2009). PubMed.
• Triacylglycerol lipase. (n.d.). Wikipedia.
• Enzymatic hydrolysis of triglycerides by digestive lipases. (2022).
• Acylglycerol Lipases (Neutral Lipid Hydrolysis). (2019). AOCS.
• Triglyceride Assay (TG). (n.d.).
• Grossman, S. H., Mollo, E., & Ertingshausen, G. (1976). Simplified, totally enzymatic method for determination of serum triglycerides with a centrifugal analyzer. Clinical Chemistry, 22(8), 1310-1313.
• 13,16-Docosadienoic acid. (n.d.). PubChem.
• Importance of Lipid Metabolism : Reactions for Enzymatic Hydrolysis into Glycerol. (n.d.). Biology Discussion.
• Valorization of Glycerol through the Enzymatic Synthesis of Acylglycerides with High Nutritional Value. (2022). MDPI.
• Two-Step Enzymatic Synthesis of Structured Triacylglycerols from ARASCO© and Coconut Oil. (2023). MDPI.
• Preparation of 2-Arachidonoylglycerol by Enzymatic Alcoholysis: Effects of Solvent and Water Activity on Acyl Migr

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Application Note: Optimized Sample Preparation for the Analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Introduction and Analytical Strategy

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol composed of a glycerol backbone esterified with three molecules of 13(Z),16(Z)-docosadienoic acid at the sn-1, sn-2, and sn-3 positions.[1][2] The constituent fatty acid is a polyunsaturated omega-6 fatty acid (PUFA) recognized as an agonist for the G-protein coupled receptor 120 (GPR120), a key regulator in metabolism and inflammation.[3][4][5][6] Accurate analysis of the parent TAG or its fatty acid components is therefore critical for understanding its physiological roles and for quality control in various applications.

The non-polar and non-volatile nature of this large molecule (Formula Weight: 1047.7 g/mol ) presents specific challenges for analysis.[1][7] The choice of analytical methodology is the primary determinant for the sample preparation workflow:

• Direct (Intact) Analysis (HPLC-MS/UPC²-MS): This approach quantifies the entire TAG molecule. It is essential for understanding the molecular species as it exists in the sample. Sample preparation focuses on efficient extraction and purification, isolating the TAG from other lipid classes.[8][9][10]

• Indirect (Fatty Acid Profile) Analysis (GC-MS): This approach determines the composition of the fatty acids that make up the TAG. Because TAGs are not sufficiently volatile for GC analysis, the protocol involves a chemical reaction (transesterification) to cleave the fatty acids from the glycerol backbone and convert them into volatile Fatty Acid Methyl Esters (FAMEs).[11][12][13][14]

This guide provides detailed protocols for both strategic approaches to empower researchers to select the method that best aligns with their scientific questions.

Protocol I: Intact TAG Analysis via HPLC-MS

This protocol is designed to extract, purify, and prepare 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol for direct analysis of the intact molecule. The core principle is the separation of lipids based on polarity, first through liquid-liquid extraction and then refined using solid-phase extraction.

Workflow for Intact TAG Analysis

Caption: Workflow for fatty acid profiling via GC-MS analysis of FAMEs.

Step-by-Step Experimental Protocol

Materials:

• Lipid extract (from Protocol I, Step 2, or a similar extraction method)

• Boron trifluoride-methanol solution (BF₃-Methanol, 14%)

• Hexane, HPLC Grade

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate

• Toluene

• Vortex mixer, Heating block, Centrifuge

Procedure:

• Lipid Input:

  • Start with a dried lipid extract obtained from a liquid-liquid extraction (such as Step 2 in Protocol I).

• Transesterification to FAMEs:

  • Add 1 mL of toluene and 2 mL of 14% BF₃-Methanol solution to the dried lipid extract. [12] * Cap the tube tightly and heat at 100°C for 30 minutes in a heating block.

  • Rationale: This is the critical derivatization step. [11][13]BF₃ catalyzes the transesterification of the TAG, cleaving the fatty acids from the glycerol backbone and simultaneously methylating their carboxyl groups to form volatile FAMEs.

• FAME Extraction:

  • Allow the tube to cool to room temperature.

  • Add 1 mL of HPLC-grade water and 2 mL of hexane.

  • Vortex vigorously for 2 minutes to extract the FAMEs into the hexane layer.

  • Centrifuge at 1,000 x g for 5 minutes to achieve clear phase separation.

  • Rationale: FAMEs are non-polar and will preferentially partition into the upper hexane layer, separating them from the polar reagents (methanol, water, salts).

• Washing and Drying:

  • Carefully transfer the upper hexane layer to a new tube.

  • Wash the hexane layer by adding 2 mL of saturated NaCl solution, vortexing, and re-collecting the hexane layer. This removes residual methanol or catalyst.

  • Pass the final hexane extract through a small column of anhydrous sodium sulfate to remove any trace amounts of water.

• Final Preparation:

  • Evaporate the hexane under a gentle stream of nitrogen.

  • Reconstitute the FAMEs in a known, small volume of hexane (e.g., 100-200 µL) and transfer to a GC autosampler vial.

  • The sample is now ready for GC-MS analysis.

Data Summary and Method Selection

The choice between these two protocols is entirely dependent on the research objective. The table below summarizes the key aspects of each workflow.

Parameter	Protocol I: Intact TAG Analysis	Protocol II: Fatty Acid Profiling
Primary Goal	Quantify the whole 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol molecule	Determine the identity and quantity of the constituent fatty acids
Analytical Platform	HPLC-MS, LC-MS, UPC²-MS	GC-MS, GC-FID
Key Preparation Step	Solid Phase Extraction (SPE) Purification	Chemical Derivatization (Transesterification)
Analyte Form	Intact Triacylglycerol	Fatty Acid Methyl Esters (FAMEs)
Information Gained	Molecular species identification, absolute quantification of the TAG	Fatty acid composition, relative fatty acid abundance
Key Advantage	Preserves the original molecular structure	High sensitivity and excellent chromatographic separation for fatty acids
Key Consideration	Requires advanced MS instrumentation	Loses information about the original glycerol backbone structure

How to Choose:

• Choose Protocol I if your research question is "How much of the specific molecule 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is in my sample?"

• Choose Protocol II if your question is "What is the fatty acid makeup of the total lipid content in my sample?" and you want to confirm the presence of 13(Z),16(Z)-docosadienoic acid.

References

• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. (n.d.). MDPI. Retrieved from [Link]

• Plant Lipid Sample Preparation for GC-MS Analysis. (2024, November 19). Organomation. Retrieved from [Link]

• Lipid Analysis by Gas Chromatography and Gas Chromatography–Mass Spectrometry. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Triacylglycerol analysis. (n.d.). Cyberlipid. Retrieved from [Link]

• Lipid Analysis by Gas Chromatography and Gas Chromatography–Mass. (n.d.). ResearchGate. Retrieved from [Link]

• 13Z,16Z-Docosadienoic acid | CAS#:17735-98-7. (2025, August 25). Chemsrc. Retrieved from [Link]

• 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554. (n.d.). PubChem - NIH. Retrieved from [Link]

• Methods for the analysis of triacylglycerols. (n.d.). PubMed. Retrieved from [Link]

• Structural Analysis of Triacylglycerols. (2019, July 23). AOCS - American Oil Chemists' Society. Retrieved from [Link]

• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. (n.d.). Computational Systems Biology. Retrieved from [Link]

• Glycerol. (n.d.). Wikipedia. Retrieved from [Link]

• Sample Prep-Free Analysis of Triglycerides and Fatty Acids for Authentication of Vegetable Oil. (n.d.). Shimadzu Asia Pacific. Retrieved from [Link]

• Development of Methods for Separation and Analysis of Triacylglycerols. (n.d.). Chinese Pharmaceutical Journal. Retrieved from [Link]

• Fast Separation of Triacylglycerols in Oils using UltraPerformance Convergence Chromatography (UPC2). (n.d.). Waters Corporation. Retrieved from [Link]

• An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. (n.d.). PMC - NIH. Retrieved from [Link]

• Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. (2022, January 27). MDPI. Retrieved from [Link]

• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. (n.d.). ProkaGENOMICS. Retrieved from [Link]

• Rapid Detection and Quantification of Triacylglycerol by HPLC–ELSD in Chlamydomonas reinhardtii and Chlorella Strains. (2013, August 23). PMC - NIH. Retrieved from [Link]

• Triacylglycerol profiling using chromatographic techniques. (2025, August 6). ResearchGate. Retrieved from [Link]

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Application Notes and Protocols: Elucidating the Structure of Docosadienoyl-glycerols using NMR Spectroscopy

Introduction: The Challenge and Importance of Docosadienoyl-glycerol Structure

Docosadienoyl-glycerols (DAGs), lipids containing a glycerol backbone esterified with two 22-carbon fatty acid chains, each with two double bonds, are molecules of significant interest in fields ranging from nutritional science to materials chemistry. Their biological roles can be deeply influenced by their precise chemical structure, including the stereospecific numbering (sn) of the fatty acid chains on the glycerol backbone and the exact location and geometry (cis/trans) of the double bonds within each docosadienoyl (C22:2) chain. These structural nuances dictate the molecule's three-dimensional shape, which in turn affects its interaction with enzymes, its incorporation into cell membranes, and its overall physicochemical properties.

Traditional analytical methods like mass spectrometry can provide the molecular weight and fragmentation patterns, but they often fall short in unambiguously determining the specific isomer present. Nuclear Magnetic Resonance (NMR) spectroscopy, however, is a uniquely powerful, non-destructive technique that provides a detailed atomic-level map of the molecule, making it indispensable for complete structural elucidation.[1] This guide provides a comprehensive overview and detailed protocols for using high-resolution 1D and 2D NMR spectroscopy to confidently characterize the structure of docosadienoyl-glycerols.

Pillar 1: The "Why" - Causality in Experimental Design

The structural elucidation of a docosadienoyl-glycerol is a puzzle. We need to determine:

• The connectivity of the atoms (the basic molecular skeleton).

• The position of the two fatty acyl chains on the glycerol backbone (sn-1,2, sn-1,3, or sn-2,3).

• The location of the two double bonds within each C22:2 chain.

• The geometry (cis or trans) of each double bond.

A strategic combination of NMR experiments is required to solve this puzzle. We don't just run experiments; we select them based on the specific information they provide.

• ¹H NMR (Proton NMR): This is the starting point. It gives a quick overview of the types of protons present (e.g., olefinic, allylic, glycerol, alkyl). The integration of these signals provides quantitative ratios of these proton groups.[2]

• ¹³C NMR (Carbon NMR): This technique provides a spectrum with a much wider chemical shift range than ¹H NMR, reducing signal overlap.[3] It is particularly crucial for identifying the carbonyl carbons of the ester linkages and the olefinic carbons, whose precise chemical shifts are sensitive to their position on the glycerol backbone and within the acyl chain.[4]

• 2D COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other, typically through two or three bonds. It is essential for tracing the proton network within the glycerol backbone and along the fatty acid chains, connecting neighboring CH, CH₂, and CH₃ groups.[1]

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom it is directly attached to. It is the definitive way to assign carbon resonances based on their known proton assignments.[5]

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment shows correlations between protons and carbons that are two or three bonds away. It is the key to solving the puzzle of connectivity across ester bonds, linking specific protons on the glycerol backbone to the carbonyl carbons of the fatty acid chains, thereby confirming the sn-positioning.[1]

Pillar 2: Self-Validating Protocols for Trustworthy Results

Every protocol must be a self-validating system. This means that the data from one experiment should corroborate the data from another, building a robust and undeniable structural assignment.

Experimental Protocol 1: Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample.

• Analyte Purity: Start with a purified sample of the docosadienoyl-glycerol (>95% purity is recommended). Purification can be achieved using techniques like flash chromatography or preparative HPLC.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the lipid. Deuterated chloroform (CDCl₃) is the most common and effective choice for glycerolipids.

• Concentration: For a standard 5 mm NMR tube, dissolve 10-20 mg of the docosadienoyl-glycerol in 0.6-0.7 mL of CDCl₃. For ¹³C NMR, a higher concentration of 50-100 mg may be beneficial to reduce acquisition time.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solvent. TMS provides a reference signal at 0 ppm for both ¹H and ¹³C spectra, ensuring accurate chemical shift referencing.

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the final solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

Experimental Protocol 2: NMR Data Acquisition

These protocols are based on a 500 MHz NMR spectrometer. Adjustments may be needed for other field strengths.

Experiment	Key Parameters	Purpose
¹H NMR	16-32 scans, 5-second relaxation delay	Quantitative overview of proton types.
¹³C NMR	1024+ scans, 5-10 second relaxation delay, inverse-gated decoupling	Quantitative analysis of carbon types, especially carbonyls.
¹H-¹H COSY	256 increments in F1, 8 scans per increment	Establish proton-proton coupling networks.
¹H-¹³C HSQC	256 increments in F1, 16 scans per increment	Correlate protons to their directly attached carbons.
¹H-¹³C HMBC	512 increments in F1, 32 scans per increment, long-range coupling delay optimized for 8 Hz	Establish long-range (2-3 bond) proton-carbon correlations, crucial for assigning sn-position.

Visualization and Data Interpretation

Workflow for Structure Elucidation

The overall process from sample to final structure can be visualized as a logical workflow.

Caption: Conceptual HSQC correlations for key functional groups.

Step 3: Confirm Connectivity with COSY and HMBC

• COSY: Trace the couplings from the terminal methyl group all the way up the acyl chain to the α-methylene protons. Similarly, trace the couplings between the protons on the glycerol backbone.

• HMBC: This is the critical step for determining the sn-position. Look for a correlation between the glycerol protons and the carbonyl carbons (~173-174 ppm) of the fatty acid chains.

  • For a 1,2-diacyl-sn-glycerol , you will see correlations from the sn-1 protons (H₂) to the sn-1 carbonyl (C=O) and from the sn-2 proton (H) to the sn-2 carbonyl.

  • For a 1,3-diacyl-sn-glycerol , you will see correlations from the sn-1 and sn-3 protons (H₂) to their respective carbonyl carbons.

Step 4: Determine Double Bond Position

The precise chemical shifts of the olefinic and allylic carbons in the ¹³C spectrum are sensitive to their position within the acyl chain. By comparing the observed shifts to databases and published data for long-chain PUFAs, the positions of the double bonds can be determined. For example, the location of the double bonds (e.g., Δ13, Δ16) will influence the chemical shifts of the neighboring carbons.

Data Presentation: Characteristic NMR Chemical Shifts

The following tables summarize typical chemical shifts for a docosadienoyl-glycerol in CDCl₃. Actual values may vary slightly based on the specific isomer and concentration.

Table 1: ¹H NMR Chemical Shifts for a 1,2-Docosadienoyl-sn-glycerol

Protons	Chemical Shift (δ) ppm	Multiplicity	Assignment
Olefinic	~5.35	Multiplet	-CH=CH-
Glycerol sn-2	~5.25	Multiplet	-CH-O-CO-
Glycerol sn-1, sn-3	~4.15 - 4.30	dd, m	-CH₂-O-CO-, -CH₂-OH
Bis-allylic	~2.77	Triplet	=CH-CH₂-CH=
α-Methylene	~2.31	Triplet	-CH₂-COO-
Allylic	~2.05	Multiplet	-CH₂-CH=
β-Methylene	~1.61	Multiplet	-CH₂-CH₂-COO-
Methylene Chain	~1.2-1.4	Multiplet	-(CH₂)n-
Terminal Methyl	~0.88	Triplet	-CH₃

Table 2: ¹³C NMR Chemical Shifts for a 1,2-Docosadienoyl-sn-glycerol

Carbons	Chemical Shift (δ) ppm	Assignment
Carbonyl (sn-1, sn-2)	~173.3, ~172.9	-COO-
Olefinic	~127-131	-C=C-
Glycerol sn-2	~70.5	-CH-O-CO-
Glycerol sn-1	~62.6	-CH₂-O-CO-
Glycerol sn-3	~62.1	-CH₂-OH
α-Methylene	~34.1	-CH₂-COO-
Methylene Chain	~29.1-29.7	-(CH₂)n-
Allylic	~27.2	-CH₂-CH=
Bis-allylic	~25.6	=CH-CH₂-CH=
β-Methylene	~24.9	-CH₂-CH₂-COO-
ω-2 Carbon	~22.7	-CH₂-CH₃
ω-1 Carbon (Methyl)	~14.1	-CH₃

Conclusion

By systematically applying a suite of 1D and 2D NMR experiments, researchers can move beyond simple identification to achieve a complete and unambiguous structural elucidation of docosadienoyl-glycerols. This detailed structural information is paramount for understanding their function in complex biological and chemical systems. The protocols and data presented here provide a robust framework for scientists and drug development professionals to confidently characterize these important lipid molecules.

References

• Spyros, A., & Dais, P. (2009). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 14(7), 2657-2693. [Link]

• Li, J., Vosegaard, T., & Guo, Z. (2017). Applications of nuclear magnetic resonance in lipid analyses: An emerging powerful tool for lipidomics studies. Progress in Lipid Research, 68, 37-56. [Link]

• Bingol, K., et al. (2020). COLMAR Lipids Web Server and Ultrahigh-Resolution Methods for Two-Dimensional Nuclear Magnetic Resonance- and Mass Spectrometry-Based Lipidomics. Journal of Proteome Research, 19(4), 1674-1683. [Link]

• Magritek. (n.d.). Characterizing fatty acids with advanced multinuclear NMR methods. [Link]

• Sadeghi, M., et al. (2023). Positional Distribution of Fatty Acids in Processed Chinook Salmon Roe Lipids Determined by 13C Magnetic Resonance Spectroscopy (NMR). Foods, 12(3), 643. [Link]

• Nishida, Y., et al. (2023). 1H-NMR Karplus Analysis of Molecular Conformations of Glycerol under Different Solvent Conditions. International Journal of Molecular Sciences, 24(3), 2893. [Link]

• LIPID MAPS®. (n.d.). LIPID MAPS® Structure Database (LMSD). [Link]

• AOCS Lipid Library. (2019). NMR. [Link]

• AOCS Lipid Library. (2019). Saturated Fatty Acids and Methyl Esters. [Link]

• Miyake, Y., Yokomizo, K., & Matsuzaki, N. (1998). Determination of Unsaturated Fatty Acid Composition by High-Resolution Nuclear Magnetic Resonance Spectroscopy. Journal of the American Oil Chemists' Society, 75(9), 1091-1094. [Link]

• Human Metabolome Database. (n.d.). Glycerol (HMDB0000131). [Link]

• Dais, P., & Spyros, A. (2011). High-Resolution NMR Spectroscopy: An Alternative Fast Tool for Qualitative and Quantitative Analysis of Diacylglycerol (DAG) Oil. Journal of the American Oil Chemists' Society, 88, 1695–1708. [Link]

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Application Note & Protocol Guide: A Targeted Assay for the Quantification of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Abstract

This document provides a comprehensive guide for the development and implementation of a targeted, quantitative assay for the specific triacylglycerol (TAG), 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. Triacylglycerols are key molecules in numerous biological processes and their accurate quantification is crucial in various research and development fields, including drug development and nutritional science. This guide details a robust analytical workflow employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a scheduled Multiple Reaction Monitoring (MRM) acquisition strategy. We delve into the rationale behind each methodological step, from sample preparation and chromatographic separation to mass spectrometric detection and data analysis, ensuring scientific integrity and providing actionable protocols for researchers, scientists, and drug development professionals.

Introduction: The Significance of Targeted Triacylglycerol Analysis

Triacylglycerols (TAGs) are the primary components of fats and oils, serving as crucial energy storage molecules in biological systems.[1] The specific fatty acid composition and their positional distribution on the glycerol backbone determine the physicochemical properties and biological functions of individual TAG species.[2] 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a specific TAG containing three molecules of 13(Z),16(Z)-docosadienoic acid esterified to the glycerol backbone at the sn-1, sn-2, and sn-3 positions.[3][4] The precise quantification of such specific TAGs is paramount for understanding lipid metabolism, biomarker discovery, and the quality control of lipid-based products.

While global lipidomics provides a broad overview of the lipidome, targeted analysis offers superior sensitivity, specificity, and quantitative accuracy for pre-selected molecules of interest.[5][6][7] This application note addresses the growing need for reliable and reproducible methods for the targeted quantification of specific TAGs. We present a workflow that leverages the power of liquid chromatography to separate the target analyte from a complex matrix and the specificity of tandem mass spectrometry to achieve unambiguous identification and precise quantification.[8]

Foundational Principles: Crafting a Robust Targeted Assay

The development of a successful targeted assay hinges on a thorough understanding of the analyte's properties and the analytical techniques employed. This section outlines the core principles that guide the experimental choices in the subsequent protocols.

Analyte Characterization: 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

A comprehensive understanding of the target molecule is the first step in developing a specific assay.

• Structure: A glycerol backbone esterified with three 13(Z),16(Z)-docosadienoic acid molecules.[3][4]

• Molecular Formula: C69H122O6[3][9]

• Molecular Weight: 1047.703 g/mol [9]

• Physicochemical Properties: As a neutral lipid, it is hydrophobic and soluble in organic solvents like chloroform, ethanol, and DMF.[3][10]

The Analytical Strategy: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the cornerstone of modern targeted lipidomics due to its high sensitivity and specificity.[8]

• Liquid Chromatography (LC): Provides the physical separation of the target analyte from other matrix components, reducing ion suppression and isomeric interferences.[11] Reversed-phase chromatography is particularly well-suited for separating TAGs based on their hydrophobicity, which is determined by the length and degree of unsaturation of their fatty acid chains.[12]

• Mass Spectrometry (MS): Offers highly selective detection and quantification.

  • Ionization: Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are common techniques for TAG analysis.[1][13][14] ESI is often preferred for its soft ionization, which typically produces protonated molecules [M+H]+ or adducts with cations like sodium [M+Na]+ or ammonium [M+NH4]+.[6]

  • Tandem Mass Spectrometry (MS/MS): Provides an additional layer of specificity. A specific precursor ion (e.g., the [M+NH4]+ adduct of our target TAG) is selected and fragmented, and the resulting product ions are monitored. This process, known as Multiple Reaction Monitoring (MRM), significantly enhances the signal-to-noise ratio and the confidence in analyte identification.[5][6]

Experimental Workflow: From Sample to Data

This section provides a detailed, step-by-step guide for the targeted analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Figure 1: High-level experimental workflow for the targeted analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier(s)
1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol	≥98% Purity	Cayman Chemical, MedChemExpress
Internal Standard (e.g., D5-Tripalmitin)	≥98% Purity	Avanti Polar Lipids, Cayman Chemical
Chloroform	HPLC or MS Grade	Major Chemical Suppliers
Methanol	HPLC or MS Grade	Major Chemical Suppliers
Water	LC-MS Grade	Major Chemical Suppliers
Acetonitrile	LC-MS Grade	Major Chemical Suppliers
Isopropanol	LC-MS Grade	Major Chemical Suppliers
Ammonium Formate	LC-MS Grade	Major Chemical Suppliers

Protocol 1: Sample Preparation - Lipid Extraction

The goal of sample preparation is to efficiently extract lipids from the biological matrix while minimizing contamination and degradation. The Folch method is a widely used and robust technique for total lipid extraction.[10]

Step-by-Step Protocol:

• Homogenization: Homogenize the biological sample (e.g., 100 µL of plasma or 50 mg of tissue) in a suitable volume of phosphate-buffered saline (PBS).

• Internal Standard Spiking: Add a known amount of the internal standard (e.g., D5-Tripalmitin) to the homogenized sample. This is crucial for correcting for variations in extraction efficiency and instrument response.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. A common ratio is 2 mL of the solvent mixture for every 100 µL of aqueous sample.

• Vortexing and Incubation: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing. Incubate at room temperature for 20 minutes to allow for complete lipid extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (relative to the total volume of the chloroform:methanol mixture) to induce phase separation. Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes.

• Collection of the Organic Layer: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase (e.g., 90:10 acetonitrile:isopropanol). This sample is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This protocol details the instrumental parameters for the separation and detection of the target analyte.

3.3.1. Liquid Chromatography Parameters

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is recommended for efficient separation of TAGs.[15]

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-15 min: 30-100% B

  • 15-20 min: 100% B

  • 20.1-25 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 50 °C

• Injection Volume: 5 µL

3.3.2. Mass Spectrometry Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Scheduled Multiple Reaction Monitoring (sMRM). Scheduling the MRM transitions based on the analyte's retention time allows for monitoring a larger number of transitions without compromising data quality.[16]

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

• MRM Transitions: The selection of precursor and product ions is critical for specificity. For TAGs, the ammonium adduct [M+NH4]+ is often a good choice for the precursor ion as it readily loses a neutral fatty acid to produce a diacylglycerol-like fragment ion.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol	1065.7 (M+NH4)+	731.6	35
D5-Tripalmitin (Internal Standard)	829.8 (M+NH4)+	572.5	30

Note: The optimal collision energy should be determined experimentally for the specific instrument used.

Data Analysis and Assay Validation

Rigorous data analysis and assay validation are essential to ensure the reliability of the quantitative results.

Data Processing

• Peak Integration: Integrate the chromatographic peaks for the target analyte and the internal standard using the instrument's software.

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of the 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol standard into a representative blank matrix. Analyze these standards alongside the unknown samples. Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. A linear regression with a weighting factor of 1/x is typically used.

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Assay Validation

The analytical method should be validated according to established guidelines, such as those from the U.S. Food and Drug Administration (FDA), to ensure it is fit for its intended purpose.[17][18][19][20][21]

Key Validation Parameters:

Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No significant interfering peaks at the retention time of the analyte and internal standard in blank matrix samples.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99 for the calibration curve.
Accuracy	The closeness of the test results obtained by the method to the true value.	Mean recovery of 85-115% at three different concentrations.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Coefficient of variation (CV) ≤ 15% for intra- and inter-day precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10 and within accuracy and precision limits.
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should remain within ±15% of the initial concentration under various storage and handling conditions.

Troubleshooting and Best Practices

• Poor Peak Shape: This can be caused by improper mobile phase composition, column degradation, or sample solvent effects. Ensure the reconstitution solvent is compatible with the initial mobile phase.

• Low Signal Intensity: This may result from inefficient ionization, poor fragmentation, or sample loss during preparation. Optimize ion source parameters and collision energy. Ensure complete solvent evaporation and proper reconstitution.

• High Background Noise: Contamination from solvents, reagents, or labware can lead to high background. Use high-purity solvents and reagents and ensure all glassware is scrupulously clean.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the target analyte. The use of a stable isotope-labeled internal standard that co-elutes with the analyte is the most effective way to compensate for matrix effects.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the development and implementation of a targeted assay for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. By following the detailed protocols and adhering to the principles of method validation, researchers can achieve accurate and reliable quantification of this specific triacylglycerol in complex biological matrices. This targeted approach offers the sensitivity and specificity required for demanding applications in biomedical research and drug development.

Figure 2: The pillars of assay validation that ensure a robust and reliable targeted quantification method.

References

• Fhaner, C. J., & O'Brien, R. (2018). Structural Analysis of Triacylglycerols by Using a MALDI-TOF/TOF System with Monoisotopic Precursor Selection. Journal of The American Society for Mass Spectrometry, 29(10), 2038–2046. [Link]

• SCIEX. (n.d.). Achieve broad lipid quantitation using a high-throughput targeted lipidomics method. [Link]

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• Ahn, J., & Kim, J. (2020). Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes. Journal of Lipid Research, 61(7), 1073–1085. [Link]

• Byrdwell, W. C. (2001). Analysis of triglycerides using atmospheric pressure chemical ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 15(4), 236–254. [Link]

• Ruiz-Gutiérrez, V., & Pérez-Camino, M. C. (2000). Methods for the analysis of triacylglycerols. Journal of Chromatography B: Biomedical Sciences and Applications, 747(1-2), 103–123. [Link]

• Ovčačíková, M., Lísa, M., Cífková, E., & Holčapek, M. (2016). Lipid separation principles using different chromatographic techniques. Journal of Chromatography A, 1437, 1–19. [Link]

• Yoshinaga, K. (2019). Development of Analytical Methods and Nutritional Studies Using Synthetic Fatty Acids and Triacylglycerols. Journal of Oleo Science, 68(10), 947–956. [Link]

• Xu, S. L., Wei, F., Chen, G., & Liu, G. (2020). Research advances based on mass spectrometry for profiling of triacylglycerols in oils and fats and their applications. Comprehensive Reviews in Food Science and Food Safety, 19(4), 1837–1870. [Link]

• SCIEX. (n.d.). Comprehensive Targeted Method for Global Lipidomics Analysis. [Link]

• Li, W., et al. (2017). Workflow development for targeted lipidomic quantification using parallel reaction monitoring on a quadrupole-time of flight mass spectrometry. Analytica Chimica Acta, 978, 43-51. [Link]

• Wei, F., et al. (2017). Development of Methods for Separation and Analysis of Triacylglycerols. Chinese Journal of Analytical Chemistry, 45(8), 1256-1266. [Link]

• Nikolova-Damyanova, B. (2022). Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. Molecules, 27(3), 856. [Link]

• Jäntti, S., et al. (2023). Analysis of triacylglycerol and phospholipid sn-positional isomers by liquid chromatographic and mass spectrometric methodologies. Mass Spectrometry Reviews, 42(3), 735-767. [Link]

• Wenk, M. R. (2006). Extraction, chromatographic and mass spectrometric methods for lipid analysis. Current Opinion in Chemical Biology, 10(5), 462–470. [Link]

• Vidya-mitra. (2015, December 18). Working with lipids: extraction, separation and analysis [Video]. YouTube. [Link]

• Ecker, J., & Liebisch, G. (2014). A comprehensive method for lipid profiling by liquid chromatography-ion cyclotron resonance mass spectrometry. Journal of Lipid Research, 55(9), 1990–2001. [Link]

• Christie, W. W. (2007). HPLC Separation of Acyl Lipid Classes. Journal of Liquid Chromatography & Related Technologies, 30(14), 2049-2063. [Link]

• ChemSrc. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. [Link]

• Computational Systems Biology. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. [Link]

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• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Measles Who. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. [Link]

• U.S. Food and Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. [Link]

• BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. [Link]

• ProkaGENOMICS. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. [Link]

• PubChem. (n.d.). 2-(13Z,16Z-docosadienoyl)-sn-glycerol. [Link]

• 欣博盛生物科技有限公司. (n.d.). 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol. [Link]

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Technical Notes & Optimization

Technical Support Center: Enhancing Ionization Efficiency of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Prepared by: Senior Application Scientist, Advanced Lipidomics Division

This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the mass spectrometric analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. This large, unsaturated triglyceride (TG) presents unique ionization hurdles due to its nonpolar nature and high molecular weight. This document provides in-depth troubleshooting protocols and foundational knowledge to systematically improve signal intensity, ensure accurate identification, and achieve reliable quantification.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the analysis of this specific triglyceride.

Q1: Why is the signal for my 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol sample consistently low or undetectable?

A: The primary reason is the molecule's chemical nature. As a large, neutral triglyceride, it lacks easily ionizable functional groups. Standard electrospray ionization (ESI) in positive ion mode relies on protonation to form an [M+H]⁺ ion. However, triglycerides have a very low proton affinity, making this process inefficient and the resulting ion unstable. This leads to poor desolvation and ionization, resulting in a weak signal.[1] Strategies to overcome this involve forming more stable adducts with cations like ammonium, sodium, or lithium.[1][2]

Q2: Which ionization technique is best for this molecule: ESI, APCI, or APPI?

A: There is no single "best" technique; the choice depends on your experimental goals and available instrumentation.

• Electrospray Ionization (ESI): This is the most common technique but requires careful optimization for TGs. It is highly effective when using mobile phase additives (modifiers) to promote the formation of stable adducts ([M+NH₄]⁺, [M+Na]⁺, [M+Li]⁺), which dramatically enhances signal intensity.[1][3]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is often better suited for nonpolar molecules and can be a robust alternative if ESI fails.[4][5] For unsaturated TGs like this one, it can produce protonated molecules ([M+H]⁺), but more commonly yields a characteristic diglyceride fragment ion ([M-RCOO]⁺) from the loss of a fatty acid chain.[6] This fragment can be used for identification and quantification.[7][8]

• Atmospheric Pressure Photoionization (APPI): APPI can offer higher signal intensity and reduced ion suppression for nonpolar lipids compared to ESI and APCI.[9] If available, it is an excellent option to explore, particularly for achieving lower detection limits.

Q3: What are the most common adducts I should look for, and why is adduct formation so important?

A: For this TG, you should primarily target the following adducts in positive ion mode:

• Ammonium Adduct [M+NH₄]⁺: Formed by adding ammonium formate or ammonium acetate to the mobile phase. This is a highly reliable and common method for TG analysis in LC-MS workflows.[4][10][11]

• Sodium Adduct [M+Na]⁺: Sodium is ubiquitous, so this adduct often forms even without intentional addition.[2] Its formation can be stabilized by adding sodium acetate.

• Lithium Adduct [M+Li]⁺: Lithium adducts are particularly useful for tandem MS (MS/MS) structural characterization, as they produce highly informative and predictable fragmentation patterns.[1][12]

Adduct formation is critical because it provides a stable charge to a neutral molecule, significantly increasing its ionization efficiency and signal stability compared to simple protonation.[13][14]

Q4: Should I use positive or negative ion mode for analysis?

A: Positive ion mode is strongly recommended. Triglycerides do not have functional groups that are readily deprotonated, making negative mode ESI ineffective. All successful, high-sensitivity methods rely on the formation of positive ions through adduction with cations.[1]

Q5: I see a prominent peak that isn't the molecular ion. Is this in-source fragmentation?

A: Yes, this is highly likely. Triglycerides can easily fragment within the ion source, especially under harsh conditions (e.g., high temperatures or high cone/fragmentor voltages).[15] The most common fragmentation is the neutral loss of one of the fatty acid chains (13(Z),16(Z)-docosadienoic acid), resulting in a diglyceride fragment ion. While this can sometimes be used analytically, it reduces the intensity of your target molecular ion and complicates quantification.[15] Mitigating this phenomenon is a key aspect of method development.

Part 2: In-Depth Troubleshooting Guides

Guide 1: Optimizing Electrospray Ionization (ESI) for Robust Adduct Formation

Issue: Low or no signal for the target TG when using a standard ESI method.

Root Cause Analysis: Inefficient formation of a stable charged species. The energy required to desolvate the neutral TG molecule is high, and without a strong charge-carrying adduct, the molecule does not effectively transition into the gas phase as an ion.

Solution Protocol: The goal is to shift the ionization equilibrium towards the formation of a single, stable adduct.

Step-by-Step Methodology:

• Prepare a Modified Mobile Phase: Do not rely on protonation. Introduce a salt to promote adduct formation.

  • For Ammonium Adducts ([M+NH₄]⁺): Add 5-20 mM ammonium formate or ammonium acetate to your mobile phase solvent (typically methanol or isopropanol).[16] This is the most common and highly recommended starting point for LC-MS analysis.[4]

  • For Lithium Adducts ([M+Li]⁺): For direct infusion or specialized LC-MS, add 1-5 mM lithium chloride or lithium acetate to the solvent. Lithium adducts are excellent for MS/MS fragmentation studies.[1][12]

• Optimize the Solvent System:

  • Ensure your solvent system is compatible with both your chromatography (if used) and the nonpolar nature of the TG.

  • Typical solvents include mixtures of methanol, isopropanol, and acetonitrile. For direct infusion, a solution in chloroform/methanol (2:1, v/v) with the chosen modifier is effective.

• Tune Ion Source Parameters Systematically:

  • Capillary Voltage: Set to a moderate value (e.g., 2.5-3.5 kV). Excessively high voltage can lead to instability and discharge.

  • Drying Gas Temperature & Flow: Start with the instrument's recommended values for your flow rate. The goal is to achieve efficient desolvation without thermally degrading the analyte. A typical starting point is 250-350 °C.

  • Nebulizer Gas Pressure: Adjust to achieve a stable spray. An unstable spray is a primary cause of signal fluctuation.

  • Cone/Fragmentor Voltage: This is a critical parameter. Start with a low voltage (e.g., 20-40 V) to minimize in-source fragmentation. Monitor the m/z corresponding to the target adduct (e.g., [M+NH₄]⁺) as you slowly increase the voltage. Find the value that maximizes the adduct signal without causing significant fragmentation (i.e., the appearance of the diglyceride fragment).

Guide 2: Leveraging Atmospheric Pressure Chemical Ionization (APCI)

Issue: ESI performance is poor despite optimization, or the analysis is being performed with a highly non-polar mobile phase (e.g., hexane-based normal phase chromatography).

Root Cause Analysis: ESI is inefficient for the analyte/mobile phase combination. APCI, a gas-phase ionization technique, is more suitable for neutral, nonpolar compounds.[5]

Solution Protocol:

• Confirm APCI is Appropriate: Choose APCI when working with nonpolar analytes that are thermally stable. Our target TG fits this profile.

• Identify Expected Ions: In APCI, the degree of unsaturation affects the observed ions. For a polyunsaturated TG like this one, you can expect to see both a protonated molecule [M+H]⁺ and the diglyceride fragment ion [M-RCOO]⁺.[6] In many cases, the diglyceride fragment will be the base peak.[6][17]

• Optimize APCI Source Parameters:

  • Vaporizer Temperature: This is the most critical parameter in APCI. A temperature of 300-450 °C is a typical range. Too low, and you will have inefficient vaporization and a weak signal. Too high, and you will promote thermal degradation and excessive fragmentation. Optimize this by monitoring the signal intensity of your target ions across a range of temperatures.

  • Corona Discharge Current: Typically set between 3-10 µA. A higher current increases the density of reactant ions and can improve signal, but can also increase fragmentation. Start around 5 µA and adjust as needed.

  • Sheath/Nebulizer Gas: As with ESI, these must be optimized to create a fine, stable aerosol entering the vaporizer.

Troubleshooting Workflow for Low Signal Intensity

Caption: MS/MS fragmentation pathway of the target triglyceride.

Data Reference Table

For quick identification, use the following table of calculated m/z values for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol (Formula: C₆₉H₁₂₂O₆, Monoisotopic Mass: 1046.925).

Ion Species	Formula	Calculated m/z	Notes
Precursor Ions
Protonated [M+H]⁺	[C₆₉H₁₂₃O₆]⁺	1047.933	Weak/unstable in ESI; may be seen in APCI.
Ammonium Adduct [M+NH₄]⁺	[C₆₉H₁₂₆NO₆]⁺	1064.959	Recommended target for ESI LC-MS.
Sodium Adduct [M+Na]⁺	[C₆₉H₁₂₂O₆Na]⁺	1069.914	Common adduct, can be targeted.
Lithium Adduct [M+Li]⁺	[C₆₉H₁₂₂O₆Li]⁺	1053.936	Excellent for MS/MS structural studies.
Key Fragment Ions
Diglyceride Fragment [DAG]⁺	[C₄₇H₈₃O₄]⁺	711.629	Formed by loss of one fatty acyl chain. Common in APCI and MS/MS.

References

• Byrdwell, W. C. (2001). Analysis of triglycerides using atmospheric pressure chemical ionization mass spectrometry. Lipids, 36(4), 327-46.
• Han, X., & Gross, R. W. (2005). An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. Journal of Lipid Research, 46(9), 1956-1968.
• Byrdwell, W. C., & Neff, W. E. (1996). Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Lipids, 31(9), 919-935.
• Umakoshi, Y., Doriane, T., & Yamada, M. (n.d.). Development of an Analytical Method for Blood Triglycerides Using Triple Quadrupole Mass Spectrometer.
• Züllig, T., & Trunsky, D. (2018). LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples. Methods in Molecular Biology, 1730, 139-148.
• Agilent Technologies. (n.d.). The Analysis of Triglycerides in Edible Oils by APCI LC/MS.
• Syage, J. A., Evans, M. D., & Hanold, K. A. (2000). Atmospheric Pressure Photoionization (APPI) for LC–MS: Analysis of Lipids.
• Byrdwell, W. C. (2001). Atmospheric pressure chemical ionization mass spectrometry for analysis of lipids. Lipids, 36(4), 327-346.
• Fuchs, B., Schiller, J., & Süß, R. (2012). Structural Analysis of Triacylglycerols by Using a MALDI-TOF/TOF System with Monoisotopic Precursor Selection. Journal of The American Society for Mass Spectrometry, 23(9), 1546-1555.
• Laakso, P., & Kallio, H. (2009). Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Rapid Communications in Mass Spectrometry, 10(15), 1835-1840.
• Hsu, F. F., & Turk, J. (2000). Electrospray ionization multiple-stage linear ion-trap mass spectrometry for structural elucidation of triacylglycerols: assignment of fatty acyl groups on the glycerol backbone and location of double bonds. Journal of the American Society for Mass Spectrometry, 11(11), 986-999.
• Williams, P. E., & Piquemal, J. P. (2018). Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry. Mass Spectrometry Reviews, 37(4), 439-461.
• Gerbig, S., Bruns, S., & Hayen, H. (2012). Analysis of triglycerides in food items by desorption electrospray ionization. Analytical and Bioanalytical Chemistry, 403(9), 2645-2654.
• Han, X., & Gross, R. W. (2003). Applications of Mass Spectrometry for Cellular Lipid Analysis. Journal of Lipid Research, 44(6), 1071-1079.
• ZefSci. (2023).
• Purdue University Graduate School. (2020). GAS-PHASE ION/ION REACTIONS FOR ENHANCED LIPID ANALYSIS. Purdue University e-Pubs.
• Wang, M., Wang, C., & Han, X. (2016). Strategies to improve/eliminate the limitations in shotgun lipidomics. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1861(11), 1641-1650.
• Murphy, R. C. (2018). Mass Spectrometric Approaches to Lipidomic Studies. LIPID MAPS Webinar.
• Knothe, G., & Kenar, J. A. (2023).
• Kwiecien, N. W., & Coon, J. J. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry, 90(20), 12045-12053.
• Mottram, H. R., & Evershed, R. P. (2001). Identification of diacylglycerols and triacylglycerols in a structured lipid sample by atmospheric pressure chemical ionization liquid chromatography/mass spectrometry. Journal of Agricultural and Food Chemistry, 49(5), 2337-2343.
• Biotage. (2023). Troubleshooting Loss of Signal: Where did my peaks go?. Biotage Blog.
• Liu, Y., et al. (2022). A protocol for investigating lipidomic dysregulation and discovering lipid biomarkers from human serums. STAR Protocols, 3(1), 101138.
• Ovčačíková, M., et al. (2016). Electrospray ionization efficiency of different fatty acid compared to...
• MedChemExpress. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. Product Page.
• Cayman Chemical. (n.d.). 1,2,3-Tri-13(Z)-Docosenoyl Glycerol. Product Page.
• PubChem. (n.d.). 1-(9Z-pentadecenoyl)-2,3-di-(13Z,16Z-docosadienoyl)-sn-glycerol.
• ABL Technology. (n.d.). 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol. Product Page.

Sources

• 1. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. Atmospheric pressure chemical ionization mass spectrometry for analysis of lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of triglycerides using atmospheric pressure chemical ionization mass spectrometry | Semantic Scholar [semanticscholar.org]
• 7. Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. Electrospray ionization multiple-stage linear ion-trap mass spectrometry for structural elucidation of triacylglycerols: assignment of fatty acyl groups on the glycerol backbone and location of double bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Item - GAS-PHASE ION/ION REACTIONS FOR ENHANCED LIPID ANALYSIS - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Resolving Co-eluting Isomers of Docosadienoyl-glycerols

Welcome to the technical support center for advanced lipidomics. This guide is designed for researchers, scientists, and drug development professionals who are tackling the complex challenge of resolving co-eluting isomers of docosadienoyl-glycerols. Docosadienoyl-glycerols (DAGs), with a 22-carbon chain and two double bonds, exist as a constellation of isomers that are notoriously difficult to separate due to minute differences in their physicochemical properties. These isomers can differ in the position of the docosadienoyl chain on the glycerol backbone (sn-position) or the location and geometry (cis/trans) of the double bonds within the acyl chain.

This document provides in-depth, actionable troubleshooting advice and validated protocols to help you achieve baseline resolution and confident identification of these critical lipid species.

Frequently Asked Questions (FAQs)

Q1: Why are docosadienoyl-glycerol isomers so difficult to separate using standard chromatographic methods?

A1: The challenge lies in their profound structural similarity. Standard reversed-phase liquid chromatography (RP-LC), which separates lipids based on hydrophobicity, often fails to resolve these isomers. For example, sn-1 and sn-2 positional isomers have identical molecular weights and very similar polarities, resulting in co-elution. Likewise, isomers where the double bonds are shifted by just one or two carbons along the 22-carbon chain present a minimal change in overall hydrophobicity, leading to significant peak overlap. Conventional mass spectrometry alone is also insufficient, as these isomers are isobaric (same mass) and often produce nearly identical fragmentation patterns under standard collision-induced dissociation (CID).

Q2: I have co-eluting peaks that I suspect are docosadienoyl-glycerol isomers. What is the best analytical strategy to confirm their identity?

A2: A multi-faceted approach is required, as no single technique can unambiguously resolve and identify all isomers in a complex mixture. The most robust strategy involves a combination of orthogonal separation techniques and advanced mass spectrometry methods:

• Orthogonal Chromatography: If RP-LC fails, employ a technique with a different separation mechanism. Supercritical Fluid Chromatography (SFC) is an excellent choice for its ability to resolve both positional and double-bond isomers.[1][2][3][4]

• Ion Mobility Spectrometry (IMS): This gas-phase separation technique separates ions based on their size, shape, and charge (collision cross-section, CCS).[5][6][7] Isomers with different acyl chain positions or double bond geometries often have distinct three-dimensional shapes, allowing for their separation post-ionization.[5][6][8][9]

• Advanced MS/MS Techniques: To pinpoint double bond locations, traditional CID is often inadequate. Techniques like Ozone-induced Dissociation (OzID) or photochemical reactions like the Paternò–Büchi (PB) reaction coupled with MS/MS are essential.[10][11][12][13] These methods induce fragmentation specifically at the carbon-carbon double bonds, generating diagnostic ions that reveal their precise location.

Q3: Can I resolve sn-1 and sn-2 positional isomers with liquid chromatography alone?

A3: While challenging, it is sometimes possible with highly optimized methods. Some studies have reported success using non-endcapped reversed-phase columns, which introduce secondary separation mechanisms through interactions with residual silanol groups.[14] However, for routine and robust separation, this approach can be unreliable. Supercritical Fluid Chromatography (SFC) generally offers superior and more reproducible resolution of sn-positional isomers.[1][3][4] For definitive confirmation, coupling chromatography with high-resolution ion mobility spectrometry is the gold standard, as the position of the acyl chain affects the molecule's overall shape.[5][6][15]

Troubleshooting Guides

This section provides detailed solutions to specific problems encountered during the analysis of docosadienoyl-glycerol isomers.

Problem 1: Poor Peak Shape (Tailing or Fronting) in Reversed-Phase LC

Poor peak shape compromises resolution and quantification. Tailing is often observed for polar lipids, while fronting can indicate column overload or solvent mismatch.

Root Cause Analysis & Solution Workflow

Detailed Troubleshooting Steps:

• Evaluate System-Wide vs. Analyte-Specific Issues:

  • If all peaks in the chromatogram show poor shape: The issue is likely systemic.[16][17]

    • Action: Check for extra-column dead volume. Ensure all fittings (especially PEEK finger-tight fittings) are secure and that tubing is cut cleanly and sits flush within the port.

    • Action: Suspect column contamination or degradation.[18] Disconnect the column, replace it with a union, and run the system to ensure the issue is not with the HPLC itself. If the system is clean, flush the column with a strong solvent series (e.g., isopropanol, then hexane, then isopropanol again) or replace it if it's old.

  • If only the docosadienoyl-glycerol peaks (or other polar lipids) are tailing: The issue is likely a specific chemical interaction.

    • Action: Reduce secondary silanol interactions. If using a non-endcapped silica-based C18 column, free silanols can interact with the glycerol backbone, causing tailing.[16] Switch to a fully end-capped column or a column with a different base particle (e.g., hybrid silica).

    • Action: Check for sample overload.[19] This is a common cause of peak fronting. Dilute your sample 10-fold and re-inject. If peak shape improves, optimize the sample concentration.

    • Action: Match sample solvent to the mobile phase.[18] Injecting a sample dissolved in a solvent significantly stronger than your initial mobile phase (e.g., pure isopropanol into a 50% acetonitrile mobile phase) will cause peak distortion. Evaporate the sample and reconstitute it in the starting mobile phase.

Problem 2: Complete Co-elution of Isomers in RP-LC

When isomers completely overlap, an orthogonal separation strategy is necessary.

Comparative Analysis of Orthogonal Chromatographic Techniques

Technique	Separation Principle	Pros	Cons	Best For Resolving...
Reversed-Phase LC (RP-LC)	Partitioning based on hydrophobicity/lipophilicity.	Robust, widely available, good for separating lipids by chain length and unsaturation.	Poor resolution of sn-positional and double bond positional isomers.[14][20][21]	Lipids with different acyl chain compositions.
Hydrophilic Interaction LC (HILIC)	Partitioning of polar analytes between a polar stationary phase and a less polar mobile phase.	Excellent for separating lipid classes based on headgroup polarity.[22][23][24][25][26]	Less effective for resolving isomers within the same class where polarity differences are minimal. Requires careful mobile phase optimization.[22]	Different lipid classes (e.g., DAGs from Phosphatidylcholines).
Supercritical Fluid Chromatography (SFC)	Partitioning using a supercritical fluid (e.g., CO₂) as the primary mobile phase. Combines properties of gas and liquid chromatography.	Superior resolution of nonpolar and structurally similar isomers, including sn-positional and cis/trans isomers.[1][27] Fast, green technique.[3][4]	Requires specialized instrumentation. Method development can be complex.	sn-positional isomers and double bond positional isomers.[1][2]

Protocol: Method Development for SFC Separation of Docosadienoyl-glycerol Isomers

This protocol provides a starting point for developing an SFC method to resolve DAG isomers.

• Instrumentation: SFC system coupled to a mass spectrometer (e.g., SFC-QToF-MS).

• Column: Select a column designed for SFC. A good starting point is a polar stationary phase, such as a Diol or 2-Ethylpyridine (2-EP) column (e.g., ACQUITY UPC² BEH 2-EP, 1.7 µm).

• Mobile Phase:

  • Mobile Phase A: Supercritical CO₂.

  • Mobile Phase B (Co-solvent): Methanol with 10 mM ammonium formate (enhances ionization and improves peak shape).

• Initial Gradient Conditions:

  • Flow Rate: 1.5 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 40 °C.

  • Gradient: Start with 2% Mobile Phase B, hold for 1 min. Linearly increase to 20% B over 8 minutes. Hold for 1 min. Return to initial conditions and equilibrate for 2 minutes.

• Optimization Strategy:

  • If resolution is insufficient:

    • Decrease the gradient slope (e.g., increase the gradient time from 8 to 15 minutes). This gives isomers more time to interact with the stationary phase.

    • Modify the co-solvent. Try acetonitrile or isopropanol in place of methanol. Different co-solvents alter the polarity of the mobile phase and can significantly change selectivity.

    • Adjust the temperature. Lowering the temperature can sometimes increase resolution, while increasing it can improve efficiency.

    • Adjust the back pressure. Higher back pressure increases the density of the supercritical fluid, altering its solvating power.

Problem 3: Isomers are Separated Chromatographically but Cannot be Differentiated by MS/MS

This is a common challenge when relying solely on CID, which often yields non-specific fragments related to the neutral loss of the fatty acid. To solve this, you must use a technique that induces fragmentation at the double bonds.

Workflow for Unambiguous Isomer Identification

Protocol: Double Bond Localization using Paternò-Büchi (PB) Derivatization

The Paternò-Büchi reaction is a photochemical process that converts a carbon-carbon double bond into an oxetane ring.[11][12][28] Subsequent MS/MS of the derivatized lipid yields fragment ions that are specific to the original location of the double bond.[29][30] Recent advances using visible-light photocatalysts have improved reaction yields significantly.[29][30]

• Sample Preparation:

  • Dry down your lipid extract (containing the docosadienoyl-glycerol isomers) under a stream of nitrogen.

  • Reconstitute in a suitable solvent (e.g., acetonitrile) to a concentration of approximately 100 µM.

• Derivatization Reaction:

  • To your sample, add the PB reagent (e.g., 2',4',6'-trifluoroacetophenone, triFAP) to a final concentration of ~10 mM.[28]

  • Add a photocatalyst if using a visible-light protocol (e.g., an Iridium(III) complex).[29][30]

  • Irradiate the sample with the appropriate wavelength of light (e.g., UV light for traditional reagents, or ~405 nm for visible-light systems) for 15-30 minutes. The reaction can be performed offline before LC-MS analysis.

• LC-MS/MS Analysis:

  • Inject the derivatized sample onto your LC system.

  • In your MS method, set the precursor mass to the mass of the derivatized docosadienoyl-glycerol (M + mass of PB reagent).

  • Perform MS/MS on the precursor ion.

• Data Interpretation:

  • The fragmentation of the oxetane ring will produce two pairs of diagnostic fragment ions. The m/z values of these fragments will correspond to cleavage on either side of the original double bond, allowing for its unambiguous localization.

References

• 1. Supercritical Fluid Chromatography and Its Application in Lipid Isomer Separation | Semantic Scholar [semanticscholar.org]
• 2. Lipidomics by Supercritical Fluid Chromatography | MDPI [mdpi.com]
• 3. Advances of supercritical fluid chromatography in lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Uncovering Biologically Significant Lipid Isomers with Liquid Chromatography, Ion Mobility Spectrometry and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High resolution ion mobility-mass spectrometry for separation and identification of isomeric lipids - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Revolutions in Lipid Isomer Resolution: Application of Ultrahigh-Resolution Ion Mobility to Reveal Lipid Diversity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Collection - Revolutions in Lipid Isomer Resolution: Application of Ultrahigh-Resolution Ion Mobility to Reveal Lipid Diversity - Analytical Chemistry - Figshare [acs.figshare.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Comprehensive Structural Characterization of Lipids by Coupling Paternò-Büchi Reaction and Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Elucidation of Double Bond Position in Unsaturated Lipids by Ozone Electrospray Ionization Mass Spectrometry (OzESI-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. waters.com [waters.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. halocolumns.com [halocolumns.com]
• 19. youtube.com [youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Hydrophilic interaction liquid chromatography-mass spectrometry of (lyso)phosphatidic acids, (lyso)phosphatidylserines and other lipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. An efficient hydrophilic interaction liquid chromatography separation of 7 phospholipid classes based on a diol column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. waters.com [waters.com]
• 25. Lipidomic analysis using hydrophilic interaction liquid chromatography microgradient fractionation of total lipid extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. mdpi.com [mdpi.com]
• 28. Next-Generation Paternò-Büchi Reagents for Lipid Analysis by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. pubs.acs.org [pubs.acs.org]
• 30. Visible-Light Paternò-Büchi Reaction for Lipidomic Profiling at Detailed Structure Levels - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol during Storage

Welcome to the technical support center for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice regarding the stability of this polyunsaturated triacylglycerol during storage and experimentation. As Senior Application Scientists, we have compiled this resource to ensure the integrity of your experiments through proper handling and storage protocols.

Introduction to 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol Stability

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol containing three molecules of 13(Z),16(Z)-docosadienoic acid esterified to a glycerol backbone.[1][2][3][4] The presence of two cis double bonds in each fatty acid chain makes this molecule a polyunsaturated fatty acid (PUFA)-containing triglyceride.[5] Like other PUFAs, it is susceptible to degradation, primarily through oxidation, which can be initiated by factors such as heat, light, oxygen, and the presence of metal ions.[6][7] Understanding and mitigating these degradation pathways is critical for obtaining reliable and reproducible experimental results.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: Inconsistent or Non-reproducible Experimental Results

Potential Cause: Degradation of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol due to improper storage or handling.

Solutions:

• Verify Storage Conditions: Confirm that the compound is stored at -20°C in a tightly sealed glass vial with a Teflon-lined cap.[8] For long-term stability, especially after the container has been opened, purging the vial with an inert gas like argon or nitrogen before sealing is highly recommended to minimize exposure to oxygen.[8]

• Check for Evidence of Oxidation: Visually inspect the compound. While it is a liquid at room temperature, any significant change in color (e.g., yellowing) or viscosity may indicate oxidation.[1]

• Solvent Purity: If the compound is stored in a solvent, ensure the solvent is of high purity and free of peroxides, which can initiate oxidation.

• Minimize Freeze-Thaw Cycles: Repeatedly warming and cooling the sample can introduce moisture and oxygen, accelerating degradation. Aliquot the compound into smaller, single-use vials to avoid multiple freeze-thaw cycles.

Issue 2: Observing Unexpected Peaks in Analytical Assays (e.g., HPLC, GC-MS)

Potential Cause: Presence of primary and secondary oxidation products.

Solutions:

• Understand the Degradation Pathway: Lipid oxidation is a complex process that generates a variety of byproducts.[9][10][11] Primary oxidation products include hydroperoxides and conjugated dienes. These can further break down into secondary oxidation products like aldehydes, ketones, and smaller fatty acid fragments.[9][11]

• Analytical Confirmation: Employ analytical techniques to identify these degradation products. For example, peroxide value determination can quantify hydroperoxides, while a TBARS (Thiobarbituric Acid Reactive Substances) assay can measure secondary aldehydes like malondialdehyde.[9][11] Chromatographic methods such as HPLC with a UV detector (to detect conjugated dienes) or mass spectrometry can help identify a broader range of oxidation products.[10]

• Implement a Stability Testing Protocol: If you suspect degradation, it is advisable to perform a formal stability assessment. A step-by-step protocol is provided later in this guide.

Issue 3: Reduced Biological Activity or Potency in Cell-Based Assays

Potential Cause: The active compound has degraded, or the degradation products are interfering with the assay.

Solutions:

• Use Fresh Aliquots: Always use a fresh, properly stored aliquot for your experiments. Avoid using material from a stock vial that has been opened multiple times over a long period.

• Incorporate Control Experiments: Run parallel experiments with a newly purchased, unopened vial of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol to compare its activity with your existing stock.

• Consider Antioxidants: For in-assay stability, especially during long incubation periods, consider the addition of a suitable antioxidant to your experimental system, if it does not interfere with the assay's objectives.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol?

A1: The recommended storage temperature is -20°C.[1] It should be stored in a glass container with a Teflon-lined closure.[8] To prevent oxidation, it is best to overlay the product with an inert gas such as argon or nitrogen, especially for long-term storage after the vial has been opened.[8]

Q2: Can I store 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol as a dry powder?

A2: It is strongly advised against storing unsaturated lipids like this one as a powder.[8] They are often hygroscopic and can readily absorb moisture, which can lead to hydrolysis and oxidation.[8] It is best to dissolve it in a suitable organic solvent for storage.[8]

Q3: For how long is the compound stable under recommended storage conditions?

A3: When stored unopened at -20°C, the compound is expected to be stable for at least two years.[1][12] However, once opened, the stability will depend on handling practices. Minimizing exposure to air and light is crucial.

Q4: What solvents are recommended for storing 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol?

A4: Suitable solvents include ethanol and dimethylformamide (DMF), in which it is soluble at concentrations of at least 10 mg/mL.[1] Ensure the solvent is of high purity and stored under conditions that prevent peroxide formation.

Q5: What are the primary degradation pathways for this compound?

A5: The primary degradation pathway is lipid autoxidation, a free-radical chain reaction involving the unsaturated fatty acid chains. This process is initiated by factors like heat, light, and metal ions and proceeds through initiation, propagation, and termination steps, leading to the formation of hydroperoxides and a cascade of secondary oxidation products.[6]

Experimental Protocols

Protocol 1: Assessment of Primary Oxidation Products by Peroxide Value (PV)

This protocol provides a method to determine the concentration of hydroperoxides, which are primary products of lipid oxidation.

Materials:

• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol sample

• Acetic acid-chloroform (3:2, v/v) solution

• Saturated potassium iodide (KI) solution

• Distilled water

• 0.01 N Sodium thiosulfate (Na₂S₂O₃) solution

• 1% Starch indicator solution

Procedure:

• Weigh approximately 1-5 g of the lipid sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution.

• Swirl the flask for exactly 1 minute.

• Immediately add 30 mL of distilled water and shake vigorously.

• Titrate the liberated iodine with the 0.01 N Na₂S₂O₃ solution, shaking continuously, until the yellow iodine color almost disappears.

• Add 0.5 mL of the 1% starch indicator solution. The solution will turn dark blue.

• Continue the titration with vigorous shaking until the blue color disappears.

• Record the volume of Na₂S₂O₃ solution used.

• Perform a blank titration using all reagents except the lipid sample.

Calculation:

Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the sample (g)

Protocol 2: Workflow for Stability Assessment

This workflow outlines a systematic approach to evaluating the stability of your compound under different conditions.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol | CAS 958760-53-7 | Cayman Chemical | Biomol.de [biomol.com]
• 4. nbs-bio.com [nbs-bio.com]
• 5. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The effect of fatty acid profile on the stability of non-traditional and traditional plant oils | Potravinarstvo Slovak Journal of Food Sciences [potravinarstvo.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]

Technical Support Center: Matrix Effects in ESI-MS of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Welcome to the technical support resource for researchers, scientists, and drug development professionals encountering challenges with matrix effects in the Electrospray Ionization-Mass Spectrometry (ESI-MS) analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. This guide provides in-depth troubleshooting, scientifically-grounded explanations, and practical protocols to help you navigate and mitigate these common analytical hurdles.

Understanding the Challenge: Matrix Effects in Lipidomics

Matrix effects are a significant challenge in quantitative analysis using ESI-MS, representing the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This phenomenon can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which severely compromise the accuracy, precision, and sensitivity of an assay.[1] ESI is particularly susceptible to these effects compared to other ionization techniques like Atmospheric Pressure Chemical Ionization (APCI).[2][3]

For a large, non-polar molecule like 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a triacylglycerol (TAG) containing three C22:2 fatty acid chains, these effects can be pronounced.[4][5][6] The primary culprits are often highly abundant, co-extracted matrix components such as phospholipids and salts, which can interfere with the delicate process of droplet formation and ion evaporation in the ESI source.[7]

The ESI Process and Points of Interference

The electrospray process involves the formation of charged droplets from the eluent, followed by solvent evaporation, which increases the charge density on the droplet surface. Ultimately, gas-phase ions of the analyte are ejected and enter the mass spectrometer. Matrix components can interfere at multiple stages of this process.[2][8]

Caption: The ESI process and where matrix components can interfere.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the ESI-MS analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Q1: I'm observing a weak or inconsistent signal for my TAG. How do I know if it's due to matrix effects?

A1: Weak and irreproducible signals are classic signs of ion suppression.[1] To confirm if matrix effects are the cause, you can perform a post-column infusion experiment .

Protocol: Post-Column Infusion Experiment

Objective: To identify regions in the chromatographic run where co-eluting matrix components cause ion suppression or enhancement.

Materials:

• Standard solution of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

• Syringe pump

• T-fitting

• Extracted blank matrix sample (e.g., plasma extract without the analyte)

Procedure:

• Infusion Setup: Infuse the TAG standard solution at a constant, low flow rate (e.g., 5-10 µL/min) into the LC eluent stream after the analytical column and before the ESI source using a T-fitting.

• Establish Baseline: Allow the infused standard to generate a stable, continuous signal in the mass spectrometer.

• Inject Blank Matrix: While the infusion is running, inject a prepared blank matrix extract onto the LC column.

• Monitor Signal: Observe the signal of the infused standard. A dip in the baseline indicates ion suppression, while a rise indicates ion enhancement at that specific retention time.[1]

Q2: My sample is from a complex biological matrix (e.g., plasma, tissue). What is the best sample preparation strategy to minimize matrix effects?

A2: The most effective way to combat matrix effects is to remove interfering components before they enter the MS system.[9] While simple protein precipitation is fast, it is often insufficient for removing phospholipids, a major source of ion suppression in lipid analysis.[10]

Recommended Approach: Solid-Phase Extraction (SPE)

SPE provides a more selective cleanup by separating the non-polar TAGs from more polar interfering compounds like phospholipids and salts.

Protocol: Solid-Phase Extraction (SPE) for TAG Cleanup

Objective: To isolate TAGs from a complex biological extract.

Materials:

• C18 or similar reversed-phase SPE cartridge

• Sample extract (e.g., from a Folch or Bligh-Dyer extraction)

• Series of organic solvents for conditioning, washing, and elution (e.g., methanol, acetonitrile, isopropanol, hexane, dichloromethane)

Procedure:

• Conditioning: Condition the SPE cartridge with a non-polar solvent (e.g., hexane), followed by a slightly more polar solvent (e.g., isopropanol), and finally the loading solvent (matching the sample's solvent).

• Loading: Load the sample extract onto the cartridge.

• Washing: Wash the cartridge with a polar solvent or solvent mixture (e.g., methanol/water) to remove salts and highly polar interferences. A second wash with a slightly less polar solvent can remove phospholipids.

• Elution: Elute the target TAGs with a non-polar solvent or mixture (e.g., hexane:isopropanol).

• Drying & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a solvent compatible with your LC mobile phase.

Comparative Effectiveness of Sample Preparation Techniques

Technique	Pros	Cons	Efficacy for TAGs
Protein Precipitation	Simple, fast, inexpensive	Ineffective at removing phospholipids and salts.[10]	Low
Liquid-Liquid Extraction (LLE)	Good for removing salts	Can co-extract other lipids (e.g., phospholipids).	Moderate
Solid-Phase Extraction (SPE)	Highly effective at removing phospholipids and salts.[10]	More time-consuming, requires method development.	High
HybridSPE®-Phospholipid	Combines precipitation and phospholipid removal.[11]	Proprietary, may be more expensive.	Very High

Q3: I'm still seeing ion suppression. Can I adjust my LC-MS parameters to help?

A3: Yes, optimizing your chromatography and MS source conditions can further mitigate matrix effects.

Chromatographic Optimization:

• Improve Separation: The goal is to chromatographically separate your TAG from the region of ion suppression identified in your post-column infusion experiment. Adjust your gradient to increase retention of the non-polar TAG, allowing more polar interferences to elute first.[12] Using high-resolution columns, like those with C18 or C30 stationary phases, can enhance separation.

• Mobile Phase Modifiers: For TAG analysis in positive ESI mode, the formation of adducts is crucial for ionization.[13] Using mobile phase additives like ammonium formate or acetate promotes the formation of [M+NH₄]⁺ adducts, which are often more stable and provide better fragmentation for identification.[14][15] Lithium adducts ([M+Li]⁺) can also be very informative for structural elucidation via tandem MS.[16][17][18]

MS Source Parameter Optimization:

• Source Temperature and Gas Flows: Optimize the drying gas temperature and flow rate to ensure efficient desolvation without causing thermal degradation of the analyte.

• Avoid In-Source Fragmentation: High voltages in the ion source can cause the analyte to fragment before it reaches the mass analyzer.[19] These in-source fragments can be misidentified or reduce the intensity of the desired precursor ion. Systematically evaluate source parameters to minimize this phenomenon.[19]

Q4: How can I accurately quantify 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol in the presence of unavoidable matrix effects?

A4: The gold standard for correcting matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS).[20]

Why SIL-IS are Effective: A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (e.g., ¹³C, ²H). It will co-elute with the analyte and experience the exact same matrix effects.[21] By calculating the ratio of the analyte peak area to the SIL-IS peak area, the variability caused by ion suppression or enhancement is normalized, leading to accurate quantification.[22]

Choosing an Internal Standard:

• Ideal: A ¹³C-labeled version of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

• Practical Alternative: If a direct analog is unavailable, use a commercially available SIL-labeled TAG with a similar chain length and degree of unsaturation. The closer the structure and physicochemical properties, the better it will mimic the behavior of your analyte.[23][24]

Troubleshooting Workflow

This flowchart provides a systematic approach to diagnosing and resolving matrix effect issues.

Caption: A systematic workflow for troubleshooting matrix effects.

References

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• SlideShare. (2011). A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis.
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• Han, X., & Gross, R. W. (2005). Applications of Mass Spectrometry for Cellular Lipid Analysis. PMC - NIH.
• Wang, M., et al. (2011). Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics. PMC - NIH.
• Cai, S. S., & Syage, J. A. (2007). Liquid chromatography-atmospheric pressure photoionization-mass spectrometry analysis of triacylglycerol lipids--effects of mobile phases on sensitivity. PubMed.
• Kainz, N., et al. (2023). Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling. eScholarship.
• Sigma-Aldrich. (n.d.). Ion-Suppression & Phospholipid Contamination.
• Sigma-Aldrich. (n.d.). Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples.
• Hsu, F. F., & Turk, J. (2000). Structural characterization of triacylglycerols as lithiated adducts by electrospray ionization mass spectrometry using low-energy collisionally activated dissociation on a triple stage quadrupole instrument. PubMed.
• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues.
• Koul, A., et al. (2019). A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes. ResearchGate.
• Hsu, F. F., & Turk, J. (2010). Electrospray ionization multiple-stage linear ion-trap mass spectrometry for structural elucidation of triacylglycerols: assignment of fatty acyl groups on the glycerol backbone and location of double bonds. PubMed.
• JOVE. (n.d.). LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples.
• BenchChem. (2025). Troubleshooting matrix effects in ESI-MS analysis of dihydroxybutyric acid.
• ResearchGate. (2025). Analysis of triacylglycerols with non-aqueous reversed-phase liquid chromatography and positive ion electrospray tandem mass spectrometry.
• BenchChem. (2025). Technical Support Center: Matrix Effects in Mass Spectrometry.
• Kumar, V., et al. (2011). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. PMC - NIH.
• Lin, J. T., & Arcinas, A. (2019). The Use of Lithiated Adducts for Structural Analysis of Acylglycerols by Mass Spectrometry with Electrospray Ionization. IntechOpen.
• Waters Corporation. (2010). Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis.
• Vuckovic, D. (2012). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC - NIH.
• Shimadzu. (n.d.). 10 min LC-MSMS analysis of fatty acids in triacylglycerols to compare human serum and food.
• Lehotay, S. J., & Chen, Y. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International.
• ResearchGate. (2025). Dual parallel electrospray ionization and atmospheric pressure chemical ionization mass spectrometry (MS), MS/MS and MS/MS/MS for the analysis of triacylglycerols and triacylglycerol oxidation products.
• Kallio, H., et al. (2023). Analysis of triacylglycerol and phospholipid sn‐positional isomers by liquid chromatographic and mass spectrometric methodologies. UTUPub.
• Agilent. (n.d.). The Analysis of Triglycerides in Edible Oils by APCI LC/MS Application.
• Walsh Medical Media. (2011). A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/ MS Analysis by different Sample Extraction Techniques.
• Castro-Perez, J., et al. (2019). In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry. PubMed Central.
• ResearchGate. (2025). Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap.
• ResearchGate. (2025). Analysis of triacylglycerols in refined edible oils by isocratic HPLC‐ESI‐MS.
• Wang, M., et al. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? PubMed.
• Moore, J. D., et al. (2007). Quantitation and Standardization of Lipid Internal Standards for Mass Spectroscopy. Methods in Enzymology.
• Wang, M., et al. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? PMC - PubMed Central.
• Waters Corporation. (2021). Determining matrix effects in complex food samples.
• Murphy, R. C. (2001). Mass Spectrometric Analysis of Long-Chain Lipids. PMC - NIH.
• Konermann, L., et al. (2012). Unraveling the Mechanism of Electrospray Ionization. Analytical Chemistry.
• ResearchGate. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?.
• van der Laan, T., et al. (2024). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Journal of the American Society for Mass Spectrometry.
• Cayman Chemical. (n.d.). 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol.
• ProkaGENOMICS. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.
• Schuhmacher, J., et al. (2003). Matrix effects during analysis of plasma samples by electrospray and atmospheric pressure chemical ionization mass spectrometry: practical approaches to their elimination. PubMed.
• MedChemExpress. (n.d.). 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.
• Han, X., & Gross, R. W. (1994). Electrospray ionization mass spectroscopic analysis of human erythrocyte plasma membrane phospholipids. PNAS.

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Technical Support Center: Optimizing Chromatographic Separation of TG(22:2/22:2/22:2)

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Welcome to the technical support center dedicated to the chromatographic analysis of complex triglycerides (TGs), with a specific focus on tri-docosadienoin, TG(22:2/22:2/22:2). This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in achieving optimal separation, identification, and quantification of this large, non-polar lipid.

As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific principles and field-tested insights to empower you to troubleshoot and optimize your methods effectively. We will explore the causality behind experimental choices, ensuring that every step is part of a self-validating and robust analytical system.

Understanding the Analyte: TG(22:2/22:2/22:2)

The primary challenge in its separation lies in its subtle structural differences from other closely related TGs, which may differ only in fatty acid chain length or degree of unsaturation.[3] Reversed-phase high-performance liquid chromatography (RP-HPLC) is a powerful technique for this purpose, as it separates TGs based on their partition number, which considers both the total carbon number and the number of double bonds.[4]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing an HPLC method for TG(22:2/22:2/22:2)?

A1: For a large, non-polar molecule like TG(22:2/22:2/22:2), a non-aqueous reversed-phase (NARP) HPLC method is the most robust starting point.[3] This approach separates triglycerides based on both acyl chain length and the degree of unsaturation.[5]

A typical starting point would involve:

• Column: A C18 or C30 stationary phase. C30 columns can offer enhanced shape selectivity for isomeric separation.

• Mobile Phase: A gradient of acetonitrile (ACN) and a stronger, non-polar solvent like isopropanol (IPA) or methyl tert-butyl ether (MTBE).[1]

Q2: My peak for TG(22:2/22:2/22:2) is showing significant tailing. What are the likely causes and how can I fix it?

A2: Peak tailing in lipid chromatography can stem from several factors. Here's a systematic approach to troubleshooting:

• Secondary Interactions: Ionized silanol groups on the silica backbone of the stationary phase can interact with any polar moieties in your analyte or sample matrix, causing tailing.[6] While TG(22:2/22:2/22:2) is non-polar, impurities in the sample could be the cause.

  • Solution: Use an end-capped column or a column with a base-deactivated silica.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[7][8]

  • Solution: Reduce the injection volume or the sample concentration and observe the effect on peak shape.

• Mismatched Injection Solvent: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause the analyte to move through the column too quickly at the beginning, leading to a distorted peak.[9]

  • Solution: Dissolve your sample in the initial mobile phase whenever possible. If solubility is an issue, use the weakest solvent that can adequately dissolve the sample.[9]

• Column Contamination or Void: Buildup of strongly adsorbed sample components or the formation of a void at the column inlet can disrupt the flow path and cause tailing for all peaks.[6]

  • Solution: Implement a robust sample preparation procedure to remove potential contaminants.[3] If a void is suspected, reversing and flushing the column (if permitted by the manufacturer) or replacing it may be necessary. Using a guard column can help extend the life of your analytical column.[9]

Q3: I am struggling to resolve TG(22:2/22:2/22:2) from other closely eluting triglycerides. How can I improve my resolution?

A3: Improving the resolution of structurally similar triglycerides requires a multi-faceted approach:

• Optimize the Mobile Phase Gradient: A shallower gradient can increase the separation between closely eluting peaks.[10] Experiment with different gradient slopes and compositions. For instance, replacing IPA with MTBE as the strong solvent can alter selectivity.[1]

• Increase Column Length or Decrease Particle Size: Using a longer column or a column packed with smaller particles (e.g., sub-2 µm) increases the number of theoretical plates, leading to sharper peaks and better resolution.[1][10]

• Adjust Column Temperature: Temperature can significantly impact selectivity in triglyceride separations.[4] Lowering the column temperature can sometimes improve the resolution of isomers.[1][11] However, this can also increase backpressure.

• Consider Alternative Chromatographic Modes:

  • Silver Ion Chromatography (Ag+-HPLC): This technique separates triglycerides based on the number and geometry of double bonds.[3][12] It is particularly powerful for separating isomers with the same partition number but different degrees of unsaturation.[13]

  • Supercritical Fluid Chromatography (SFC): SFC offers high efficiency and is well-suited for the analysis of lipids, including the separation of isomers.[14][15] It uses supercritical CO2 as the primary mobile phase, reducing the consumption of organic solvents.[16]

Troubleshooting Guide: Common Issues & Solutions

This section provides a more detailed, issue-oriented guide to resolving common problems encountered during the chromatographic separation of TG(22:2/22:2/22:2).

Problem	Potential Causes	Recommended Solutions & Explanations
Poor Peak Shape (Tailing)	1. Secondary Silanol Interactions: Active sites on the column packing interact with the analyte.[6] 2. Column Overload: Too much sample injected onto the column.[7] 3. Injection Solvent Mismatch: Sample solvent is much stronger than the mobile phase.[9] 4. Column Contamination/Void: Buildup of matrix components or a physical void at the column head.[6]	1. Use an end-capped column or a column with hybrid particle technology. This minimizes exposed silanols. 2. Perform a loading study. Systematically reduce the injected mass until a symmetrical peak is achieved. 3. Dissolve the sample in the initial mobile phase. If solubility is low, use the weakest possible solvent.[17] 4. Implement a guard column and filter samples. [9] Consider a column wash protocol as recommended by the manufacturer.
Poor Peak Shape (Fronting)	1. Column Overload: A classic symptom, especially for major components.[18] 2. Solubility Mismatch: The analyte is poorly soluble in the mobile phase, causing it to precipitate at the head of the column.	1. Reduce sample concentration or injection volume. 2. Ensure the mobile phase has sufficient solvating power for your analyte. This may involve increasing the percentage of the stronger organic solvent in the initial conditions.
Low Resolution / Co-elution	1. Insufficient Chromatographic Efficiency: The column is not providing enough separation power. 2. Inadequate Selectivity: The mobile phase and stationary phase are not differentiating between the analytes of interest. 3. Isomeric Co-elution: Regioisomers or geometric isomers are not being resolved.[3]	1. Increase column length or use a column with smaller particles (UHPLC). [1][10] This increases the number of theoretical plates. 2. Modify the mobile phase. Change the organic modifier (e.g., IPA to MTBE) or the gradient slope.[1] Try a different stationary phase (e.g., C30 instead of C18). 3. Employ Silver Ion Chromatography (Ag+-HPLC). This is the preferred method for separating isomers based on the number and geometry of double bonds.[3][12]
Poor Sensitivity / Recovery	1. Suboptimal Detector Settings: ELSD or CAD parameters are not optimized for the analyte. 2. Analyte Precipitation: The analyte is not staying in solution during the chromatographic run. 3. Sample Loss During Preparation: Inefficient extraction or transfer steps.	1. Optimize ELSD/CAD parameters. For ELSD, adjust the nebulizer and evaporator temperatures. For CAD, optimize the power function setting. 2. Increase the organic solvent strength in the mobile phase. Ensure the gradient is sufficient to elute the highly non-polar TG. 3. Validate your sample preparation method. Use a suitable internal standard to track recovery.
High Backpressure	1. Column or Frit Clogging: Particulate matter from the sample or mobile phase has blocked the flow path.[9] 2. Precipitation in the System: The sample or buffer has precipitated in the tubing or on the column. 3. High Mobile Phase Viscosity: Certain organic solvents or low temperatures can increase viscosity.[1]	1. Filter all samples and mobile phases through a 0.2 µm filter. [3] Use an in-line filter before the column. 2. Ensure complete solubility of the sample in the injection solvent and mobile phase. 3. Increase the column temperature to reduce solvent viscosity. [1] However, be aware this can negatively impact resolution in some TG separations.

Experimental Protocols & Workflows

Protocol 1: General Screening by Non-Aqueous Reversed-Phase HPLC (NARP-HPLC)

This protocol is designed as a starting point for the analysis of TG(22:2/22:2/22:2) in a purified lipid extract.

1. Sample Preparation: a. Dissolve the lipid sample in a 1:1 (v/v) mixture of chloroform and methanol to a concentration of 1-5 mg/mL.[17] b. Filter the sample through a 0.2 µm PTFE syringe filter prior to injection.[3]

2. HPLC System and Conditions:

• HPLC System: A standard HPLC or UHPLC system with a column oven and an ELSD, CAD, or MS detector.
• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).[3]
• Mobile Phase A: Acetonitrile (ACN)
• Mobile Phase B: Isopropanol (IPA)
• Gradient:
• 0-5 min: 30% B
• 5-40 min: Linear gradient to 90% B
• 40-45 min: Hold at 90% B
• 45.1-50 min: Return to 30% B and equilibrate
• Flow Rate: 1.0 mL/min
• Column Temperature: 30°C[19]
• Injection Volume: 10 µL
• Detector Settings:
• ELSD: Nebulizer Temperature: 40°C, Evaporator Temperature: 60°C, Gas Flow: 1.5 L/min
• CAD: Default settings, adjust power function if necessary.
• MS (APCI): Positive ion mode. Monitor for the protonated molecule [M+H]+ and characteristic diacylglycerol-like fragment ions [DAG]+.[20][21]

Workflow for Method Optimization

The following diagram illustrates a logical workflow for optimizing the separation of TG(22:2/22:2/22:2).

Caption: A logical workflow for optimizing triglyceride separations.

Advanced Topic: Mass Spectrometric Detection

For unambiguous identification and structural elucidation, coupling HPLC to a mass spectrometer is invaluable.

• Ionization Techniques: Atmospheric Pressure Chemical Ionization (APCI) is generally preferred for non-polar lipids like triglycerides as it provides robust ionization.[22][23] Electrospray Ionization (ESI) can also be used, often with the addition of a modifier like ammonium formate to promote adduct formation ([M+NH4]+).[21][22]

• Fragmentation: In positive-ion APCI-MS, triglycerides typically show a protonated molecule [M+H]+ and, more importantly, diacylglycerol-like fragment ions ([DAG]+) resulting from the neutral loss of a fatty acid.[20][24] The relative intensities of these fragments can help in identifying the fatty acids present.

The combination of retention time data from a well-optimized HPLC method and the mass spectral data provides the highest confidence in the identification and quantification of TG(22:2/22:2/22:2).

References

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• Lesellier, E. (2016). Lipidomics by Supercritical Fluid Chromatography. Metabolites, 6(4), 30. Retrieved from [Link]

• Fontecha, J., Lozada, L., & Fraga, M. J. (1995). Silver Ion Adsorption Thin Layer Chromatography and Capillary Gas Chromatography in the Study of the Composition of Milk Fat Triglycerides. Journal of Agricultural and Food Chemistry, 43(8), 2095-2100. Retrieved from [Link]

• Cai, S. S., & Syage, J. A. (2006). Comparison of atmospheric pressure photoionization, atmospheric pressure chemical ionization, and electrospray ionization mass spectrometry for analysis of lipids. Analytical Chemistry, 78(4), 1191-1199. Retrieved from [Link]

• Laakso, P., & Voutilainen, P. (1996). Analysis of triacylglycerols by silver-ion high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry. Lipids, 31(11), 1311-1321. Retrieved from [Link]

• Taguchi, R., & Nishijima, M. (2018). Lipid Profiling by Supercritical Fluid Chromatography/Mass Spectrometry. Mass Spectrometry (Tokyo, Japan), 7(Spec Iss), S0073. Retrieved from [Link]

• Phenomenex. (n.d.). One-Step Triglyceride Separation by Reversed Phase HPLC Without Argentation. Retrieved from [Link]

• Wang, X., et al. (2020). Supercritical Fluid Chromatography and Its Application in Lipid Isomer Separation. Chinese Journal of Chemistry, 38(11), 1325-1334. Retrieved from [Link]

• Woodman, M. (2009). High-Resolution Analysis of Intact Triglycerides by Reversed Phase HPLC Using the Agilent 1290 Infinity LC UHPLC System. Agilent Technologies, Inc. Retrieved from [Link]

• Buchgraber, M., Ulberth, F., & Anklam, E. (1999). A Reverse-Phase High-Performance Liquid Chromatographic Method for Analyzing Complex Mixtures of Triglycerides. Application to the Analysis of Milk Fat. Journal of the American Oil Chemists' Society, 76(3), 399-407. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography - Effect of column temperature on retention times. Retrieved from [Link]

• Byrdwell, W. C. (2019). Parallel Mass Spectrometry (APCI-MS and ESI-MS) for Lipid Analysis. AOCS. Retrieved from [Link]

• Ibañez, E., et al. (2019). Supercritical Fluid Chromatography as a Technique to Fractionate High-Valued Compounds from Lipids. Molecules, 24(17), 3175. Retrieved from [Link]

• Christie, W. W. (2019). Reversed-Phase HPLC of Triacylglycerols. AOCS. Retrieved from [Link]

• Golovnya, R. V., et al. (2019). Comparison of Separation of Seed Oil Triglycerides Containing Isomeric Conjugated Octadecatrienoic Acid Moieties by Reversed-Phase HPLC. Molecules, 24(22), 4159. Retrieved from [Link]

• Nikolova-Damyanova, B., & Momchilova, S. (2000). Resolution of triacylglycerol positional isomers by reversed-phase high-performance liquid chromatography. Journal of Liquid Chromatography & Related Technologies, 23(14), 2247-2258. Retrieved from [Link]

• Rhodes, S. H., & Netting, A. G. (1988). Normal-phase high-performance liquid chromatography of triacylglycerols. Journal of Chromatography A, 448(1), 135-143. Retrieved from [Link]

• Christie, W. W. (2019). Silver Ion Chromatography and Lipids, Part 3. AOCS. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Byrdwell, W. C. (2005). Qualitative and Quantitative Analysis of Triacylglycerols by Atmospheric Pressure Ionization (APCI and ESI) Mass Spectrometry Techniques. Byrdwell.com. Retrieved from [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved from [Link]

• Agilent. (2019). A Tail of Two Peaks: Troubleshooting Poor Peak Shape. Retrieved from [Link]

• Woodman, M. (2009). High resolution of complex lipids (triglycerides) using the Agilent 1290 Infinity LC and ZORBAX RRHT and RRHD 1.8 µm columns. Agilent Technologies, Inc. Retrieved from [Link]

• Han, X., & Gross, R. W. (2005). Applications of Mass Spectrometry for Cellular Lipid Analysis. Journal of Lipid Research, 46(2), 199-221. Retrieved from [Link]

• ResearchGate. (n.d.). Qualitative and Quantitative Analysis of Triacylglycerols by Atmospheric Pressure Ionization (APCI and ESI) Mass Spectrometry Techniques. Retrieved from [Link]

• ResearchGate. (n.d.). Resolution of triacylglycerol positional isomers by reversed-phase high-performance liquid chromatography. Retrieved from [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• Sata, T., et al. (1976). Characterization of subfractions of triglyceride-rich lipoproteins separated by gel chromatography from blood plasma of normolipemic and hyperlipemic humans. Journal of Lipid Research, 17(6), 611-628. Retrieved from [Link]

• YouTube. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. Retrieved from [Link]

• Agilent Technologies, Inc. (n.d.). Analysis of triglycerides in vegetable oils using the Agilent 1260 Infinity Analytical SFC System with evaporative light scatter. Retrieved from [Link]

• Scholfield, C. R. (1975). High-speed liquid chromatograhic separation of glycerides, fatty acids and sterols. Analytical Chemistry, 47(8), 1417-1420. Retrieved from [Link]

• American Meat Science Association. (n.d.). Triglyceride and Fatty Acid Analysis by Gas Chromatography. Retrieved from [Link]

• Griesl, M., et al. (2015). LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples. bio-protocol.org. Retrieved from [Link]

• Han, X. (2012). An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. Metabolites, 2(1), 1-22. Retrieved from [Link]

• ResearchGate. (n.d.). LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples. Retrieved from [Link]

• SIELC. (n.d.). HPLC-MS Method for Analysis of Lipid Standards: Triglyceride Mixtures on Lipak Column. Retrieved from [Link]

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Technical Support Center: Navigating the Challenges of Low-Abundance Triacylglycerol Quantification

Welcome to the technical support center dedicated to addressing the complexities of quantifying low-abundance triacylglycerols (TAGs). This guide is designed for researchers, scientists, and drug development professionals who are navigating the analytical challenges inherent in measuring these often elusive, yet biologically significant, molecules. Here, we will dissect common problems, provide field-proven solutions, and offer detailed protocols to enhance the accuracy, precision, and reliability of your experimental data.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analysis of low-abundance TAGs, providing concise and actionable answers grounded in established scientific principles.

Q1: What are the primary hurdles in accurately quantifying low-abundance triacylglycerols?

A1: The accurate quantification of low-abundance TAGs is a significant analytical challenge due to a confluence of factors. These include their inherently low concentrations in complex biological matrices, which are often dominated by high-abundance lipid species. This disparity can lead to issues such as ion suppression in mass spectrometry-based methods.[1] Furthermore, the structural diversity and the presence of isobaric species (different TAGs with the same mass) complicate their unambiguous identification and quantification.[2][3] Sample preparation also presents a major challenge, as inefficient extraction or the introduction of contaminants can significantly impact the final results.[4]

Q2: How do I choose the most appropriate extraction method for my low-abundance TAGs?

A2: The choice of extraction method is critical and depends on your sample matrix and the specific TAGs of interest. There is no single "best" method, as each has its advantages and limitations.[5]

• Liquid-Liquid Extraction (LLE): Methods like the Folch or Bligh-Dyer procedures are considered gold standards for total lipid extraction.[5][6] They are robust but can be time-consuming and may require optimization for specific sample types to ensure efficient recovery of low-abundance species.

• Solid-Phase Extraction (SPE): SPE is particularly useful for targeted lipidomics as it allows for the fractionation of specific lipid classes.[7] This can be advantageous for isolating low-abundance TAGs from more abundant lipid classes that may cause interference.[6]

• Modern Instrument-Based Techniques: Methods such as Supercritical Fluid Extraction (SFE), Microwave-Assisted Extraction (MAE), and Ultrasound-Assisted Extraction (UAE) offer advantages in terms of speed and reduced solvent consumption.[5] However, their efficiency for extracting low-abundance TAGs needs to be carefully validated for your specific application.

Q3: What is the role of an internal standard, and how do I select the right one for low-abundance TAG quantification?

A3: An internal standard (IS) is essential for accurate quantification in mass spectrometry. It is a compound added to the sample at a known concentration to correct for variations in sample preparation, extraction efficiency, and instrument response.[8] An ideal IS should be chemically similar to the analyte but not naturally present in the sample.[9] For TAGs, stable isotope-labeled (SIL) standards are the gold standard as they exhibit nearly identical chemical and physical properties to their endogenous counterparts, leading to the highest accuracy and precision.[10] Odd-chain fatty acid-containing TAGs (e.g., tripentadecanoin) are also commonly used as they are typically absent or present at very low levels in most biological samples.[10][11]

Q4: How can I minimize matrix effects in my LC-MS analysis of low-abundance TAGs?

A4: Matrix effects, which are the alteration of ionization efficiency by co-eluting compounds, are a major challenge in LC-MS-based lipidomics.[12][13] Several strategies can be employed to mitigate these effects:

• Effective Sample Preparation: Thorough sample cleanup using techniques like SPE can remove interfering matrix components.[6]

• Chromatographic Separation: Optimizing the liquid chromatography method to separate the TAGs of interest from the bulk of the matrix components can significantly reduce ion suppression.[14]

• Use of Appropriate Internal Standards: A co-eluting stable isotope-labeled internal standard is the most effective way to compensate for matrix effects.[10]

• Dilution: Diluting the sample can reduce the concentration of interfering compounds, but this may compromise the detection of very low-abundance analytes.[15]

Q5: What are the best practices for data normalization in low-abundance TAG analysis?

A5: Normalization is a critical step to correct for variations in sample amount and other experimental variables.[16] While normalization to total protein or cell count is common, these methods can introduce noise.[17] Data-based normalization strategies, such as normalizing to the total lipid signal or using probabilistic quotient normalization (PQN), can be effective but may be biased by highly abundant lipid species.[16][17] A more robust approach can be to normalize to a panel of carefully selected, stable endogenous lipids or to use a well-characterized internal standard.[18]

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the quantification of low-abundance TAGs.

Issue 1: Low or No Signal for the Target TAG

Potential Cause	Troubleshooting Step	Rationale
Inefficient Extraction	Re-evaluate your extraction protocol. Consider a different solvent system or a more targeted extraction method like SPE.	The chosen solvent may not be optimal for your specific low-abundance TAGs.[19]
Sample Degradation	Ensure samples are processed quickly and stored at low temperatures. Use fresh solvents to avoid reactive contaminants.[4]	Lipids are susceptible to oxidation and enzymatic degradation, which can be accelerated by improper handling and storage.
Instrument Insensitivity	Check the mass spectrometer's tuning and calibration. Perform routine maintenance, including cleaning the ion source.[1]	A dirty or poorly tuned instrument will have reduced sensitivity, making it difficult to detect low-abundance analytes.
Ion Suppression	Dilute the sample extract or improve the chromatographic separation to reduce co-eluting matrix components.[15]	High concentrations of other lipids or matrix components can suppress the ionization of your target TAG.[12]

Issue 2: Poor Reproducibility and High Variability

Potential Cause	Troubleshooting Step	Rationale
Inconsistent Sample Preparation	Standardize every step of the sample preparation workflow. Use automated liquid handlers if available.	Manual sample preparation can introduce significant variability. Consistency is key for reproducible results.
Inappropriate Internal Standard	Use a stable isotope-labeled internal standard that closely mimics the behavior of your analyte.[10]	An inappropriate IS will not adequately correct for variations in sample processing and analysis.
Carryover	Implement a robust wash step between sample injections on the LC system.	Residual sample from a previous injection can contaminate the next, leading to inaccurate quantification.[20]
Data Processing Inconsistencies	Use a standardized data processing workflow with consistent parameters for peak integration and normalization.	Variations in data processing can introduce artificial variability into the results.[14]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

This protocol is a widely used method for the extraction of total lipids from biological samples like plasma.[10]

• Homogenization: To 100 µL of plasma, add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Internal Standard Spiking: Add a known amount of your chosen internal standard (e.g., a stable isotope-labeled TAG).

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Phase Separation: Add 500 µL of 0.9% NaCl solution to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes.

• Lipid Collection: Carefully collect the lower organic (chloroform) phase, which contains the lipids, using a glass syringe.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for your analytical platform (e.g., isopropanol:acetonitrile:water for LC-MS).

Protocol 2: Derivatization of Fatty Acids to FAMEs for GC-MS Analysis

For GC-MS analysis, TAGs are often transesterified to their more volatile fatty acid methyl esters (FAMEs).[21]

• Lipid Extract: Start with the dried lipid extract from Protocol 1.

• Methylation: Add 2 mL of 14% boron trifluoride (BF3) in methanol.

• Heating: Seal the tube and heat at 100°C for 30 minutes.

• Extraction: Cool the tube to room temperature and add 1 mL of hexane and 1 mL of water.

• Phase Separation: Vortex and centrifuge to separate the phases.

• Collection: Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

Visualizations

Workflow for Troubleshooting Low Signal Intensity

Caption: A systematic approach to troubleshooting low signal intensity.

Decision Tree for Internal Standard Selection

Caption: A decision-making workflow for selecting an appropriate internal standard.

References

• van der Kloet, F. M., et al. (2024). Normalization strategies for lipidome data in cell line panels. bioRxiv. Retrieved from [Link]

• Murphy, R. C., et al. (2007). Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry. PMC - NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Retrieved from [Link]

• Li, H., et al. (2022). Development and validation of a simple and rapid HILIC-MS/MS method for the quantification of low-abundant lysoglycerophospholipids in human plasma. PubMed. Retrieved from [Link]

• Ulmer, C. Z., et al. (2022). In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry. PubMed Central. Retrieved from [Link]

• Yang, K., & Han, X. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? PMC - PubMed Central. Retrieved from [Link]

• Shchelchkova, N., et al. (2022). Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Development and validation of a simple and rapid HILIC-MS/MS method for the quantification of low-abundant lysoglycerophospholipids in human plasma. Retrieved from [Link]

• Murphy, R. C. (2018). Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids. PMC - NIH. Retrieved from [Link]

• Agilent. (n.d.). A Novel Solid Phase Sample Preparation Method for Lipidomic Analysis of Plasma Samples. Retrieved from [Link]

• Koelmel, J. P., et al. (2019). Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values. NIH. Retrieved from [Link]

• van der Kloet, F. M., et al. (2024). Normalization strategies for lipidome data in cell line panels. bioRxiv. Retrieved from [Link]

• Han, X. (2016). An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. PMC - NIH. Retrieved from [Link]

• Hutchins, P. D., et al. (2020). The Hitchhiker's Guide to Untargeted Lipidomics Analysis: Practical Guidelines. PMC - NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Normalization Strategies for Lipidome Data in Cell Line Panels. Retrieved from [Link]

• MDPI. (2021). A Critical Overview of HPLC-MS-Based Lipidomics in Determining Triacylglycerol and Phospholipid in Foods. Retrieved from [Link]

• eScholarship. (2022). Analytical Strategies for Quantitative Accuracy in Nontargeted Lipidomics. Retrieved from [Link]

• Nikolova-Damyanova, B. (2022). Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Advances in sample preparation and analytical techniques for lipidomics study of clinical samples. Retrieved from [Link]

• Annesley, T. M. (2003). An overview of matrix effects in liquid chromatography-mass spectrometry. PubMed. Retrieved from [Link]

• Li, M., et al. (2015). Recent advances in analytical strategies for mass spectrometry-based lipidomics. PMC. Retrieved from [Link]

• lipidomicstandards.org. (n.d.). Method Validation. Retrieved from [Link]

• Springer Protocols. (2017). LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples. Retrieved from [Link]

• AOCS. (2019). Lipidomic Analysis of Glycerolipids. Retrieved from [Link]

• MDPI. (2024). Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility. Retrieved from [Link]

• PubMed. (2014). Determination of fatty acid profiles and TAGs in vegetable oils by MALDI-TOF/MS fingerprinting. Retrieved from [Link]

• Chen, G., et al. (2013). Rapid Detection and Quantification of Triacylglycerol by HPLC–ELSD in Chlamydomonas reinhardtii and Chlorella Strains. PMC - NIH. Retrieved from [Link]

• LIPID MAPS. (n.d.). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• University of Massachusetts. (n.d.). ANALYSIS OF LIPIDS. Retrieved from [Link]

• NIH. (n.d.). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Matrix effects and selectivity issues in LC-MS-MS. Retrieved from [Link]

• ResearchGate. (n.d.). A GC/MS Method for the Rapid Determination of Disaturated Triacylglycerol Positional Isomers. Retrieved from [Link]

• YouTube. (2018). Solvent Challenges Associated with the Storing and Extraction of Lipids. Retrieved from [Link]

• GCMS Determination of Free Fatty Acids in the Presence of Triglycerides. (n.d.). Retrieved from [Link]

• MDPI. (2023). Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome. Retrieved from [Link]

• ResearchGate. (n.d.). Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility. Retrieved from [Link]

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• 21. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Sample Degradation During the Extraction of Docosadienoyl-Glycerols

Welcome to the technical support center dedicated to the robust extraction and analysis of docosadienoyl-glycerols. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of handling these labile lipid molecules. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your experiments effectively. Docosadienoyl-glycerols, with their polyunsaturated fatty acid (PUFA) chains, are highly susceptible to degradation, which can significantly impact the accuracy and reproducibility of your results. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges you may encounter.

The Challenge: The Instability of Docosadienoyl-Glycerols

Frequently Asked Questions (FAQs) and Troubleshooting

This section is structured in a question-and-answer format to directly address common issues and provide actionable solutions.

Sample Collection and Storage

Q1: What is the most critical first step to prevent degradation upon sample collection?

A1: The most critical first step is to inhibit enzymatic activity immediately upon collection.[1] Many tissues and biological fluids contain active lipases that can rapidly hydrolyze your docosadienoyl-glycerols.

Troubleshooting Steps:

• Rapid Freezing: For solid tissues, immediately flash-freeze the sample in liquid nitrogen.[2] This halts enzymatic activity and preserves the lipid profile. For liquid samples like plasma, place them on ice immediately after collection.[1]

• Use of Enzyme Inhibitors: For blood samples, collect them in tubes containing anticoagulants like EDTA, which can chelate metal ions that may catalyze oxidation.[1]

• Minimize Exposure to Air and Light: Oxygen and UV light are potent initiators of lipid peroxidation.[3] Use amber-colored collection tubes and minimize headspace in the tubes to reduce oxygen exposure.

Q2: What are the optimal long-term storage conditions for my samples?

A2: For long-term stability, samples should be stored at ultra-low temperatures, ideally at -80°C or in liquid nitrogen.[4] Avoid repeated freeze-thaw cycles, as these can compromise sample integrity.[5] It is best practice to aliquot samples into single-use volumes before freezing.[4]

Storage Condition	Rationale	Recommendation
Temperature	Minimizes enzymatic activity and chemical degradation.[1]	-80°C or liquid nitrogen for long-term storage.[4]
Atmosphere	Prevents oxidation by removing oxygen.	Store under an inert gas like nitrogen or argon.
Light Exposure	Prevents photo-oxidation.[3]	Store in amber vials or in the dark.
Freeze-Thaw Cycles	Each cycle can cause cellular damage and release of degradative enzymes.	Aliquot samples into single-use tubes.[4]

Extraction Procedures

Q3: Which extraction method is best for docosadienoyl-glycerols: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

A3: Both LLE and SPE can be effective, and the choice depends on your sample matrix and downstream application.

• Liquid-Liquid Extraction (LLE): Methods like the Folch or Bligh and Dyer are considered gold standards for comprehensive lipid extraction.[6] They are robust for extracting a wide range of lipids from tissues and biofluids.[7]

• Solid-Phase Extraction (SPE): SPE is excellent for sample cleanup and fractionation.[8] It can be used to isolate specific lipid classes, such as diacylglycerols, from a complex mixture, which can reduce ion suppression in mass spectrometry.[8]

Q4: I'm using a chloroform/methanol LLE and my recovery is low and variable. What could be the problem?

A4: Low and inconsistent recovery in LLE is a common issue that can often be traced back to a few key factors.

Troubleshooting Steps:

• Sample Homogenization: Ensure your sample is thoroughly homogenized to allow the solvents to access all the lipids.[2] For tissues, use a mechanical homogenizer.

• Solvent Ratios and Purity: The ratio of chloroform to methanol is critical for efficient extraction.[9] Ensure you are using high-purity, HPLC-grade solvents to avoid contaminants that can interfere with your analysis.[10] Impurities in solvents can lead to the formation of adducts and reduce signal intensity in mass spectrometry.[10][11]

• Emulsion Formation: Emulsions can form at the solvent interface, trapping your lipids and preventing clean phase separation.[12]

  • Prevention: Gently swirl or rock the sample instead of vigorous shaking.[12]

  • Resolution: If an emulsion forms, try adding a small amount of saturated sodium chloride (brine) solution or centrifuging the sample to break the emulsion.[12]

• Incomplete Phase Separation: Ensure complete separation of the aqueous and organic layers. The lower organic phase contains your lipids.

Q5: I'm concerned about oxidation during the extraction process. How can I prevent this?

A5: Preventing oxidation is crucial for preserving the integrity of docosadienoyl-glycerols.

Preventative Measures:

• Work at Low Temperatures: Perform the entire extraction process on ice or in a cold room to minimize the rate of oxidative reactions.[1]

• Use Antioxidants: Add an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent at a concentration of 0.005% to 0.01%.[13][14] BHT is a free radical scavenger that can protect polyunsaturated fatty acids from degradation.[15]

• Deoxygenate Solvents: For highly sensitive samples, you can sparge your solvents with nitrogen or argon before use to remove dissolved oxygen.

• Evaporate Solvents Under Inert Gas: When drying down your lipid extract, use a stream of nitrogen or argon instead of air to prevent oxidation of the dried lipid film.[13]

dot

Caption: Key preventative measures to minimize degradation at each stage of the extraction workflow.

Acyl Migration and Isomerization

Q6: I'm seeing an unexpected peak in my chromatogram that is close to my docosadienoyl-glycerol peak. Could this be an isomer?

A6: Yes, it is highly likely you are observing an isomer formed through acyl migration. In 1,2- or 2,3-diacylglycerols, the acyl chain can migrate to the adjacent hydroxyl group, forming the more thermodynamically stable 1,3-diacylglycerol.[16][17] This is a common issue with diacylglycerol standards and extracts.

Factors that Promote Acyl Migration:

• High Temperatures: Elevated temperatures provide the energy for this intramolecular rearrangement.[16]

• pH: Both acidic and basic conditions can catalyze acyl migration.[16]

• Polar Solvents: Polar protic solvents like methanol can facilitate the reaction.[16]

Minimizing Acyl Migration:

• Storage: Store standards and extracts in a polar aprotic solvent like methyl-tert-butyl ether (MTBE) at -80°C.

• Extraction: Minimize exposure to high temperatures and avoid strongly acidic or basic conditions during extraction.

• Chromatography: Be aware that certain stationary phases, like silica, can promote acyl migration.

dot

Caption: The process of acyl migration from a 1,2-diacylglycerol to the more stable 1,3-isomer.

Data Interpretation and Quality Control

Q7: How can I be sure that the docosadienoyl-glycerols I'm measuring are from my original sample and not contaminants?

A7: Implementing proper quality control samples is essential for confident data interpretation.

Essential Quality Control Samples:

• Solvent Blank: An injection of the solvent used to resuspend your final extract. This helps identify any contaminants originating from your solvents or the analytical instrument.[18]

• Method Blank: A sample that goes through the entire extraction procedure but contains no biological material. This will reveal any contaminants introduced during sample preparation.[18]

• Internal Standard: Spike a known amount of a commercially available, structurally similar lipid standard (e.g., a deuterated diacylglycerol) into your sample before extraction. This allows you to monitor and correct for sample loss during extraction and variability in instrument response.

Experimental Protocols

Protocol 1: Modified Folch Extraction for Docosadienoyl-Glycerols

This protocol is a modification of the classic Folch method, optimized for the extraction of labile diacylglycerols.

Materials:

• Homogenizer

• Glass centrifuge tubes with Teflon-lined caps

• HPLC-grade chloroform and methanol

• 0.9% NaCl solution

• Butylated hydroxytoluene (BHT)

• Nitrogen gas cylinder

Procedure:

• Preparation: Prepare a 2:1 (v/v) chloroform:methanol solution containing 0.01% BHT. Pre-chill all solvents and glassware on ice.

• Homogenization: For 100 mg of tissue, add 2 mL of the cold chloroform:methanol solution and homogenize thoroughly on ice.

• Extraction: Transfer the homogenate to a glass centrifuge tube. Rinse the homogenizer with an additional 1 mL of the solvent mixture and add it to the tube. Vortex for 1 minute and incubate on a rocker at 4°C for 30 minutes.

• Phase Separation: Add 0.6 mL of 0.9% NaCl solution to the tube. Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Storage: Resuspend the lipid extract in a suitable solvent for your analysis (e.g., acetonitrile/isopropanol) and store at -80°C until analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Diacylglycerol Enrichment

This protocol can be used as a cleanup step after LLE to enrich for diacylglycerols.

Materials:

• Silica-based SPE cartridges (e.g., 500 mg)

• SPE vacuum manifold

• HPLC-grade chloroform, acetone, and methanol

Procedure:

• Cartridge Conditioning: Condition the silica SPE cartridge by washing with 5 mL of methanol followed by 5 mL of chloroform. Do not let the cartridge run dry.

• Sample Loading: Resuspend the dried lipid extract from the LLE in a minimal volume of chloroform (e.g., 200 µL) and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of chloroform to elute neutral lipids like triacylglycerols and cholesterol esters.

• Elution: Elute the diacylglycerol fraction with 5 mL of a 9:1 (v/v) acetone:methanol mixture.

• Drying and Storage: Collect the eluate and dry it under a stream of nitrogen. Resuspend and store as described in the LLE protocol.

Visualizing Degradation Pathways

Lipid Peroxidation of a Docosadienoyl Chain

The polyunsaturated nature of docosadienoyl-glycerols makes them prime targets for lipid peroxidation, a free-radical-mediated chain reaction.

dot

Caption: The three stages of lipid peroxidation: initiation, propagation, and termination.

References

Sources

• 1. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 2. biocompare.com [biocompare.com]
• 3. allresearchjournal.com [allresearchjournal.com]
• 4. Sample Preparation in Lipidomics: Methodological Foundations - Creative Proteomics [creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Benefits of Quality Organic Solvents for Lipid Analysis [kangyangintl.com]
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• 15. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
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troubleshooting poor peak shape for triacylglycerols in HPLC

Welcome to the technical support center for the analysis of triacylglycerols (TAGs) by High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to poor peak shape in TAG analysis. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to enhance the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding poor peak shape in triacylglycerol HPLC analysis:

Q1: What are the most common causes of peak tailing when analyzing triacylglycerols?

Peak tailing in TAG analysis often stems from secondary interactions between the analytes and the stationary phase, or issues with the mobile phase. For basic analytes, interactions with acidic silanol groups on the silica-based column packing can be a major cause. Additionally, using a mobile phase with insufficient elution strength can lead to tailing.

Q2: Why am I observing peak fronting for my early-eluting triacylglycerol peaks?

Peak fronting, especially for early-eluting compounds, is often a sign of sample overload or a sample solvent that is too strong relative to the initial mobile phase. If the sample solvent has a higher elution strength than the mobile phase, the analyte band can spread and distort as it enters the column.[1][2]

Q3: Can the injection volume affect the peak shape of my triacylglycerols?

Absolutely. Injecting a large volume of a sample dissolved in a solvent stronger than the mobile phase can lead to significant peak broadening and distortion.[1][2] It is always best to dissolve the sample in the mobile phase itself or a weaker solvent if possible.[3][4]

Q4: How critical is temperature control for maintaining good peak shape in TAG analysis?

Temperature control is extremely important. Inconsistent column temperature can lead to shifts in retention times and affect the solubility of TAGs in the mobile phase, which can, in turn, impact peak shape.[3][5] For some methods, increasing the column temperature can decrease retention times, while in others, the opposite effect is observed, depending on the mobile phase composition.[6][7]

Q5: What is the ideal injection solvent for triacylglycerol analysis?

The ideal injection solvent is the mobile phase itself.[3] If your TAGs are not soluble in the mobile phase, use the stronger solvent component of your mobile phase (e.g., the modifier solvent). Avoid using very non-polar solvents like hexane if they are not part of your mobile phase system, as this can cause peak broadening.[3]

In-Depth Troubleshooting Guide

Poor peak shape in triacylglycerol (TAG) analysis can compromise resolution and lead to inaccurate quantification. This guide provides a systematic approach to diagnosing and resolving common peak shape issues.

Diagram: Decision Tree for Troubleshooting Poor Peak Shape

Caption: A decision tree for systematically troubleshooting poor peak shape.

Issues Related to the Mobile Phase

The mobile phase is a critical factor in achieving good peak shape for TAGs. Its composition affects both the solubility of the analytes and their interaction with the stationary phase.

Problem: Peak Tailing or Broadening

• Causality: An inappropriate mobile phase composition can lead to poor solubility of TAGs, especially those with high molecular weights and saturated fatty acid chains. This can cause the analyte to precipitate on the column, leading to broad and tailing peaks.[8] The choice of the modifier solvent added to the main mobile phase component (often acetonitrile) is crucial for both solubility and selectivity.[3]

• Troubleshooting Steps:

  • Evaluate Modifier Solvent: Acetone is a common and effective modifier for many vegetable oils.[3] However, for samples containing highly saturated TAGs, like milk fat, acetone-acetonitrile mixtures may not provide sufficient solubility.[3] In such cases, consider modifiers like tetrahydrofuran (THF) or methyl tert-butyl ether (MTBE), which can improve solubility and are compatible with UV detection.[3]

  • Optimize Gradient Profile: For complex mixtures of TAGs, a gradient elution is often necessary.[9] Ensure your gradient is optimized to provide sufficient elution strength for the late-eluting, more non-polar TAGs. A shallow gradient at the beginning can improve the resolution of early-eluting peaks, while a steeper gradient towards the end can sharpen the peaks of strongly retained compounds.

  • Ensure Proper Mixing and Degassing: Inconsistent mobile phase composition due to poor mixing or outgassing can lead to baseline noise and affect peak shape. Always filter and thoroughly degas your mobile phases.[8]

Solvent	Common Use in TAG Analysis	Elution Strength (Reversed-Phase)	Notes
Acetonitrile	Primary mobile phase component	Moderate	Good for general TAG separation.[3]
Acetone	Modifier solvent	Higher than Acetonitrile	Good for common vegetable oils.[3]
Propan-2-ol	Modifier solvent	High	Can be used with UV detection.[3]
Tetrahydrofuran (THF)	Modifier solvent	High	Good solubility for a wide range of TAGs; compatible with UV detection.[3]
Methanol/Isopropanol	Mobile phase for LC-MS	Varies	Offers high sensitivity in APPI-MS.[10]

Issues Related to the Sample and Injection

The way the sample is prepared and introduced onto the column can have a profound impact on peak shape.

Problem: Peak Fronting, Splitting, or Broadening

• Causality: The "like dissolves like" principle is key here. If the injection solvent is significantly stronger (more non-polar in reversed-phase) than the mobile phase, the sample band will not focus at the head of the column. Instead, it will travel down the column before partitioning with the stationary phase begins, leading to distorted peaks.[1][2][11][12] This effect is exacerbated with larger injection volumes.

• Troubleshooting Steps:

  • Modify the Injection Solvent: The best practice is to dissolve your sample in the initial mobile phase.[3][4] If solubility is an issue, use the minimum amount of a stronger solvent to dissolve the sample and then dilute it with the mobile phase. Never use hexane as an injection solvent in reversed-phase TAG analysis unless it is a component of your mobile phase.[3]

  • Reduce Injection Volume: If you must use a stronger sample solvent, reduce the injection volume as much as possible (e.g., to 5-10 µL).[3] This minimizes the volume of strong solvent entering the column, reducing its detrimental effect on peak shape.

  • Avoid Sample Overload: Injecting too much sample mass can saturate the stationary phase, leading to peak fronting.[13] If you suspect overloading, dilute your sample and re-inject.

Diagram: Impact of Injection Solvent on Peak Shape

Caption: The effect of injection solvent strength on peak shape.

Issues Related to the Column and Temperature

The column is the heart of the separation, and its condition and operating temperature are paramount for achieving good peak shape.

Problem: General Peak Broadening and Tailing

• Causality: Column temperature plays a significant role in TAG analysis. It influences mobile phase viscosity, analyte solubility, and mass transfer kinetics. In many cases, lower temperatures can improve separation, but if the temperature is too low, more saturated TAGs may precipitate, leading to poor peak shape and even system blockage.[3] Conversely, while higher temperatures can improve efficiency, they may reduce selectivity for some TAG isomers.[8] The effect of temperature can also be highly dependent on the mobile phase used.[6][7]

• Troubleshooting Steps:

  • Optimize Column Temperature: The optimal temperature is often found through trial and error.[3] Start with a temperature around 30°C and adjust it up or down to see the effect on peak shape and resolution. A thermostatted column oven is essential for reproducibility.[3]

  • Check for Column Contamination or Voids: If all peaks in the chromatogram are broad or tailing, it could indicate a problem with the column itself, such as a blocked frit or a void at the column inlet.[14] Try back-flushing the column or, if the problem persists, replace it.

  • Consider Column Chemistry: For separating TAG positional isomers, the type of stationary phase is critical. Polymeric ODS columns have shown an ability to differentiate between these isomers, often at specific, controlled temperatures.[5]

Experimental Protocols

Protocol 1: Sample Preparation for Optimal Peak Shape

This protocol outlines the steps for preparing a TAG sample to minimize peak shape distortion.

• Initial Dissolution: Weigh an accurate amount of the oil or fat sample into a volumetric flask.

• Solvent Selection:

  • Ideal: Add a small amount of the initial HPLC mobile phase to dissolve the sample.

  • If Insoluble: Use the minimum required volume of a stronger solvent (e.g., dichloromethane or the modifier solvent in your mobile phase) to fully dissolve the sample.

• Dilution: Dilute the sample to the final volume using the initial mobile phase. For instance, if using a stronger solvent for initial dissolution, ensure it constitutes a small fraction of the final sample volume.

• Filtration: Filter the final sample solution through a 0.22 µm syringe filter before transferring it to an autosampler vial.[15] This removes any particulates that could block the column frit.

• Injection Volume: Start with a low injection volume (e.g., 5-10 µL) and only increase it if necessary for sensitivity, while monitoring for any degradation in peak shape.[3]

References

• Christie, W. W. (2019). Reversed-Phase HPLC of Triacylglycerols. AOCS. [Link]

• Gorska, M., et al. (2023). Impact of column temperature on triacylglycerol regioisomers separation in silver ion liquid chromatography using heptane-based mobile phases. Journal of Chromatography A. [Link]

• Cai, S. S., & Syage, J. A. (2007). Liquid chromatography-atmospheric pressure photoionization-mass spectrometry analysis of triacylglycerol lipids--effects of mobile phases on sensitivity. Journal of Chromatography A. [Link]

• Barron, L. J. R., et al. (1987). Influence of bonded-phase type, mobile phase composition, column temperature and flow-rate in the analysis of triglycerides by HPLC. Journal of Liquid Chromatography. [Link]

• Gorska, M., et al. (2023). Impact of column temperature on triacylglycerol regioisomers separation in silver ion liquid chromatography using heptane-based mobile phases. QxMD. [Link]

• Lísa, M., & Holčapek, M. (2008). Retention behavior of isomeric triacylglycerols in silver-ion HPLC: effects of mobile phase composition and temperature. Journal of Chromatography A. [Link]

• Gorska, M., et al. (2023). Impact of column temperature on triacylglycerol regioisomers separation in silver ion liquid chromatography using heptane-based mobile phases. PubMed. [Link]

• Kuroda, I., et al. (2012). HPLC Separation of Triacylglycerol Positional Isomers on a Polymeric ODS Column. Journal of the American Oil Chemists' Society. [Link]

• Kim, G., et al. (2013). Rapid Detection and Quantification of Triacylglycerol by HPLC–ELSD in Chlamydomonas reinhardtii and Chlorella Strains. Journal of Agricultural and Food Chemistry. [Link]

• Restek. (2024). Liquid Chromatography - Sample Solvent and Inj. Volume vs. Peak Shape. Restek. [Link]

• Shimadzu. (n.d.). Effects of Sample Solvents on Peak Shape. Shimadzu. [Link]

• Waters. (n.d.). Peak Shape Changes with Increased Injection Volume. Waters. [Link]

• Dolan, J. W. (2004). The Role of the Injection Solvent. LCGC International. [Link]

• Dolan, J. W. (2004). The Role of Injection Solvents. LCGC International. [Link]

• Buchgraber, M., & Ulberth, F. (2002). HPLC Analysis of Triacylglycerol Molecular Species. In: Food Analysis by HPLC. Springer. [Link]

• Nakajima, K., et al. (n.d.). Method development and Identification of Triacylglycerols species with Supercritical Fluid Chromatography and Method Scouting Software. Shimadzu. [Link]

• Najera, A. I., et al. (1999). A Reverse-Phase High-Performance Liquid Chromatographic Method for Analyzing Complex Mixtures of Triglycerides. Journal of the American Oil Chemists' Society. [Link]

• Cert, A., et al. (2000). Improved method for the determination of triacylglycerols in olive oils by high performance liquid chromatography. Grasas y Aceites. [Link]

• Waters. (n.d.). Fast Separation of Triacylglycerols in Oils using UltraPerformance Convergence Chromatography (UPC2). Waters. [Link]

• YMC. (n.d.). Poor peak shape. YMC. [Link]

• Letter, W. S. (1992). A Qualitative Method for Triglyceride Analysis by HPLC Using an Evaporative Light-Scattering Detector. Journal of Liquid Chromatography. [Link]

• HPLC Professionals. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. [Link]

• Mastelf. (2025). Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Mastelf. [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

• Waters. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Waters. [Link]

Sources

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• 2. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
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• 4. obrnutafaza.hr [obrnutafaza.hr]
• 5. researchgate.net [researchgate.net]
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• 8. tandfonline.com [tandfonline.com]
• 9. HPLC Analysis of Triacylglycerol Molecular Species | Springer Nature Experiments [experiments.springernature.com]
• 10. Liquid chromatography-atmospheric pressure photoionization-mass spectrometry analysis of triacylglycerol lipids--effects of mobile phases on sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. lib3.dss.go.th [lib3.dss.go.th]

selecting the right internal standard for TG(22:2/22:2/22:2) quantification

Selecting the Right Internal Standard for TG(22:2/22:2/22:2) Quantification

Welcome to the Technical Support Center. This guide provides in-depth answers and troubleshooting advice for researchers, scientists, and drug development professionals on the critical process of selecting an internal standard for the accurate quantification of the triglyceride TG(22:2/22:2/22:2), also known as tridocosadienoin.

Frequently Asked Questions (FAQs)

Q1: What is TG(22:2/22:2/22:2) and what makes its quantification challenging?

TG(22:2/22:2/22:2) is a triacylglycerol (TAG or TG) composed of a glycerol backbone esterified with three docosadienoic acid molecules. Each fatty acid chain is 22 carbons long and contains two double bonds (22:2). As a very long-chain triglyceride, its high molecular weight and hydrophobicity present analytical challenges. Accurate quantification is difficult due to potential co-elution with other structurally similar lipids in complex biological matrices and variability during sample preparation and analysis.

Q2: Why is using an internal standard (IS) non-negotiable for accurate TG quantification?

An internal standard is a compound added at a known concentration to a sample before analysis.[1] Its primary role is to act as a reference against which the analyte of interest is measured. This is crucial in multi-step analytical workflows, such as LC-MS/MS, where sample loss during lipid extraction, variability in instrument injection volume, and fluctuations in ionization efficiency (known as matrix effects) can introduce significant error.[2][3][4] An appropriate IS experiences the same variations as the analyte, allowing the ratio of their signals to be used for calculation. This normalization ensures that the final calculated concentration is accurate and precise, regardless of these experimental variations.

Q3: What are the main types of internal standards for triglyceride analysis?

There are two primary categories of internal standards used in lipidomics:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard" for quantitative mass spectrometry.[2] They are chemically identical to the analyte but are heavier due to the incorporation of stable isotopes (e.g., ¹³C or ²H/deuterium). This near-perfect chemical and physical similarity ensures they behave almost identically to the analyte during extraction, chromatography, and ionization.[2]

• Non-Isotopic Internal Standards (e.g., Odd-Chain TGs): These are compounds that are structurally similar to the analyte but are not naturally found in the sample. For triglycerides, odd-chain fatty acid-containing TGs (like tripentadecanoin, C15:0) are often used.[2] While useful, they are not chemically identical and may exhibit different extraction efficiencies, chromatographic retention times, and ionization responses, which can introduce bias into the quantification.[2]

Q4: What is the ideal internal standard for quantifying TG(22:2/22:2/22:2)?

The ideal internal standard would be a stable isotope-labeled version of the analyte itself, such as TG(22:2/22:2/22:2)-¹³C₃ (with the label on the glycerol backbone) or a version with deuterated fatty acid chains. This standard would co-elute perfectly with the endogenous TG(22:2/22:2/22:2) and experience the exact same matrix effects, providing the most accurate correction possible. However, the commercial availability of such specific, complex SIL standards can be limited.

Q5: The ideal SIL standard is not available. How do I select the best alternative?

When the exact SIL counterpart to your analyte is unavailable, a systematic approach is necessary to choose the next best option. The goal is to select a standard that mimics the behavior of TG(22:2/22:2/22:2) as closely as possible.

Decision Workflow for Internal Standard Selection

Caption: Decision workflow for selecting an internal standard.

Comparison of Internal Standard Options

Feature	Option 1: TG(22:2/22:2/22:2)-SIL	Option 2: Similar SIL-TG (e.g., TG(22:0)-SIL)	Option 3: Odd-Chain TG (e.g., TG(23:0))
Accuracy (Bias)	Very Low (<2%)	Low (<5%)	Low to Moderate (can be up to 15%)[2]
Precision (%CV)	Very High (<5%)	Very High (<5%)	High (5-15%)[2]
Matrix Effect Correction	Excellent	Very Good	Partial
Co-elution	Identical	Close, but may differ slightly	Different
Validation Effort	Low	Moderate	High
Availability	Often Limited/Custom	May be available	Generally good

Experimental Protocols & Method Validation

Accurate quantification is underpinned by robust experimental methods and thorough validation.

Protocol 1: Lipid Extraction (Folch Method)

This is a widely used method for total lipid extraction from biological samples.[2]

• Homogenization: Homogenize ~50 mg of tissue or 100 µL of plasma in a glass tube with 2 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Internal Standard Spiking: Add the chosen internal standard at a known concentration to the homogenate at this earliest stage to account for losses throughout the entire procedure.

• Phase Separation: Add 0.4 mL of 0.9% NaCl solution to the tube. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to achieve clear phase separation.

• Lipid Collection: Carefully collect the lower chloroform phase, which contains the lipids, using a glass Pasteur pipette. Transfer to a new clean tube.

• Drying: Evaporate the chloroform under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Triglycerides

This protocol outlines a typical method for the quantification of TGs.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 100 mm length, 2.1 mm ID, 1.8 µm particle size) is commonly used for lipid separation.[2]

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate.

  • Gradient: Start at 30% B, ramp to 100% B over 15 minutes, hold for 5 minutes, then return to initial conditions to re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is preferred for its high sensitivity and specificity.[2][5]

  • MRM Transitions: The precursor ion for TGs is typically the ammonium adduct [M+NH₄]⁺. The product ions correspond to the neutral loss of one of the fatty acid chains. For TG(22:2/22:2/22:2), you would monitor the neutral loss of a 22:2 fatty acid. The same principle applies to the internal standard, with its corresponding mass shift.

Method Validation: A Self-Validating System

A method is only trustworthy if it is properly validated.[6][7] For lipid quantification, validation should assess:

• Selectivity: Ensure no other compounds in the matrix interfere with the analyte or IS peaks.

• Linearity & Range: Create a calibration curve by spiking a surrogate matrix with known concentrations of the analyte and a fixed concentration of the IS. The response should be linear over a defined range (R² > 0.99).[8]

• Accuracy & Precision: Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range. Accuracy (% deviation from the nominal value) and precision (%CV) should be within acceptable limits (typically <15%).[6][8]

• Recovery: Evaluate the efficiency of the extraction process by comparing the response of an analyte spiked before extraction versus after extraction.

• Matrix Effect: Assess the degree of ion suppression or enhancement caused by the biological matrix. A co-eluting SIL standard is the most effective way to correct for this.[2]

Troubleshooting Guide

Issue: High variability (%CV > 20%) in my quality control samples.

• Possible Cause: Inconsistent sample preparation or extraction.

• Solution: Ensure the internal standard is added at the very beginning of the process. Check for consistency in solvent volumes and vortexing times. Ensure complete evaporation and reconstitution.

Issue: The internal standard peak shape is poor or inconsistent.

• Possible Cause: The IS may be degrading or precipitating in the reconstitution solvent.

• Solution: Verify the solubility of your chosen IS in the mobile phase. Some very long-chain TGs may require a higher percentage of organic solvent for complete dissolution.

Issue: My accuracy is poor, even with an internal standard.

• Possible Cause: The chosen IS is not a good mimic for the analyte. This is more common with non-isotopic standards like odd-chain TGs.[2]

• Solution: The ionization efficiency of the odd-chain TG may differ significantly from your analyte. A response factor may need to be calculated and applied. Re-evaluate your IS choice; a structurally closer SIL-TG, even if not an exact match, may perform better.

Overall Analytical Workflow

Caption: Experimental workflow for triglyceride quantification.

References

• A Comparative Guide to Internal Standards for Triglyceride Quantification: Featuring 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-13C3. (n.d.). Benchchem.
• Method Validation. (n.d.). lipidomicstandards.org.
• Han, X., & Gross, R. W. (2005). Shotgun lipidomics: electrospray ionization mass spectrometric analysis and quantitation of cellular lipidomes directly from crude extracts of biological samples. Mass Spectrometry Reviews, 24(3), 367–412.
• Burla, B., Arita, M., Arita, M., Bendt, A. K., Cazenave-Gassiot, A., Dennis, E. A., ... & Wenk, M. R. (2018). MS-based lipidomics of human blood plasma: a community-initiated position paper to develop accepted guidelines. Journal of lipid research, 59(10), 2001-2017.

• 13Z,16Z-docosadienoic acid. (n.d.). PubChem. Retrieved December 16, 2025, from [Link]

• Wang, M., Wang, C., & Han, X. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why?. Mass spectrometry reviews, 35(5), 643-671.
• Yang, K., & Han, X. (2016). An overview of lipidomic analysis of triglyceride molecular species in biological lipid extracts. Metabolites, 6(4), 38.
• da Silva, A. S., de Souza, V. B., & Carasek, E. (2020). Validation of an analytical method for the determination of fatty acids in sheep blood serum samples. Journal of the Brazilian Chemical Society, 31, 2379-2387.
• Al-Jamal, E., & Tadayyon, G. (2016). Rapid Quantification and Validation of Lipid Concentrations within Liposomes. Molecules, 21(9), 1198.

• Development of an Analytical Method for Blood Triglycerides Using Triple Quadrupole Mass Spectrometer. (n.d.). Shimadzu. Retrieved December 16, 2025, from [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. lipidomicstandards.org [lipidomicstandards.org]
• 7. Quantification of Lipids: Model, Reality, and Compromise | MDPI [mdpi.com]
• 8. scielo.br [scielo.br]

Reference Data & Comparative Studies

A Researcher's Guide to the Metabolic Nuances of Triacylglycerols: A Comparative Analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

In the intricate world of metabolic research, the structure of a triacylglycerol (TAG) molecule is far from a trivial detail. The nature of the esterified fatty acids—their chain length, degree of saturation, and position on the glycerol backbone—profoundly influences their metabolic fate and downstream biological effects. This guide provides a comparative analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol containing the very-long-chain fatty acid (VLCFA) docosadienoic acid, in the context of other commonly studied TAGs. We will delve into the causality behind experimental choices for elucidating these differences and provide actionable protocols for researchers in the field.

Introduction: Beyond Homogeneity in Triacylglycerol Metabolism

Triacylglycerols are the primary form of energy storage in eukaryotes and play a central role in cellular signaling and membrane biology.[1] Historically, metabolic studies have often treated dietary fats as a homogenous entity. However, emerging evidence underscores the importance of individual TAG structures in determining their metabolic journey, from digestion and absorption to tissue-specific utilization and storage.[2][3]

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a symmetrical TAG composed of three molecules of (13Z,16Z)-docosadienoic acid, a polyunsaturated VLCFA.[4][5] While not as extensively studied as omega-3 fatty acids like docosahexaenoic acid (DHA) or eicosapentaenoic acid (EPA), docosadienoic acid and its parent TAG present unique metabolic questions due to their specific structure.

The Metabolic Journey of Triacylglycerols: A Comparative Overview

The metabolism of any TAG follows a general pathway of hydrolysis, absorption, transport, and tissue-specific uptake.[6][7] However, the efficiency and downstream consequences of each step are dictated by the constituent fatty acids.

Hydrolysis and Absorption: The First Point of Differentiation

The initial step in TAG digestion is hydrolysis by lipases in the gastrointestinal tract. The rate and extent of this hydrolysis can be influenced by the fatty acid composition of the TAG. For instance, TAGs containing long-chain saturated fatty acids may be hydrolyzed more slowly than those with unsaturated fatty acids.[8] The positional distribution of fatty acids on the glycerol backbone is also critical. Fatty acids at the sn-1 and sn-3 positions are preferentially cleaved, leaving a 2-monoacylglycerol for absorption.[2]

For 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, being a homogenous TAG, hydrolysis will release docosadienoic acid and 2-docosadienoyl-glycerol. The efficiency of its absorption will depend on the ability of intestinal cells to incorporate this specific VLCFA into chylomicrons for transport into the lymphatic system and subsequently the bloodstream.[9]

Lipoprotein Transport and Tissue Uptake

Once in circulation, TAGs are transported within lipoproteins, primarily chylomicrons (from dietary fat) and very-low-density lipoproteins (VLDL, from the liver).[10] Lipoprotein lipase (LPL), an enzyme on the surface of endothelial cells, hydrolyzes these TAGs, releasing fatty acids for uptake by peripheral tissues like adipose tissue for storage or muscle for energy.[11]

The fatty acid composition of the TAG can influence lipoprotein metabolism. For example, diets rich in DHA have been shown to enhance VLDL lipolysis compared to EPA.[12] While direct comparative data for docosadienoic acid is scarce, it is plausible that TAGs rich in this VLCFA will similarly modulate lipoprotein size, density, and clearance rates.

Intracellular Fate: Storage, Oxidation, and Signaling

Upon entering a cell, fatty acids can be re-esterified into TAGs for storage in lipid droplets, undergo β-oxidation for energy production, or be incorporated into other lipids like phospholipids, which are essential membrane components.[13] Very-long-chain fatty acids like docosadienoic acid are primarily metabolized in peroxisomes.[14]

Docosadienoic acid is a natural agonist for the free fatty acid receptor 4 (FFAR4, also known as GPR120), a receptor involved in regulating glucose metabolism and inflammation.[15] This suggests that TAGs delivering this specific fatty acid could have distinct signaling properties compared to TAGs carrying other fatty acids.

Comparative Data Summary

Due to the limited direct comparative studies on 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, the following table presents a conceptual comparison based on the known metabolism of different fatty acid classes.

Metabolic Parameter	1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol (Predicted)	Triolein (Oleic Acid, C18:1 n-9)	Tripalmitin (Palmitic Acid, C16:0)	Tris-DHA (Docosahexaenoic Acid, C22:6 n-3)
Rate of Hydrolysis	Moderate to High (Unsaturated)	High	Low to Moderate	High
Absorption Efficiency	Likely high, dependent on VLCFA transport mechanisms	High	Moderate, can form insoluble soaps with calcium	High
Primary Site of β-oxidation	Peroxisomes	Mitochondria	Mitochondria	Peroxisomes
Effect on Plasma TAGs	Unknown, potentially lowering	Neutral to slightly lowering	Can increase if in excess	Significantly lowering
Signaling Potential	FFAR4 agonist	GPR40/FFAR1 agonist	Pro-inflammatory signaling via TLR4	Anti-inflammatory signaling via GPR120/FFAR4

Experimental Protocols for Comparative Metabolic Studies

To rigorously compare the metabolic effects of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol with other TAGs, a multi-pronged experimental approach is necessary.

In Vitro Lipolysis Assay

This assay determines the susceptibility of a TAG to enzymatic hydrolysis, mimicking the initial stages of digestion.

Principle: An emulsion of the TAG of interest is incubated with pancreatic lipase, and the release of free fatty acids is measured over time.[8][16]

Step-by-Step Methodology:

• Substrate Preparation: Prepare a 10% (w/v) emulsion of each TAG (e.g., 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, Triolein, Tripalmitin) in a buffer containing bile salts and phospholipids to mimic intestinal conditions.

• Enzyme Solution: Prepare a solution of pancreatic lipase in a suitable buffer.

• Reaction Initiation: Add the lipase solution to the TAG emulsion at 37°C with constant stirring.

• Titration: Monitor the release of free fatty acids by titrating the reaction mixture with a standardized NaOH solution to maintain a constant pH. The rate of NaOH addition is proportional to the rate of lipolysis.

• Data Analysis: Plot the cumulative volume of NaOH added against time to determine the initial rate of hydrolysis for each TAG.

Experimental Workflow for In Vitro Lipolysis Assay

Caption: Workflow for comparing TAG hydrolysis rates in vitro.

Cell-Based Metabolic Assays

Utilizing cell lines such as HepG2 (human hepatoma) or 3T3-L1 (mouse adipocytes) allows for the investigation of intracellular TAG metabolism.

Principle: Cells are incubated with the TAG of interest, and changes in intracellular lipid content, gene expression, and signaling pathways are assessed.[17][18]

Step-by-Step Methodology for Lipid Accumulation:

• Cell Culture: Plate cells in a suitable multi-well format and allow them to adhere and grow to the desired confluency.

• TAG Treatment: Prepare a sterile dispersion of each TAG complexed with bovine serum albumin (BSA) in the cell culture medium. Replace the existing medium with the TAG-containing medium.

• Incubation: Incubate the cells for a defined period (e.g., 24-48 hours).

• Lipid Extraction: Wash the cells with PBS and then lyse them. Extract total lipids using a method such as the Folch procedure.

• Quantification: Quantify the total intracellular triglyceride content using a colorimetric or fluorometric assay kit.[1][19]

• Normalization: Normalize the triglyceride content to the total protein content of the cell lysate.

Signaling Pathway Analysis in Cell-Based Assays

Caption: Proposed signaling pathway for docosadienoic acid-containing TAGs.

In Vivo Metabolic Studies in Animal Models

Animal models, such as mice or hamsters fed diets containing different TAGs, are essential for understanding the systemic effects on lipid metabolism.[20][21]

Principle: Rodents are fed precisely formulated diets where the fat source is the only variable. Plasma lipid profiles, tissue lipid content, and metabolic parameters are monitored over time.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize animals to the housing conditions and a standard chow diet.

• Diet Formulation: Prepare experimental diets containing 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol or a control TAG (e.g., corn oil, olive oil) as the primary fat source. Ensure all diets are isocaloric.

• Dietary Intervention: Randomly assign animals to the different dietary groups and provide ad libitum access to the respective diets for a specified period (e.g., 4-8 weeks).

• Sample Collection: At regular intervals and at the end of the study, collect blood samples for plasma lipid analysis (total cholesterol, HDL, LDL, triglycerides).

• Tissue Analysis: At the end of the study, harvest tissues such as the liver, adipose tissue, and muscle. Extract lipids and quantify triglyceride and fatty acid composition using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS/MS).[22][23]

• Metabolic Phenotyping: Perform glucose and insulin tolerance tests to assess the impact on systemic glucose homeostasis.

Conclusion and Future Directions

The metabolic effects of a triacylglycerol are a direct consequence of its molecular structure. While direct experimental data on 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is emerging, its unique composition with a very-long-chain polyunsaturated fatty acid suggests a distinct metabolic profile compared to more common TAGs. Based on the known metabolism of VLCFAs and the principles of TAG digestion and transport, we can hypothesize that this TAG may have unique effects on peroxisomal oxidation and cell signaling pathways, particularly through the FFAR4 receptor.

The experimental frameworks provided in this guide offer a robust approach to systematically investigate these hypotheses. By employing a combination of in vitro, cell-based, and in vivo studies, researchers can elucidate the specific metabolic journey of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol and its potential implications for metabolic health and disease. Such studies are crucial for advancing our understanding of lipid metabolism and for the development of targeted nutritional and therapeutic strategies.

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A Comparative Guide to ESI and APCI for the Analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

For researchers, scientists, and drug development professionals engaged in the intricate world of lipidomics, the choice of analytical methodology is paramount. This guide provides an in-depth comparison of two common ionization techniques, Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), for the mass spectrometric analysis of the triglyceride 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. Our objective is to furnish you with the necessary technical insights and experimental data to make an informed decision for your specific analytical needs.

Introduction to 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triglyceride composed of a glycerol backbone esterified with three molecules of 13(Z),16(Z)-docosadienoic acid.[1][2][3] As a nonpolar lipid, its analysis by mass spectrometry presents unique challenges, primarily centered around achieving efficient ionization. The selection of an appropriate ionization source is therefore a critical first step in developing a robust analytical method.

Principles of Ionization: ESI vs. APCI for Triglycerides

Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are both "soft" ionization techniques that are well-suited for the analysis of thermally labile molecules like triglycerides.[4] However, their fundamental mechanisms of ion generation differ significantly, leading to distinct analytical outcomes.

Electrospray Ionization (ESI) is ideal for polar and large, non-volatile molecules.[5] It generates ions from a liquid phase by applying a high voltage to a capillary, which creates a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the desorption of analyte ions into the gas phase. For nonpolar molecules like triglycerides, which lack easily ionizable functional groups, ESI typically relies on the formation of adduct ions with cations such as ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), or lithium ([M+Li]⁺) present in the mobile phase.[6][7] The choice of adducting cation can significantly influence the resulting fragmentation pattern and structural information obtained.[7]

Atmospheric Pressure Chemical Ionization (APCI) is better suited for less polar and more volatile compounds.[5] In APCI, the sample solution is first vaporized in a heated nebulizer. The resulting gas-phase analyte molecules are then ionized through chemical reactions with reagent ions produced from the solvent vapor by a corona discharge.[5][8] For triglycerides, APCI often produces protonated molecules ([M+H]⁺) and characteristic fragment ions, primarily corresponding to the loss of a fatty acid chain to form a diglyceride-like ion ([DAG]⁺).[4][9][10]

Head-to-Head Comparison: ESI vs. APCI for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol Analysis

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Primary Ion Species	Adduct ions ([M+NH₄]⁺, [M+Na]⁺, [M+Li]⁺)[6][11]	Protonated molecules ([M+H]⁺) and diglyceride fragments ([DAG]⁺)[4][9][10]
Fragmentation	Generally minimal in-source fragmentation. Tandem MS (MS/MS) is required for structural elucidation.[6]	In-source fragmentation is common, providing immediate structural information.[4][9]
Sensitivity	Highly dependent on the mobile phase composition and the presence of adduct-forming salts. Can be very sensitive with optimization.[6][12]	Generally provides good sensitivity for nonpolar lipids and is less susceptible to matrix effects than ESI.[12][13]
Robustness	Can be prone to ion suppression from matrix components.[14]	Generally more robust and less affected by matrix components and high buffer concentrations.[8]
Structural Information	MS/MS of different adducts (especially [M+Li]⁺) can provide detailed information on fatty acid composition and positional isomers (sn-position).[7]	The presence of [DAG]⁺ fragments directly confirms the fatty acid composition. The degree of unsaturation can influence the ratio of [M+H]⁺ to [DAG]⁺ ions.[9][10]

Experimental Workflows and Protocols

To provide a practical framework, we outline detailed experimental protocols for the analysis of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol using both ESI-MS and APCI-MS.

Sample Preparation

A stock solution of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol should be prepared in a suitable organic solvent such as isopropanol or a chloroform/methanol mixture. For LC-MS analysis, further dilution in the initial mobile phase is recommended.

ESI-MS Protocol

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is suitable for separating triglycerides.

  • Mobile Phase A: Acetonitrile/Water (e.g., 90:10 v/v) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10 v/v) with 10 mM ammonium formate.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the nonpolar triglyceride.

• Mass Spectrometer Settings (Positive Ion Mode):

  • Ion Source: Electrospray Ionization (ESI)

  • Capillary Voltage: 3.5 - 4.5 kV

  • Nebulizer Gas (N₂): 2 - 4 L/min

  • Drying Gas (N₂): 8 - 12 L/min

  • Drying Gas Temperature: 300 - 350 °C

  • Data Acquisition: Full scan mode to identify the [M+NH₄]⁺ adduct, followed by data-dependent MS/MS to obtain fragment ions.

APCI-MS Protocol

• Chromatographic Separation:

  • Column: A C8 or C18 reversed-phase column can be used.

  • Mobile Phase A: Acetonitrile/Water (e.g., 95:5 v/v).

  • Mobile Phase B: Isopropanol.

  • Gradient: A gradient from mobile phase A to mobile phase B is employed to elute the triglyceride. The addition of ammonium formate to the mobile phase can stabilize the formation of ammonium adducts if desired.[15]

• Mass Spectrometer Settings (Positive Ion Mode):

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI)

  • Corona Discharge Current: 4 - 8 µA

  • Vaporizer Temperature: 350 - 450 °C

  • Nebulizer Gas (N₂): 2 - 4 L/min

  • Drying Gas (N₂): 5 - 10 L/min

  • Drying Gas Temperature: 300 - 350 °C

  • Data Acquisition: Full scan mode to detect both the protonated molecule [M+H]⁺ and the diglyceride fragment ions [DAG]⁺.

Visualizing the Ionization Processes

To better illustrate the underlying mechanisms, the following diagrams depict the ionization workflows for ESI and APCI.

Caption: ESI workflow for triglyceride analysis.

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A Senior Application Scientist's Guide to the Validation of LC-MS/MS Methods for Novel Triglycerides: A Case Study of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

For researchers, scientists, and drug development professionals venturing into the analysis of novel lipids, the validation of a robust and reliable analytical method is the cornerstone of generating high-quality, reproducible data. This guide provides an in-depth, experience-driven approach to the validation of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of a specific triglyceride, 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, in a biological matrix. While this particular molecule serves as our central example, the principles and experimental frameworks discussed herein are broadly applicable to a wide range of complex lipids.

This guide is structured to provide not just a set of instructions, but a logical and scientific rationale for each step of the validation process, empowering you to make informed decisions in your own laboratory. We will delve into the critical validation parameters as stipulated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), and compare common experimental approaches to highlight their respective advantages and limitations.[1][2][3][4]

The Analytical Challenge: Understanding Triglycerides

Triglycerides (TGs) are a class of lipids composed of a glycerol backbone esterified with three fatty acids. Their high molecular weight and structural diversity, arising from different fatty acid compositions and positional isomers, present unique challenges for chromatographic separation and mass spectrometric detection. The accurate quantification of a specific TG, such as 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, requires a highly selective and sensitive analytical method. LC-MS/MS, with its ability to separate complex mixtures and provide structural information through fragmentation, is the technique of choice for this purpose.[5][6][7][8]

Foundational Pillars of Method Validation

A successful LC-MS/MS method validation is built upon a foundation of key performance characteristics. These parameters are not merely a checklist; they are interconnected and collectively ensure the reliability of the data generated. The following sections will detail the experimental design and acceptance criteria for each of these pillars, drawing upon established regulatory guidelines.[2][3]

Diagram: The Workflow of LC-MS/MS Method Validation

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Cross-Validation of Quantification Methods for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol: A Comparative Guide

Introduction

In the landscape of lipidomics and drug development, the precise and accurate quantification of specific lipid species is paramount. 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol, has garnered interest for its potential roles in various biological processes.[1][2][3] Accurate measurement of this molecule in biological matrices is crucial for understanding its metabolism, and for the development of novel therapeutics. This guide provides a comprehensive cross-validation of three common analytical techniques for the quantification of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet/Visible or Evaporative Light Scattering Detection (HPLC-UV/ELSD), and Gas Chromatography-Mass Spectrometry (GC-MS).

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth comparison of these methodologies. The focus is on the underlying principles, experimental workflows, and expected performance of each technique, grounded in established analytical validation principles from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[4][5][6][7][8][9][10][11]

The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is widely regarded as the gold standard for the quantification of lipids due to its high sensitivity and selectivity.[12] This technique combines the separation power of liquid chromatography with the mass-based detection of tandem mass spectrometry.

Principle of LC-MS/MS for Triglyceride Analysis

In LC-MS/MS, the triglyceride molecules are first separated based on their physicochemical properties by the LC system. The separated molecules then enter the mass spectrometer, where they are ionized. For triglycerides, ammonium adducts are commonly formed. In the first stage of mass analysis (MS1), the intact molecule (precursor ion) is selected. This precursor ion is then fragmented, and a specific fragment ion (product ion) is monitored in the second stage of mass analysis (MS2). This process, known as Multiple Reaction Monitoring (MRM), provides a high degree of specificity and sensitivity.[13][14]

Experimental Protocol for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol Quantification

Sample Preparation:

• Lipid Extraction: Extract lipids from the biological matrix (e.g., plasma, tissue homogenate) using a suitable method like the Folch or Bligh-Dyer method.

• Internal Standard Spiking: Add a known concentration of a suitable internal standard (e.g., a deuterated or odd-chain triglyceride) to the sample prior to extraction to account for variability in extraction efficiency and matrix effects.

• Reconstitution: Evaporate the organic solvent and reconstitute the lipid extract in a solvent compatible with the LC mobile phase.

LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is typically used for triglyceride separation.[15][16]

• Mobile Phase: A gradient of solvents such as acetonitrile and isopropanol with a small percentage of an additive like ammonium formate to promote ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• MRM Transition: For 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol (C69H122O6, MW: 1047.7), the precursor ion would be the ammonium adduct [M+NH4]+ at m/z 1065.7. The product ion would correspond to the neutral loss of one of the docosadienoic acid chains.

Workflow for LC-MS/MS Quantification

Caption: Workflow for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol quantification by LC-MS/MS.

The Workhorse: High-Performance Liquid Chromatography (HPLC) with UV/ELSD

HPLC is a robust and widely used technique for the analysis of triglycerides.[15][16] While less sensitive and specific than LC-MS/MS, it can be a cost-effective alternative for certain applications.

Principle of HPLC for Triglyceride Analysis

Similar to the LC part of LC-MS/MS, HPLC separates triglycerides based on their affinity for the stationary phase (column) and the mobile phase. For detection, Ultraviolet/Visible (UV) detection can be used at low wavelengths (around 205-215 nm) where the ester bonds of the triglyceride show some absorbance.[17] However, this can be prone to interference. A more universal detector for non-chromophoric compounds like triglycerides is the Evaporative Light Scattering Detector (ELSD).[18][19] In an ELSD, the mobile phase is nebulized and evaporated, leaving behind the non-volatile analyte particles which are then detected by light scattering. The response is proportional to the mass of the analyte.

Experimental Protocol for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol Quantification

Sample Preparation:

The sample preparation is similar to that for LC-MS/MS, involving lipid extraction and reconstitution.

HPLC Conditions:

• HPLC System: A standard HPLC system with a pump, autosampler, and column oven.

• Column: A C18 or C8 reversed-phase column.

• Mobile Phase: An isocratic or gradient elution with a mixture of solvents like acetonitrile and dichloromethane or other non-aqueous mobile phases.[20]

• Detector:

  • UV Detector: Set to a low wavelength (e.g., 210 nm).

  • ELSD: Optimized for nebulizer and evaporator temperatures and gas flow rate.

Workflow for HPLC-UV/ELSD Quantification

Caption: Workflow for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol quantification by HPLC.

The Classical Approach: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. Intact triglycerides have high boiling points and are not suitable for direct GC analysis.[21] Therefore, a derivatization step is required to convert the triglyceride into its more volatile fatty acid methyl esters (FAMEs).[22][23]

Principle of GC-MS for Triglyceride Analysis

The triglyceride is first transesterified to FAMEs. These FAMEs are then separated by the gas chromatograph based on their boiling points and polarity. The separated FAMEs enter the mass spectrometer, where they are ionized (typically by electron ionization), and the resulting mass spectrum provides a fingerprint for identification and quantification.

Experimental Protocol for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol Quantification

Sample Preparation and Derivatization:

• Lipid Extraction: Extract lipids as described for the other methods.

• Transesterification: React the lipid extract with a reagent such as boron trifluoride in methanol (BF3-MeOH) to convert the triglyceride into docosadienoic acid methyl esters.[24]

• Extraction of FAMEs: Extract the resulting FAMEs into an organic solvent like hexane.

GC-MS Conditions:

• GC System: A gas chromatograph with a capillary column.

• Column: A polar capillary column (e.g., a cyanopropyl-substituted column) is suitable for separating FAMEs.

• Carrier Gas: Helium or hydrogen.

• Injection: Split or splitless injection.

• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer operating in electron ionization (EI) mode.

Workflow for GC-MS Quantification

Caption: Workflow for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol quantification by GC-MS.

Performance Comparison

The choice of analytical method depends on the specific requirements of the study. The following table summarizes the expected performance characteristics of each method for the quantification of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, based on established principles of analytical method validation.[6][7][25][26]

Parameter	LC-MS/MS	HPLC-UV/ELSD	GC-MS
Specificity	Very High (MRM)	Moderate to Low	High (for FAMEs)
Sensitivity (LOD/LOQ)	Very High (pg/mL to ng/mL)	Moderate (µg/mL)	High (ng/mL)
Linearity	Wide dynamic range	Good, can be non-linear for ELSD	Good
Accuracy	High	Moderate	High
Precision (%RSD)	Excellent (<15%)	Good (<20%)	Excellent (<15%)
Throughput	High	Moderate	Low (due to derivatization)
Information Provided	Intact molecule quantification	Intact molecule quantification	Fatty acid profile
Cost	High	Low to Moderate	Moderate

Discussion and Senior Application Scientist's Recommendation

LC-MS/MS stands out as the superior method for the quantification of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, especially in complex biological matrices. Its high sensitivity and specificity ensure reliable and accurate data, which is critical for regulated bioanalysis and in-depth research.[13][14][27] The ability to quantify the intact triglyceride molecule is a significant advantage.

HPLC with UV or ELSD detection is a viable option when the concentration of the analyte is expected to be relatively high and the sample matrix is not overly complex.[18][20] It is a more accessible and cost-effective technique, making it suitable for routine analysis or screening purposes where the highest sensitivity is not required. The choice between UV and ELSD will depend on the required sensitivity and the presence of interfering substances.

GC-MS provides a different type of information. It does not directly quantify the intact triglyceride but rather its constituent fatty acids.[22] This can be advantageous if the goal is to determine the overall fatty acid profile of a sample. However, the derivatization step adds complexity and time to the workflow and introduces potential sources of error. The quantification of the original triglyceride requires back-calculation, assuming that 13(Z),16(Z)-docosadienoic acid is the only fatty acid present.

Recommendation:

• For discovery research, clinical studies, and regulated bioanalysis where high sensitivity, specificity, and accuracy are paramount, LC-MS/MS is the recommended method .

• For routine quality control or high-concentration screening where cost and accessibility are major considerations, HPLC-UV/ELSD can be a suitable alternative.

• If the primary interest is in the fatty acid composition of the lipid fraction rather than the intact triglyceride, GC-MS is the method of choice.

Ultimately, the selection of the most appropriate method requires a careful consideration of the research question, the nature of the sample, and the available resources. A thorough method validation according to ICH or FDA guidelines is essential for any chosen technique to ensure the generation of reliable and reproducible data.[4][8][9][10][28]

References

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• 2. 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol | Jackson Immuno Research [jacksonimmunor.com]
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• 9. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 11. ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - ECA Academy [gmp-compliance.org]
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• 28. hhs.gov [hhs.gov]

A Senior Application Scientist's Guide to Comparative Lipidomics of Pancreatic Cancer Patient Plasma

Pancreatic ductal adenocarcinoma (PDAC) remains one of the most lethal malignancies, largely due to its asymptomatic progression and late-stage diagnosis.[1] The 5-year survival rate is starkly low, creating an urgent need for robust, non-invasive biomarkers for early detection and patient stratification.[2] Emerging evidence strongly implicates the reprogramming of cellular metabolism as a hallmark of cancer, with aberrant lipid metabolism playing a central role in PDAC initiation and progression.[1][2] Cancer cells rewire their lipid networks to support rapid proliferation, resist metabolic stress, and facilitate signaling.[3][4] These profound metabolic shifts within the tumor are reflected in the circulating blood plasma, offering a rich, accessible source for biomarker discovery.

This guide provides an in-depth comparison of lipidomic alterations observed in the plasma of pancreatic cancer patients versus healthy controls. We will delve into the mechanistic significance of these changes and present a validated, field-proven workflow for conducting these complex analyses, designed for researchers, scientists, and drug development professionals aiming to leverage lipidomics in the fight against pancreatic cancer.

Part 1: The Pancreatic Cancer Plasma Lipidome: A Comparative Overview

Numerous lipidomic studies have converged on a consensus of dysregulated lipid classes in the plasma of PDAC patients. While individual studies may report different specific lipid species, the overarching trends across major lipid categories are remarkably consistent. The primary analytical approach underpinning these findings is mass spectrometry (MS), often coupled with liquid chromatography (LC) or supercritical fluid chromatography (SFC), which allows for the sensitive and specific quantification of hundreds of lipid species.[5][6]

The most consistently reported alterations involve a significant downregulation of various phospholipid and sphingolipid species.[5][7] This depletion is hypothesized to result from the tumor's voracious appetite for fatty acids and other lipid precursors, which it scavenges from the circulation to build new membranes and generate energy.[8][9]

Table 1: Comparative Summary of Key Lipidomic Alterations in Pancreatic Cancer Patient Plasma

Lipid Class	Predominant Change	Specific Examples & Notes	Supporting Sources
Phosphatidylcholines (PCs)	Downregulated	Studies report decreased levels of various PC species, including PC (34:2). These are major components of cell membranes.	[6][10]
Lysophosphatidylcholines (LPCs)	Downregulated	LPC(18:2) shows a significant inverse association with PDAC risk. LPCs are involved in signaling and inflammation.	[5][6][10]
Phosphatidylethanolamines (PEs)	Downregulated	Multiple PE species are found to be decreased. Like PCs, they are critical structural components of membranes.	[6][10]
Sphingomyelins (SMs)	Downregulated	Particularly very-long-chain species like SM 41:1 and SM 42:1 are significantly reduced. SMs are key to membrane raft structure and cell signaling.	[5][6][11]
Ceramides (Cer)	Downregulated	Very-long-chain ceramides such as Cer 41:1 and Cer 42:1 are notably lower in PDAC patients. Ceramides are central hubs in sphingolipid metabolism, regulating apoptosis and cell stress.	[5][11]
Triacylglycerols (TGs)	Downregulated	A general decrease in circulating TGs is observed, likely reflecting increased uptake and utilization by the tumor for energy through beta-oxidation.	[6][12]
Fatty Acids (FAs)	Downregulated	A panel of 18 fatty acid metabolites were identified as being consistently decreased in cancer patients. This includes species like arachidonic acid.	[8][9][10]

This comparative data underscores a systemic metabolic shift where the tumor acts as a "lipid sink," depleting the plasma of essential building blocks. The consistency of these findings across multiple independent studies strengthens their potential as a robust biomarker signature for PDAC, with some studies reporting diagnostic sensitivity and specificity of over 90%, outperforming the current clinical standard, CA 19-9.[5][8]

Part 2: Mechanistic Insights & Altered Pathways

The observed changes in the plasma lipidome are not random; they are a direct consequence of the metabolic reprogramming driven by oncogenic signaling, most notably KRAS mutations, which are present in over 90% of PDAC cases.[5][13] Cancer cells must rewire their metabolism to satisfy the immense bioenergetic and biosynthetic demands of continuous growth.

Key Mechanistic Drivers:

• Enhanced Lipogenesis & Uptake: PDAC cells exhibit a heightened ability to both synthesize fatty acids de novo and scavenge them from the extracellular environment.[1][3] Enzymes like Fatty Acid Synthase (FASN) are often overexpressed.[4] This dual approach ensures a steady supply of fatty acids for synthesizing phospholipids and sphingolipids, which are essential for creating new cell membranes during rapid proliferation.[3]

• Altered Sphingolipid Metabolism: The downregulation of circulating sphingomyelins and ceramides is particularly significant. Within the tumor, these lipids play critical roles in regulating cell death (apoptosis), proliferation, and stress responses. The altered plasma levels may reflect a dysregulated sphingolipid metabolism that ultimately favors tumor cell survival.[11]

• Energy Production: In the nutrient-poor and often hypoxic tumor microenvironment, PDAC cells can switch to oxidizing fatty acids (beta-oxidation) to generate ATP, providing a crucial energy source when glucose is scarce.[9] This increased consumption of fatty acids and the triacylglycerols that store them contributes to their depletion from the plasma.

The following diagram illustrates the central metabolic pathways that are reprogrammed in pancreatic cancer, leading to the observed changes in the plasma lipidome.

Caption: Fig 1. Reprogrammed Lipid Metabolism in PDAC.

Part 3: A Validated Workflow for Comparative Plasma Lipidomics

Achieving reproducible and reliable results in lipidomics requires a meticulously controlled and validated workflow. Each step, from the moment of blood collection to the final data analysis, is a potential source of variability. The protocol described here is a self-validating system, incorporating quality controls at every critical stage to ensure data integrity.

Caption: Fig 2. Validated Plasma Lipidomics Workflow.

Experimental Protocol: A Step-by-Step Guide

Step 1: Pre-analytical Considerations & Sample Collection

The goal is to minimize ex-vivo degradation and artificial variation.[14]

• Patient Cohort: Patients should be fasted overnight (8-12 hours) to reduce variability from dietary lipids.

• Blood Collection: Collect whole blood into EDTA-containing tubes (K2-EDTA). EDTA is preferred over heparin for lipidomics as it chelates metal ions that can catalyze lipid oxidation.

• Processing: Process blood within 4 hours of collection.[14] Centrifuge at 3,000 x g for 10 minutes at 4°C to separate plasma.

• Aliquoting & Storage: Immediately aliquot the plasma supernatant into pre-labeled 1.5 mL polypropylene tubes to avoid freeze-thaw cycles. Snap-freeze aliquots in liquid nitrogen and store them at -80°C until extraction.

Step 2: Lipid Extraction (MTBE/Matyash Method)

This method provides excellent recovery for a broad range of lipid classes and is safer than the traditional Folch method as it avoids chloroform.[14][15]

• Preparation: On ice, add 40 µL of thawed plasma to a 2 mL polypropylene tube.

• Internal Standard Spiking: Add 10 µL of a commercial lipid internal standard mix (e.g., SPLASH LIPIDOMIX®, Avanti Polar Lipids) to each sample. This is critical for correcting extraction efficiency and instrument variability.

• Solvent Addition: Add 400 µL of ice-cold methanol and vortex for 10 seconds.

• Extraction: Add 500 µL of methyl-tert-butyl ether (MTBE) and sonicate in an ice bath or shake vigorously for 1 hour at 4°C.

• Phase Separation: Add 500 µL of LC-MS grade water to induce phase separation. Vortex for 10 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the upper organic layer (~500 µL), which contains the lipids, and transfer it to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of an appropriate solvent for LC-MS analysis (e.g., Acetonitrile/Isopropanol 1:1 v/v).

Step 3: Analytical Strategy (UPLC-HRMS)

Ultra-high-performance liquid chromatography coupled to high-resolution mass spectrometry (UPLC-HRMS) provides the necessary separation and mass accuracy for comprehensive lipid identification.[16]

• Chromatography: Use a reverse-phase C18 column (e.g., Waters CSH C18, 1.7 µm) suitable for lipid separation.

• Mobile Phases:

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium acetate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium acetate.[14]

• Gradient: Run a gradient from high polarity (e.g., 50% B) to low polarity (100% B) over ~10-15 minutes to elute lipids from polar LPCs to nonpolar TGs.

• Mass Spectrometry: Operate a high-resolution mass spectrometer (e.g., Thermo Orbitrap or Sciex QTOF) in both positive and negative electrospray ionization modes in separate runs to maximize lipid class coverage.

• Data Acquisition: Use a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method to acquire fragmentation (MS/MS) spectra for lipid identification.

Step 4: Data Processing and Statistical Analysis

• Feature Finding: Process raw MS data using software like MS-DIAL, XCMS, or Compound Discoverer to detect, align, and quantify all metabolic features across samples.

• Identification: Identify features by matching their accurate mass, retention time, and MS/MS fragmentation pattern against lipid databases (e.g., LIPID MAPS, LipidBlast).

• Normalization: Normalize the data to the internal standards to correct for analytical variance.

• Statistical Analysis: Import the cleaned data matrix into a statistical software package.

  • Multivariate Analysis: Use Principal Component Analysis (PCA) and Orthogonal Partial Least Squares-Discriminant Analysis (OPLS-DA) to visualize the overall separation between cancer patients and healthy controls.[5][7]

  • Univariate Analysis: Use t-tests or Mann-Whitney U tests with false discovery rate (FDR) correction (e.g., Benjamini-Hochberg) to identify individual lipid species that are significantly different between the two groups.

Conclusion

Comparative lipidomics of patient plasma is a powerful and clinically relevant strategy for uncovering the systemic metabolic consequences of pancreatic cancer. The consistent observation of depleted phospholipids and sphingolipids points towards a robust biomarker signature that reflects the fundamental biology of the disease. By employing a validated and rigorous analytical workflow, researchers can confidently identify and quantify these alterations, paving the way for the development of novel diagnostic tests that could significantly improve outcomes for patients with this devastating cancer. The continued refinement of these methods and the validation of lipid signatures in large, prospective cohorts will be crucial steps in translating these promising research findings into clinical practice.

References

• Pancreatic cancer is one of the most serious health issues in developed and developing countries, with a 5‐year overall survival rate currently <9%. In recent years, increasing evidence has shown that lipid metabolism can support tumorigenesis and disease progression. (Cancer Communications, [Link])

• Holčapek, M., et al. (2021). Lipidomic profiling of human serum enables detection of pancreatic cancer. Nature Communications. [Link]

• Gabitova-Cornell, L., et al. (2020). Lipid Metabolism and Lipid Droplets in Pancreatic Cancer and Stellate Cells. Cancers. [Link]

• Świerczyński, J., et al. (2014). Role of abnormal lipid metabolism in development, progression, diagnosis and therapy of pancreatic cancer. World Journal of Gastroenterology. [Link]

• Lee, J. W., et al. (2024). Diagnostic Biomarker Candidates Proposed Using Targeted Lipid Metabolomics Analysis of the Plasma of Patients with PDAC. Cancers. [Link]

• Gabitova-Cornell, L., et al. (2020). Lipid Metabolism and Lipid Droplets in Pancreatic Cancer and Stellate Cells. Semantic Scholar. [Link]

• Lee, J. W., et al. (2024). Diagnostic Biomarker Candidates Proposed Using Targeted Lipid Metabolomics Analysis of the Plasma of Patients with PDAC. PubMed. [Link]

• Lecorguillé, M., et al. (2023). Lipidomics and pancreatic cancer risk in two prospective studies. eLife. [Link]

• Holčapek, M., et al. (2021). Lipidomic profiling of human serum enables detection of pancreatic cancer. medRxiv. [Link]

• Lee, J. W., et al. (2024). Diagnostic Biomarker Candidates Proposed Using Targeted Lipid Metabolomics Analysis of the Plasma of Patients with PDAC. MDPI. [Link]

• Gabitova-Cornell, L., et al. (2020). Lipid Metabolism and Lipid Droplets in Pancreatic Cancer and Stellate Cells. ResearchGate. [Link]

• An, Y., et al. (2021). Differences in lipidomics may be potential biomarkers for early diagnosis of pancreatic cancer. Acta Cirurgica Brasileira. [Link]

• Alshehry, Z., et al. (2016). Plasma Lipid Extraction Protocols for Lipidomics. Frontiers in Public Health. [Link]

• Le, T. L., et al. (2021). A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High-Resolution Tandem Mass Spectrometry. Metabolites. [Link]

• Nagolnyi, I., et al. (2022). Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics. Analytical Chemistry. [Link]

• Świerczyński, J., et al. (2014). Role of abnormal lipid metabolism in development, progression, diagnosis and therapy of pancreatic cancer. PubMed. [Link]

• An, Y., et al. (2021). Differences in lipidomics may be potential biomarkers for early diagnosis of pancreatic cancer. SciELO. [Link]

• Wang, T., et al. (2021). Quantitative Metabolomics and Lipoprotein Analysis of PDAC Patients Suggests Serum Marker Categories for Pancreatic Function, Pancreatectomy, Cancer Metabolism, and Systemic Disturbances. Journal of Proteome Research. [Link]

• Wolfer, J., et al. (2021). Plasma Metabolome Profiling Identifies Metabolic Subtypes of Pancreatic Ductal Adenocarcinoma. Cancers. [Link]

• Urayama, S., et al. (2010). Comprehensive mass spectrometry based metabolomic profiling of blood plasma reveals potent discriminatory classifiers of pancreatic cancer. Cancer Research. [Link]

• Wolfer, J., et al. (2021). Plasma metabolomic signatures for predicting pancreatic ductal adenocarcinoma survival. ResearchGate. [Link]

• Gabitova-Cornell, L., et al. (2020). Lipid Metabolism and Lipid Droplets in Pancreatic Cancer and Stellate Cells. R Discovery. [Link]

• Ghaffari, P., et al. (2024). GAN-enhanced machine learning and metabolic modeling identify reprogramming in pancreatic cancer. PLOS Computational Biology. [Link]

• D. M. Spengler, et al. (2021). Ex vivo instability of lipids in whole blood: preanalytical recommendations for clinical lipidomics studies. Journal of Lipid Research. [Link]

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A Senior Application Scientist's Guide to Triacylglycerol Fragmentation by Tandem Mass Spectrometry: Saturated vs. Unsaturated Species

For: Researchers, scientists, and drug development professionals in lipidomics and analytical chemistry.

Introduction: The Challenge of Structural Elucidation in Triacylglycerols

Triacylglycerols (TAGs), the primary components of fats and oils, are central to energy storage, cellular signaling, and numerous metabolic pathways.[1] Their immense structural diversity, stemming from the combination of different fatty acid (FA) chains on a glycerol backbone, presents a significant analytical challenge. While mass spectrometry (MS) is the premier technology for lipid analysis due to its sensitivity and specificity, elucidating the complete structure of a TAG—including the exact composition and position of its FA chains and the location of double bonds—requires sophisticated tandem mass spectrometry (MS/MS) techniques.[1][2]

This guide provides an in-depth comparison of the gas-phase fragmentation behavior of two distinct TAG classes under collision-induced dissociation (CID):

• Saturated Triacylglycerols (Saturated TAGs): Molecules containing only single carbon-carbon bonds in their fatty acid chains.

• 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol: A specific, homogenous polyunsaturated triacylglycerol (PUFA-TAG) where all three positions on the glycerol backbone are esterified with docosadienoic acid (C22:2), a fatty acid with two double bonds.

Understanding these distinct fragmentation patterns is crucial for the accurate identification and structural characterization of lipids in complex biological samples, a cornerstone of modern lipidomics research.

Foundational Principles of TAG Fragmentation

Electrospray ionization (ESI) is a gentle ionization technique that typically produces a single molecular ion species, often as an adduct with a cation like ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), or lithium ([M+Li]⁺).[3][4][5] These precursor ions contain the intact molecular weight information but offer little structural detail. To uncover this detail, the precursor ion is isolated and fragmented through collision with an inert gas (e.g., helium or nitrogen) in a process known as collision-induced dissociation (CID) or tandem MS (MS/MS).[5]

The resulting product ions reveal the composition of the constituent fatty acids. However, the presence and location of double bonds within the fatty acid chains dramatically influence the fragmentation pathways, creating unique spectral signatures for saturated versus unsaturated species.

Fragmentation Pattern of Saturated Triacylglycerols

The fragmentation of saturated TAGs is a well-understood process primarily driven by charge-induced cleavages around the glycerol backbone. When a cationized saturated TAG is subjected to CID, the most common and structurally informative fragmentation pathway is the neutral loss of one of its fatty acid chains.

Key Fragmentation Pathways:

• Neutral Loss of a Fatty Acid: The most prominent fragmentation event is the loss of a fatty acid (RCOOH) plus the adducted cation (e.g., loss of RCOONH₄ for ammonium adducts), resulting in a diacylglycerol-like fragment ion, often denoted as [DAG]⁺.[6] For a homogenous TAG like tristearin (18:0/18:0/18:0), this results in a single major fragment. For a heterogeneous TAG, multiple DAG-like fragments will be observed, each corresponding to the loss of a different fatty acid chain.

• Positional Isomerism: The relative abundance of the [DAG]⁺ fragment ions can provide clues about the position of the fatty acids on the glycerol backbone (sn-1, sn-2, or sn-3). Generally, the loss of a fatty acid from the sn-1 or sn-3 positions is energetically favored over the loss from the sn-2 position.[7][8] However, this preference is not always absolute and can be instrument-dependent.[7][9]

• Acylium Ions ([RCO]⁺): Lower mass fragments corresponding to the individual fatty acyl chains (acylium ions) are also formed. These ions confirm the carbon number and degree of unsaturation (in this case, zero) of the constituent fatty acids.

The resulting MS/MS spectrum for a saturated TAG is typically clean and dominated by a few major ions, making the identification of the fatty acid composition relatively straightforward.

Caption: Simplified fragmentation pathway for a saturated TAG.

Fragmentation Pattern of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

The introduction of double bonds into the fatty acid chains opens up new, highly informative fragmentation channels that are absent in saturated TAGs. For a PUFA-TAG like 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, the fragmentation is far more complex and revealing.

Key Fragmentation Pathways:

• Neutral Loss and Acylium Ions: Similar to saturated TAGs, neutral loss of the C22:2 fatty acid and the formation of the corresponding C22:2 acylium ion are observed. This confirms the overall composition.

• Charge-Remote Fragmentation (CRF): This is the hallmark of unsaturated lipid fragmentation. CRF involves cleavages along the hydrocarbon chain of the fatty acid, remote from the location of the charge.[2][10] High-energy CID can induce a series of cleavages at the C-C single bonds along the fatty acid backbone.

• Double Bond Localization: The regular pattern of CRF is interrupted at the location of a double bond.[2][11] The double bonds resist cleavage, resulting in a "gap" in the series of fragment ions. The ions flanking this gap are diagnostic and allow for the precise localization of the double bonds. For the 13(Z),16(Z)-docosadienoic acid chain, characteristic fragments will be generated from cleavages allylic to the double bonds at C13 and C16. This process yields a rich series of hydrocarbon-like fragments that effectively map the structure of the acyl chain.[12][13]

The MS/MS spectrum of this PUFA-TAG is therefore significantly more detailed than that of a saturated TAG. It contains not only ions related to the glycerol backbone but also an extensive series of smaller ions that pinpoint the unsaturation sites within the C22:2 chains.

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A Comparative Guide to the Biological Activity of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol and Its Isomers

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between a molecule's structure and its biological function is paramount. This guide provides an in-depth technical comparison of the biological activity of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol and its isomers. While direct comparative studies on this specific triacylglycerol are nascent, this document synthesizes established principles of lipid metabolism and the known bioactivities of its constituent fatty acids to provide a robust framework for investigation.

Introduction: The Significance of Stereochemistry in Triacylglycerols

Triacylglycerols (TAGs), the primary components of dietary fats and oils, are comprised of a glycerol backbone esterified to three fatty acids. The specific positioning of these fatty acids (regioisomerism) and the configuration of double bonds within the fatty acid chains (geometric isomerism) can profoundly influence their metabolic fate and, consequently, their biological activity. 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol containing three molecules of 13(Z),16(Z)-docosadienoic acid. Its isomers, therefore, can differ in the position of these fatty acids on the glycerol backbone or the cis/trans configuration of the double bonds.

The Bioactive Core: 13(Z),16(Z)-Docosadienoic Acid

The biological effects of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol and its isomers are intrinsically linked to the bioactivity of their constituent fatty acid, 13(Z),16(Z)-docosadienoic acid (DDA), a 22-carbon omega-6 polyunsaturated fatty acid. Research has highlighted the potential of DDA isomers as signaling molecules with notable anti-inflammatory properties.

Studies have demonstrated that docosadienoic acid isomers can modulate the production of inflammatory mediators. For instance, DDA (22:2n-6) has been shown to exert strong anti-inflammatory effects in human macrophages by reducing the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α).[1][2]

A key mechanism underlying these effects is the activation of G Protein-Coupled Receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][3] GPR120 is a receptor for medium and long-chain fatty acids, and its activation is known to mediate anti-inflammatory and insulin-sensitizing effects.[4][5]

The Impact of Triacylglycerol Structure on Bioavailability and Biological Activity

The biological activity of a fatty acid is contingent on its release from the glycerol backbone during digestion and its subsequent absorption and metabolism. The position of a fatty acid on the triacylglycerol molecule dictates its metabolic pathway.

Fatty acids at the sn-1 and sn-3 positions are preferentially hydrolyzed by gastric and pancreatic lipases, releasing free fatty acids. In contrast, the fatty acid at the sn-2 position is absorbed as a 2-monoacylglycerol (2-MAG). This 2-MAG is then more efficiently re-esterified back into triacylglycerols within the enterocytes for transport in chylomicrons. This differential metabolic processing suggests that the biological effects of a fatty acid can be modulated by its position within the triacylglycerol.[6][7]

Therefore, it is hypothesized that the delivery and subsequent activity of 13(Z),16(Z)-docosadienoic acid will differ depending on the isomeric form of the parent triacylglycerol.

Comparative Analysis: 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol vs. Its Isomers (A Hypothesized Framework)

In the absence of direct comparative experimental data, we can postulate the following differences in biological activity based on established principles:

Isomer	Structure	Hypothesized Biological Activity	Rationale
1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol	All three positions on the glycerol backbone are occupied by 13(Z),16(Z)-docosadienoic acid.	Will exhibit the baseline biological activity of 13(Z),16(Z)-docosadienoic acid. The release of the fatty acid from all three positions makes it available for absorption and subsequent GPR120 activation.	This is the parent compound against which isomers would be compared.
sn-2-13(Z),16(Z)-docosadienoyl-1,3-dioleoyl-glycerol (Regioisomer)	13(Z),16(Z)-docosadienoic acid is at the sn-2 position, with oleic acid at the sn-1 and sn-3 positions.	Potentially enhanced systemic bioavailability and sustained release of 13(Z),16(Z)-docosadienoic acid, leading to more prolonged GPR120-mediated anti-inflammatory effects.	The fatty acid at the sn-2 position is absorbed as a 2-monoacylglycerol and is more efficiently re-esterified and incorporated into chylomicrons for systemic distribution.
1,2,3-Tri-13(E),16(E)-docosadienoyl-glycerol (Geometric Isomer)	Contains the trans isomer of docosadienoic acid.	Likely altered GPR120 activation and potentially different or attenuated anti-inflammatory effects.	The geometry of the double bonds can significantly impact how a fatty acid interacts with its receptor. Trans fatty acids are known to have different biological effects compared to their cis counterparts.

Experimental Protocols for Validation

To empirically test these hypotheses, a series of well-defined in vitro experiments are necessary. The following protocols provide a framework for such a comparative analysis.

Experimental Workflow: Comparative Bioactivity Assessment

Caption: Simplified GPR120-mediated anti-inflammatory signaling pathway.

Conclusion

While direct comparative data for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol and its isomers are not yet available in the public domain, a strong scientific rationale suggests that their biological activities will differ based on their isomeric structures. The differential processing of triacylglycerol regioisomers during digestion and absorption is likely to modulate the bioavailability and, therefore, the therapeutic efficacy of the bioactive fatty acid, 13(Z),16(Z)-docosadienoic acid. The provided experimental framework offers a clear path for researchers to elucidate these differences and unlock the full potential of these novel lipid molecules. Further research in this area is warranted to validate these hypotheses and to guide the rational design of structured lipids for therapeutic applications.

References

• A Comparative Analysis of Docosadienoic Acid Isomers and Their Biological Activities - Benchchem. (URL: )
• A Comparative Guide to the Biological Activity of Synthetic vs. Natural 13Z,16Z-Docosadienoic Acid - Benchchem. (URL: )

• Oh, D. Y., Talukdar, S., Bae, E. J., Imamura, T., Morinaga, H., Fan, W., ... & Olefsky, J. M. (2010). GPR120 is an omega-3 fatty acid receptor mediating potent anti-inflammatory and insulin-sensitizing effects. Cell, 142(5), 687-698. (URL: [Link])

• Cell Culture and estimation of cytokines by ELISA - Protocols.io. (2018). (URL: [Link])

• Bartosh, T. J., & Ylöstalo, J. H. (2014). Macrophage inflammatory assay. Bio-protocol, 4(3). (URL: [Link])

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• Chen, Y., Qiu, X., & Yang, J. (2021). Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutrition and cancer, 73(9), 1697-1707. (URL: [Link])

• Mao, C., Zhou, X. E., He, Y., Li, S., de Waal, P. W., Li, C., ... & Jiang, Y. (2023). Structural basis for the recognition of saturated and unsaturated fatty acids by GPR120. Science, 379(6635), 906-913. (URL: [Link])

• García-Sáinz, J. A., Vázquez-Cuevas, F. G., & Romero-Ávila, M. T. (2014). Free fatty acids and protein kinase C activation induce GPR120 (free fatty acid receptor 4) phosphorylation. European journal of pharmacology, 723, 334-342. (URL: [Link])

• Cytotoxic, Apoptotic and Genotoxic Effects of Lipid-Based and Polymeric Nano Micelles, an In Vitro Evaluation - PMC - NIH. (URL: [Link])

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A Senior Application Scientist's Guide to Assessing the Purity of Synthetic 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

For Researchers, Scientists, and Drug Development Professionals

In the realm of lipid-based research and pharmaceutical development, the purity of synthetic compounds is not merely a quality control checkpoint; it is the bedrock upon which reliable and reproducible experimental outcomes are built. This is particularly true for complex molecules like 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol (TAG) with defined fatty acid constituents at all three positions of the glycerol backbone.[1][2][3] The presence of impurities, which can range from isomeric variants to residual reactants, can significantly alter the physicochemical and biological properties of the target compound, leading to misleading results and potentially compromising the safety and efficacy of a therapeutic agent.

This guide provides a comprehensive comparison of analytical techniques for assessing the purity of synthetic 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. It moves beyond a simple listing of methods to offer insights into the rationale behind experimental choices, ensuring a self-validating approach to purity assessment.

The Analytical Imperative: Why Purity Matters

Synthetic triacylglycerols are powerful tools in nutrition science, cell biology, and as excipients or active pharmaceutical ingredients (APIs) in drug delivery systems. The specific fatty acid composition and their defined positions on the glycerol backbone (regiochemistry) of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol dictate its three-dimensional structure and, consequently, its metabolic fate and biological activity.

Potential impurities in a synthetic preparation can include:

• Regioisomers: Isomers where the docosadienoyl chains are located at different positions on the glycerol backbone (e.g., 1,2-di-docosadienoyl-3-acyl-glycerol).

• Enantiomers: Stereoisomers that are mirror images of each other.[4]

• Di- and Monoacylglycerols: Incomplete esterification byproducts.

• Free Fatty Acids: Unreacted 13(Z),16(Z)-docosadienoic acid.

• Catalyst Residues and Solvents: Remnants from the synthesis process.

• Oxidation Products: Degradation products of the polyunsaturated fatty acid chains.

Each of these impurities can introduce variability and confound experimental interpretation. Therefore, a multi-faceted analytical approach is essential to comprehensively characterize the purity of the synthetic target.

A Comparative Overview of Analytical Techniques

The assessment of triacylglycerol purity necessitates a combination of chromatographic and spectroscopic methods. Each technique provides a unique piece of the puzzle, and their synergistic application delivers a holistic view of the sample's composition.

Analytical Technique	Principle of Separation/Detection	Information Provided	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity (Normal Phase) or hydrophobicity (Reversed-Phase).[5][6][7][8]	Separation of TAGs from other lipid classes (e.g., di- and monoacylglycerols, free fatty acids).[9] Resolution of TAG molecular species based on partition number (PN).[5]	High resolution and reproducibility.[6] Amenable to various detectors for quantification.	May not resolve regioisomers or enantiomers without specialized columns.[4]
Thin-Layer Chromatography (TLC)	Separation based on polarity on a solid stationary phase.[10][11][12]	Rapid, qualitative assessment of lipid classes.[10][13] Can be used for preparative isolation of TAGs.[14]	Simple, cost-effective, and rapid.[11] Allows for visualization of different lipid classes with specific staining reagents.[13]	Lower resolution compared to HPLC.[15] Quantification is less precise.
Gas Chromatography (GC)	Separation of volatile compounds based on boiling point and polarity.	Fatty acid composition analysis after transesterification to fatty acid methyl esters (FAMEs).[16]	Excellent for quantifying the fatty acid profile and detecting minor fatty acid impurities.	Indirect method for TAG analysis; does not provide information on the intact TAG structure.[16]
Mass Spectrometry (MS)	Measurement of the mass-to-charge ratio of ionized molecules.[17][18]	Molecular weight determination of the intact TAG.[19] Structural elucidation through fragmentation patterns (MS/MS), which can help identify fatty acid composition and regiochemistry.[4][19][20]	High sensitivity and specificity. Provides detailed structural information.[17][19]	May not distinguish between enantiomers.[4] Quantification requires appropriate internal standards.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Probes the magnetic properties of atomic nuclei.	Provides detailed structural information, including confirmation of the glycerol backbone and the position of fatty acids (regiochemistry).[21][22][23][24][25] Can quantify different lipid species without the need for extensive calibration.[18][26]	Non-destructive technique.[27] Provides unambiguous structural elucidation.[23]	Lower sensitivity compared to MS.[18] Requires higher sample concentrations.
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by the sample.	Provides a rapid assessment of the overall lipid extract purity and can detect certain contaminants.[28]	Fast and requires minimal sample preparation.[28]	Provides limited structural detail and is not suitable for separating complex mixtures.

Experimental Protocols for Purity Assessment

A robust purity assessment workflow for synthetic 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol integrates several of the techniques outlined above.

Workflow for Comprehensive Purity Analysis

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A Guide to Inter-Laboratory Comparison of Triacylglycerol Analysis: Ensuring Accuracy and Comparability in Lipid Measurement

Introduction: The Critical Role of Standardized Triacylglycerol Analysis

Triacylglycerols (TAGs), the primary components of fats and oils, are fundamental molecules in numerous biological and industrial processes.[1][2] Their accurate quantification is paramount in clinical diagnostics for assessing cardiovascular disease risk, in nutritional science for understanding dietary impacts, and in drug development for evaluating the efficacy and safety of lipid-modulating therapies.[1][3] Given the diversity of analytical methods and the inherent variability between laboratories, establishing robust inter-laboratory comparison and proficiency testing programs is essential for ensuring the accuracy, reliability, and comparability of TAG measurements.[4][5]

This guide provides a comprehensive overview of the methodologies for TAG analysis, delves into the critical aspects of inter-laboratory comparison, and offers practical guidance for researchers, scientists, and drug development professionals to achieve standardized and trustworthy results. We will explore the causality behind experimental choices, emphasize self-validating protocols, and ground our recommendations in authoritative sources.

Core Methodologies for Triacylglycerol Analysis

The quantification of TAGs can be approached through various analytical techniques, each with its own set of advantages and limitations. The primary methods employed in research and clinical settings include enzymatic assays, gas chromatography (GC), and liquid chromatography (LC) coupled with mass spectrometry (MS).

Enzymatic Assays

Enzymatic assays are the most common method for routine TAG measurement in clinical laboratories.[6] These assays rely on a series of coupled enzymatic reactions that ultimately produce a measurable colored or fluorescent product.[1][7]

Principle:

• Lipolysis: Lipases hydrolyze TAGs into glycerol and free fatty acids.[1][7]

• Glycerol Kinase Reaction: Glycerol is phosphorylated by glycerol kinase to glycerol-3-phosphate.[1]

• Glycerol-3-Phosphate Oxidase Reaction: Glycerol-3-phosphate is then oxidized by glycerol-3-phosphate oxidase, producing dihydroxyacetone phosphate and hydrogen peroxide (H2O2).[1]

• Peroxidase Reaction: The generated H2O2 reacts with a chromogenic substrate in the presence of peroxidase to produce a colored compound, the absorbance of which is proportional to the TAG concentration.[1][7]

While simple and automatable, enzymatic assays can be susceptible to interference from endogenous glycerol and may not provide information on the fatty acid composition of the TAGs.

Gas Chromatography (GC)

Gas chromatography, particularly high-temperature GC with flame ionization detection (HTGC-FID), is a powerful technique for separating and quantifying individual TAG species.[2]

Principle: This method separates TAGs based on their boiling points and carbon number.[2] The sample is injected into a heated inlet, where the TAGs are vaporized and carried by an inert gas through a capillary column. The column's stationary phase interacts differently with various TAGs, leading to their separation. A flame ionization detector then combusts the eluted TAGs, generating a signal proportional to the amount of each compound.

HTGC-FID offers high resolution and sensitivity but requires derivatization for certain applications and can be destructive to the sample.[2] The high temperatures involved can also pose a risk of thermal degradation for polyunsaturated fatty acids.[2]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS has emerged as a gold standard for comprehensive lipid analysis, including TAGs. It combines the separation power of liquid chromatography with the high sensitivity and specificity of mass spectrometry.[8][9]

Principle: Reversed-phase LC separates TAGs based on their hydrophobicity, which is influenced by both the length of the fatty acid chains and their degree of unsaturation.[10] The eluting TAGs are then ionized, typically using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI), and their mass-to-charge ratios are measured by the mass spectrometer.[10][11] This allows for the identification and quantification of individual TAG molecules.

LC-MS provides detailed structural information and is highly sensitive, but the instrumentation is more complex and expensive than other methods.[12][13]

The Imperative of Inter-Laboratory Comparison and Proficiency Testing

Despite the availability of standardized methods, significant variability in TAG analysis results can occur between laboratories.[14] This variability can arise from differences in instrumentation, calibration procedures, reagent quality, and operator technique. To address this, proficiency testing (PT) programs and inter-laboratory comparison studies are crucial.[4][15][16]

Organizations like the American Oil Chemists' Society (AOCS) and the Centers for Disease Control and Prevention (CDC) have established proficiency testing programs to help laboratories ensure the accuracy and reliability of their results.[4][8] Participation in such programs allows laboratories to benchmark their performance against a global network, maintain accreditation (e.g., ISO 17025), and identify areas for improvement.[4]

Key Performance Indicators in Inter-Laboratory Comparisons

When comparing TAG analysis across different laboratories, several key performance indicators are assessed:

• Accuracy: The closeness of a measured value to the true or accepted reference value. In proficiency testing, this is often evaluated as the bias from the assigned value of a reference material. A common criterion for accuracy in triglyceride analysis is a bias of ≤5% from the reference value.[17]

• Precision: The degree of agreement among independent measurements of the same sample. It is typically expressed as the coefficient of variation (CV), with a CV of ≤5% often being the target.[17]

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte in the sample over a defined range.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.[2][18]

Factors Contributing to Inter-Laboratory Variability

The following diagram illustrates the key factors that can contribute to discrepancies in TAG analysis results between different laboratories.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Introduction: As researchers and scientists dedicated to advancing drug development, our work inherently involves the use of specialized chemical compounds. 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol, a specific triacylglycerol, is one such compound used in lipid-focused research.[1][2][3] While its application is critical, the responsible management of its waste is paramount to ensuring a safe laboratory environment and maintaining environmental compliance. This guide provides a comprehensive, step-by-step protocol for the proper disposal of this compound, grounded in established safety principles and regulatory standards. Our objective is to move beyond mere instruction and to instill a deep understanding of the causality behind these essential procedures, empowering your laboratory to operate with the highest standards of safety and scientific integrity.

Section 1: Compound Identification and Hazard Assessment

Table 1: Chemical and Physical Properties of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Property	Value	Source
Formal Name	(13Z,16Z)-13,16-docosadienoic acid, 2,3-bis[[(13Z,16Z)-1-oxo-13,16-docosadien-1-yl]oxy]propyl ester	[1][2]
CAS Number	958760-53-7	[1][2][5]
Molecular Formula	C₆₉H₁₂₂O₆	[2][5]
Molecular Weight	1047.7 g/mol	[2][5]
Appearance	A liquid	[2]
Boiling Point	913.5 ± 45.0 °C at 760 mmHg	[5]
Solubility	Soluble in DMF (10 mg/ml) and Ethanol (10 mg/ml)	[2]

Based on its structure as a complex organic ester and general chemical principles, the compound itself is not expected to be corrosive or violently reactive. However, it should be managed as a hazardous waste due to its organic nature and the potential for unknown toxicological effects. Disposal via sink drains or evaporation is strictly prohibited under laboratory waste management guidelines.[4]

Section 2: Waste Minimization and Pre-Disposal Planning

Effective waste management begins with proactive planning. The goal is to minimize the generation of chemical waste at the source, which is both environmentally responsible and cost-effective.

Core Principles of Waste Minimization:

• Source Reduction: Order only the quantity of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol required for your experiments.[6]

• Inventory Management: Maintain a precise inventory of your chemicals to prevent over-ordering and the generation of waste from expired materials.[6]

• Scale Reduction: When feasible, reduce the scale of experiments to decrease the volume of waste produced.[6]

Section 3: Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for safely collecting and storing waste 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol prior to its final disposal by your institution's certified waste management provider.

Step 1: Ensure Proper Personal Protective Equipment (PPE)

Before handling any chemical waste, the use of appropriate PPE is mandatory to protect against accidental exposure.

Table 2: Required Personal Protective Equipment (PPE)

Equipment	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	Prevents direct skin contact.[7]
Eye Protection	Safety glasses with side shields or goggles.	Protects eyes from splashes.
Lab Coat	Standard laboratory coat.	Protects clothing and skin from contamination.[8]

Step 2: Select a Compatible Waste Container

The integrity of the waste container is critical to preventing leaks and ensuring safe storage.

• Container Material: Use a chemically compatible container, such as a high-density polyethylene (HDPE) or glass bottle with a screw-top cap. The container must be in good condition, free from cracks or deterioration.[9]

• Prohibited Containers: Never use foodstuff containers (e.g., beverage bottles, food jars) for hazardous waste storage to prevent dangerous mix-ups.[9]

• Headroom: Do not fill the container completely. Leave at least one inch of headroom to allow for vapor expansion.[9]

Step 3: Segregate and Accumulate Waste

Proper segregation prevents dangerous chemical reactions and simplifies the final disposal process.

• Waste Stream: 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol waste, including solutions in organic solvents (like ethanol), should be collected as non-halogenated organic liquid waste .

• Incompatibility: Crucially, do not mix this waste with incompatible materials. Store it separately from:

  • Strong Acids and Bases[9]

  • Oxidizing Agents[9]

  • Aqueous Waste

• Causality: The unsaturated double bonds within the docosadienoyl chains are susceptible to reaction with strong oxidizers. Mixing with acids or bases could potentially catalyze hydrolysis of the ester linkages, altering the chemical nature of the waste.

Step 4: Label and Store in a Satellite Accumulation Area (SAA)

Federal and local regulations strictly govern the accumulation of hazardous waste within laboratories.[10][11]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Waste 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol". Also, include the date when waste was first added to the container.[6]

• Location: Store the sealed container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of laboratory personnel.[9][12]

• Container Closure: Keep the waste container securely capped at all times, except when you are actively adding waste to it.[4][6]

Step 5: Arrange for Final Disposal

Laboratory personnel are responsible for the waste up to the point of collection.

• Contact EHS: Once the container is full or has been in the SAA for the maximum allowed time (typically up to 12 months, provided volume limits are not exceeded), contact your institution's Environmental Health & Safety (EHS) department or equivalent office to schedule a pickup.[6][9]

• Documentation: Follow all institutional procedures for waste pickup requests and maintain any required documentation.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

Caption: A workflow for the safe disposal of laboratory chemical waste.

Section 4: Spill Management

In the event of a small, manageable spill, follow these immediate steps:

• Alert Personnel: Notify colleagues in the immediate area.

• Containment: Use an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite) to contain the spill. Do not use paper towels for large spills as they can become saturated and spread the contamination.

• Collection: Carefully collect the absorbent material and any contaminated debris.

• Disposal of Cleanup Materials: Place all cleanup materials into a designated hazardous waste container, label it appropriately, and dispose of it through your EHS office.[4]

• Decontaminate: Clean the spill area with an appropriate solvent or detergent.

For large or unmanageable spills, evacuate the area and contact your institution's emergency response or EHS team immediately.

References

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. UPenn EHRS - University of Pennsylvania. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Good Laboratory Practices: Waste Disposal. SCION Instruments. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol. AHH Chemical. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• 1,2,3-Tri-13(Z)-Docosenoyl Glycerol. Chemsrc. [Link]

• Lab Hazardous Waste Disposal Protocols in Hospitals: EPA and OSHA Regulations. Daniels Health. [Link]

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• Triglycerides Laboratory Procedure Manual (2021-). Centers for Disease Control and Prevention. [Link]

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Comprehensive Guide to Personal Protective Equipment for Handling 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

This document provides essential safety protocols and logistical guidance for researchers, scientists, and drug development professionals handling 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol. The information herein is synthesized from established laboratory safety practices for similar long-chain triglycerides to ensure the highest standards of safety and experimental integrity.

Hazard Assessment and Chemical Profile

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a triacylglycerol containing 13(Z),16(Z)-docosadienoic acid at the sn-1, sn-2, and sn-3 positions.[1][2][3] While a specific Safety Data Sheet (SDS) for this compound is not publicly available, its chemical nature as a long-chain triglyceride allows for a reliable hazard assessment based on analogous compounds like medium-chain triglycerides (MCTs) and glycerol.

Based on this assessment, 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is not classified as a hazardous substance.[4] The primary risks are associated with physical contact and good laboratory practice rather than acute chemical toxicity.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C69H122O6	[3][5]
Molecular Weight	1047.7 g/mol	[3][5]
Physical State	Liquid	[3]
Boiling Point	913.5±45.0 °C at 760 mmHg	[5]

| Storage Temperature | -20°C |[3] |

The primary hazards to consider are:

• Skin Contact: Prolonged or repeated contact may cause mild skin irritation.

• Eye Contact: Direct contact may cause irritation.

• Ingestion: While not considered highly toxic, ingestion is not a permissible route of exposure in a laboratory setting.

• Slip Hazard: Spills of this oily substance can create a significant slip hazard.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is contingent upon the specific laboratory procedure being performed. The following table summarizes the recommended PPE for various tasks. A detailed explanation follows.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Aliquoting (small quantities)	Safety glasses with side shields	Nitrile gloves	Standard lab coat (cotton or polyester/cotton blend)	Not generally required
Solution Preparation/Mixing	Chemical splash goggles	Nitrile gloves	Standard lab coat	Not generally required
Heating/Reactions	Chemical splash goggles and face shield	Nitrile gloves	Flame-resistant lab coat	Not required unless aerosolization is likely
Large Volume Transfers (>1L)	Chemical splash goggles and face shield	Nitrile or chemical-resistant gloves	Chemical-resistant apron over a lab coat	Not generally required
Spill Cleanup	Chemical splash goggles	Heavy-duty nitrile or butyl rubber gloves	Lab coat or disposable coveralls	Not generally required for small spills

Eye and Face Protection

The eyes are particularly vulnerable to chemical splashes. The level of protection must match the potential hazard.

• Safety Glasses with Side Shields: This is the minimum requirement for any work with this compound.[6] They protect against minor splashes and airborne particles.

• Chemical Splash Goggles: Goggles provide a seal around the eyes and are required for tasks where there is a higher risk of splashing, such as when preparing solutions or transferring larger volumes.[7]

• Face Shields: A face shield should be used in conjunction with goggles during procedures with a significant splash potential, such as when working with heated solutions or large volumes under pressure.[7][8]

Hand Protection

Disposable nitrile examination gloves are generally sufficient for incidental contact and will protect from minor splashes.[6]

• Glove Selection: For prolonged contact or when handling larger quantities, consider gloves with higher chemical resistance. Always check the manufacturer's glove compatibility data.

• Glove Technique: Gloves must be inspected for tears or holes before use.[4] When work is complete, remove gloves using a technique that avoids skin contact with the outer surface and dispose of them in the appropriate waste container.[4] Always wash hands thoroughly with soap and water after removing gloves.

Body Protection

• Lab Coats: A standard lab coat, buttoned completely, is required to protect street clothing and skin from contamination.[9] For procedures involving larger volumes or a higher risk of splashing, a chemical-resistant apron worn over the lab coat is recommended.

• Footwear: Closed-toe shoes are mandatory in all laboratory settings to protect against spills and falling objects.[6]

Respiratory Protection

Due to its low volatility, respiratory protection is not typically required when handling 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol at room temperature in a well-ventilated area.[8] If a procedure is likely to generate aerosols or mists, work should be conducted in a chemical fume hood.

Operational and Disposal Plans

Safe Handling Workflow

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Confirm that an eyewash station and safety shower are accessible.[8]

  • Don the appropriate PPE as determined by your risk assessment.

• Handling:

  • Handle in a well-ventilated area.

  • Avoid direct contact with skin and eyes.

  • Use compatible equipment (e.g., glass, stainless steel) for transfers.

  • Keep containers securely sealed when not in use.

• Post-Handling:

  • Wipe down the work area with an appropriate cleaning agent.

  • Remove and dispose of PPE correctly.

  • Wash hands thoroughly.

Spill Response Protocol

• Alert: Notify personnel in the immediate area of the spill.

• Isolate: Cordon off the affected area to prevent spreading and slips.

• Contain: Use an absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill. Do not use combustible materials like paper towels to absorb large spills.

• Clean:

  • Wearing appropriate PPE (goggles and heavy-duty gloves), collect the absorbent material using non-sparking tools.

  • Place the contaminated material into a clearly labeled, sealable container for disposal.

  • Clean the spill area with soap and water.

• Dispose: Dispose of the waste according to institutional and local regulations.

Disposal Plan

As a non-hazardous triglyceride, 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol should not be disposed of down the drain.[8]

• Waste Collection: Collect waste material, including contaminated consumables, in a designated, labeled, and sealed container.

• Regulatory Compliance: The disposal of chemical waste must comply with all local, state, and federal environmental regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream management.

PPE Selection Workflow Diagram

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow for handling 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.

References

• Lab Alley. (2024, October 8). SAFETY DATA SHEET.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• MedChemExpress. 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.
• Cambridge Commodities. Medium Chain Triglyceride (MCT) Powder 70/30.
• UAH. UAH Laboratory Personal Protective Equipment.
• CORECHEM Inc. (2020, April 7). SAFETY DATA SHEET.
• Measles Who. 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol.
• Unknown Source. (2024, July 15). 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol.
• Cayman Chemical. 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol.
• Centers for Disease Control and Prevention. Triglycerides Laboratory Procedure Manual.
• BP. (2018, November 27). Personal Protective Equipment (PPE).
• Biomol. 1,2,3-Tri-13(Z),16(Z)-Docosadienoyl-glycerol.
• Chemos GmbH & Co. KG. Safety Data Sheet: Glycerol.
• EMD Millipore. (2025, September 13). Glycerol - SAFETY DATA SHEET.

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